1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Core Science & Biosynthesis

A Technical Guide to the Structure of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the triacylglycerol (TAG) 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. Triacylglycerols are a core component of lipid chemistry, serving as energy storage molecules and key intermediates in metabolic pathways.[1] The specific structure of a TAG, defined by the fatty acids esterified to the glycerol backbone and their positional stereochemistry, dictates its physicochemical properties and biological function. This guide deconstructs the nominal components of the target molecule, elucidates its complete chemical structure, discusses its stereochemical nature, and presents its known physical and chemical data. Furthermore, it outlines a standard analytical workflow for structural verification, providing researchers with the foundational knowledge required for its application in lipidomics, materials science, and pharmaceutical formulation.

Deconstruction of Molecular Components

The structure of any triacylglycerol is fundamentally determined by its three constituent parts: the glycerol backbone and the three fatty acyl chains attached via ester linkages.[2] The nomenclature "1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol" precisely defines each of these components.

The Glycerol Backbone

Glycerol, systematically named propane-1,2,3-triol, is a three-carbon alcohol with a hydroxyl group at each position.[3] This simple molecule serves as the scaffold for TAGs. In biochemical contexts, the carbon positions are designated using stereospecific numbering (sn), as sn-1, sn-2, and sn-3. This numbering is crucial because glycerol is a prochiral molecule; although it lacks a chiral center itself, the sn-1 and sn-3 positions are not identical in a stereospecific environment.[3][4]

The Acyl Groups at sn-1 and sn-2: 13(Z)-Docosenoic Acid

The prefix "1,2-Di-13(Z)-Docosenoyl-" indicates that two identical fatty acyl chains are esterified to the sn-1 and sn-2 positions of the glycerol backbone. These chains are derived from 13(Z)-Docosenoic acid.

• Docosenoic acid : This signifies a fatty acid with a 22-carbon chain (docosa-) containing one double bond (-enoyl).[5]

• 13(Z)- : This specifies that the single double bond is located at the 13th carbon atom (counting from the carboxyl group) and possesses a Z (or cis) configuration.[6][7] This cis double bond introduces a distinct bend in the fatty acid chain.

This fatty acid is commonly known as erucic acid .[8][9] It is a very long-chain monounsaturated omega-9 fatty acid (22:1n-9) found in high concentrations in the oils of plants from the Brassicaceae family, such as rapeseed and mustard.[6][9]

The Acyl Group at sn-3: Oleic Acid

The "3-Oleoyl-" designation indicates that the sn-3 position of the glycerol is esterified with an acyl chain derived from oleic acid.

• Oleic acid : Systematically named (9Z)-Octadec-9-enoic acid, it is an 18-carbon (octadec-) monounsaturated fatty acid.[10][11] The double bond is located at the 9th carbon and also has a Z (cis) configuration.[12][13][14] Oleic acid is the most common fatty acid in nature and is classified as an omega-9 fatty acid (18:1n-9).[10][15]

Component Summary Table

Component	Systematic Name	Common Name	Chemical Formula	Description
Acyl Group 1 & 2	(13Z)-Docosenoyl	Erucoyl	C22H41O	Acyl group from a 22-carbon monounsaturated fatty acid.[6][8]
Acyl Group 3	(9Z)-Octadecenoyl	Oleoyl	C18H33O	Acyl group from an 18-carbon monounsaturated fatty acid.[10][11]
Backbone	Propane-1,2,3-triol	Glycerol	C3H8O3	A three-carbon alcohol scaffold.[3]

Assembly, Stereochemistry, and Final Structure

The complete molecule is formed by the esterification of the hydroxyl groups on the glycerol backbone with the carboxyl groups of the three fatty acids.

The rac- Designation: A Mixture of Enantiomers

The term rac- (for racemic) is a critical descriptor of the molecule's stereochemistry. Because the fatty acid substituents at the sn-1 (erucic acid) and sn-3 (oleic acid) positions are different, the C2 carbon of the glycerol backbone becomes a chiral center. The rac- prefix indicates that the material is an equimolar (1:1) mixture of the two possible enantiomers.[16]

The two enantiomers present in the mixture are:

• 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-sn-glycerol

• 2,3-Di-13(Z)-Docosenoyl-1-Oleoyl-sn-glycerol

For biological systems, which are inherently chiral, each enantiomer can have different activities. For instance, many enzymes that process lipids, such as lipases or kinases, are stereospecific.[17] Therefore, in a biological assay, only one of the enantiomers in a racemic mixture might be active.[16]

Visualizing the Final Structure

The complete structure is a glycerol molecule with two 22-carbon erucoyl chains at the sn-1 and sn-2 positions and one 18-carbon oleoyl chain at the sn-3 position. Both enantiomers are present in equal amounts.

Caption: Schematic of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Physicochemical Properties

The physical properties of this TAG are dictated by its high molecular weight and the presence of three long, monounsaturated fatty acid chains. While specific experimental data for this exact molecule is sparse, properties can be inferred from its components and data available from chemical suppliers.

Summary of Physicochemical Data

Property	Value / Description	Source
Molecular Formula	C65H120O6	[18][19]
Molecular Weight	997.64 g/mol	[18][19]
Appearance	A liquid (at room temperature)	[19]
Purity	≥98% (as commercially available)	[19][20]
Solubility	Soluble in DMF and Ethanol. Sparingly soluble in aqueous buffers.	[19]
Storage Conditions	-20°C for long-term stability	[19]

Properties of Constituent Fatty Acids:

Fatty Acid	Melting Point	Boiling Point	Solubility in Water
Erucic Acid	33.8 °C	381.5 °C (decomposes)	Insoluble

| Oleic Acid | 13-14 °C | 286 °C (at 100 mmHg) | Insoluble |

Sources: Erucic Acid[6][8][9][21], Oleic Acid[10][11][12]

The presence of three cis double bonds prevents the long acyl chains from packing tightly, resulting in a lower melting point than a corresponding saturated TAG and leading to its liquid state at room temperature.[22]

Experimental Protocols for Structural Verification

Confirming the identity and purity of a complex lipid like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol requires a multi-technique approach. The primary goals are to confirm the molecular weight, verify the constituent fatty acids, and determine their positions on the glycerol backbone.[23][24]

Workflow for Structural Analysis

Caption: Analytical workflow for TAG structural verification.

Step-by-Step Protocol: LC-MS/MS for Positional Analysis

Rationale: Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for analyzing intact TAGs. It separates different lipid species and provides precise molecular weight information. Tandem MS (MS/MS) fragments the parent ion, and the resulting fragmentation pattern can be used to deduce the identity and position of the fatty acyl chains.[25]

• Sample Preparation:

  • Prepare a stock solution of the TAG at 1 mg/mL in a solvent mixture like chloroform/methanol (2:1, v/v).

  • Further dilute the stock solution to a working concentration (e.g., 10 µg/mL) using the mobile phase for injection.

• Chromatography (Reversed-Phase HPLC):

  • Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A time-gradient elution from high A % to high B % to separate lipids based on hydrophobicity.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-50°C.

• Mass Spectrometry (ESI-MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode. The TAG will typically be detected as an ammonium adduct [M+NH4]+.

  • Full Scan (MS1): Scan a mass range (e.g., m/z 300-1200) to detect the parent ion. The expected m/z for the [M+NH4]+ adduct is approximately 1015.7.

  • Tandem MS (MS2): Isolate the parent ion (m/z 1015.7) and fragment it using collision-induced dissociation (CID).

  • Data Analysis: Analyze the fragment ions. The neutral loss of a fatty acid from the TAG provides characteristic daughter ions. The relative abundance of fragments corresponding to the loss of a fatty acid from the sn-1/3 position versus the sn-2 position can help confirm the structure. For TAGs, the loss of the fatty acid from the central sn-2 position is typically less favored, leading to a lower intensity fragment ion.[25][26]

Conclusion

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a precisely defined yet complex triacylglycerol. Its structure is characterized by a glycerol backbone asymmetrically substituted with two very long-chain erucic acid molecules and one long-chain oleic acid molecule. The rac- designation is of paramount importance, indicating a racemic mixture of two enantiomers, a factor that must be considered in any biological or chiral application. The technical protocols outlined herein provide a robust framework for researchers to verify the structure and purity of this and similar lipid molecules, ensuring data integrity and reproducibility in advanced scientific applications.

References

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• MCE. 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. [URL: https://www.medchemexpress.cn/1-2-di-13-z-docosenoyl-3-oleoyl-rac-glycerol.html]
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A Comprehensive Technical Guide to the Regioselective Synthesis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Abstract

This technical guide provides a detailed, field-proven methodology for the chemical synthesis of the mixed-acid triglyceride, 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. Structured triglycerides with defined fatty acid positioning are invaluable tools in lipidomics, nutritional science, and the development of advanced drug delivery systems. The primary challenge in synthesizing such molecules lies in achieving regiochemical control over the esterification of glycerol's three hydroxyl groups. This document outlines a robust, multi-step strategy employing protecting group chemistry to direct the sequential acylation, ensuring the desired arrangement of erucic acid at the sn-1 and sn-2 positions and oleic acid at the sn-3 position. We will delve into the rationale behind each synthetic step, provide detailed, step-by-step protocols for reagent preparation and the core synthesis, and discuss methods for purification and characterization of the final product.

Part 1: Theoretical Framework and Strategic Overview

Significance and Structural Complexity

A triglyceride is an ester derived from a glycerol backbone and three fatty acids.[1][2] While simple triglycerides contain three identical fatty acids, mixed-acid triglycerides, which are more common in nature, feature different fatty acids at the sn-1, sn-2, and sn-3 positions.[1] The specific positioning of these fatty acids profoundly influences the molecule's physicochemical properties and its metabolic fate.

The target molecule, 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol , is a structured triacylglycerol containing two molecules of 13(Z)-docosenoic acid (erucic acid) and one molecule of oleic acid.[3][4][5] The synthesis of such a structure is non-trivial; a direct, one-pot reaction of glycerol with a mixture of the fatty acids would result in a random, statistical distribution of products.

The Imperative of Protecting Groups

To overcome the challenge of non-selective acylation, a protecting group strategy is essential. A protecting group is a chemical moiety that is reversibly attached to a functional group to prevent it from reacting during subsequent synthetic steps.[6][7] For glycerol, the goal is to differentiate its two primary hydroxyls (sn-1, sn-3) and one secondary hydroxyl (sn-2).

Our strategy hinges on the use of an isopropylidene group (an acetal) to temporarily protect the sn-1 and sn-2 hydroxyl groups of rac-glycerol. This forms a stable five-membered ring (solketal), leaving the primary sn-3 hydroxyl as the sole site for the initial acylation.

Overall Synthetic Workflow

The synthesis is designed as a four-stage process, ensuring high regioselectivity and manageable purification at each step.

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• 1. Triglyceride - Wikipedia [en.wikipedia.org]
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• 6. media.neliti.com [media.neliti.com]
• 7. Protective Groups [organic-chemistry.org]

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol physical properties

An In-depth Technical Guide to the Physical Properties of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

This guide provides a comprehensive overview of the physical properties of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a specific mixed-acid triacylglycerol (TAG). Designed for researchers, scientists, and professionals in drug development, this document delves into the core physicochemical characteristics of this molecule and the advanced analytical methodologies required for its characterization. The structure of this guide is tailored to present the information logically, beginning with fundamental properties and progressing to complex analytical workflows, reflecting an approach rooted in scientific integrity and practical application.

Introduction

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, also known by its lipid shorthand TG(22:1(13Z)/22:1(13Z)/18:1(9Z)), is a triacylglycerol composed of a glycerol backbone esterified with two molecules of 13(Z)-docosenoic acid (erucic acid) at the sn-1 and sn-2 positions, and one molecule of oleic acid at the sn-3 position.[1][2][3] The designation 'rac-' indicates that it is a racemic mixture of stereoisomers. As a precisely defined lipid standard, this molecule is crucial for applications in lipidomics, analytical chemistry, and the development of lipid-based formulations where understanding the physical behavior is paramount. This guide will elucidate its structural and physical properties and detail the experimental frameworks used for their validation.

Section 1: Core Molecular and Physical Properties

A molecule's fundamental identity and behavior are dictated by its structure and resulting physicochemical attributes. This section outlines the foundational properties of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Molecular Structure and Identifiers

The specific arrangement of the long-chain unsaturated fatty acids on the glycerol backbone defines the molecule's spatial configuration and chemical reactivity.

Figure 1: Molecular Structure of the Topic Molecule.

Table 1: Key Identifiers and Properties

Property	Value	Source(s)
Chemical Name	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol	[1]
Synonyms	TG(22:1/22:1/18:1), 1,2-Erucin(13Z)-3-Olein
CAS Number	60003-02-3	[1]
Molecular Formula	C₆₅H₁₂₀O₆	[1]
Molecular Weight	997.6 g/mol	[1]
Physical State	Liquid (at room temperature)	[1]
Purity	Commercially available at ≥98%
Stability	Stable for ≥ 2 years (under proper storage)	[1]

Solubility Profile

The solubility of a lipid is critical for its handling, formulation, and biological application. As a large, nonpolar molecule, its solubility is limited in aqueous media but favorable in organic solvents.

Table 2: Solubility Data

Solvent	Concentration	Source(s)
DMF	10 mg/mL	[1]
Ethanol	10 mg/mL	[1]
Ethanol:PBS (pH 7.2) (1:1)	0.5 mg/mL	[1]

The causality for this solubility profile lies in the molecule's dominant hydrophobic character, derived from its long fatty acid chains. Solvents like DMF and ethanol can effectively solvate these chains. The significantly lower solubility in an aqueous buffer mixture highlights its lipophilic nature.

Thermal Properties (Inferred)

• Erucic Acid (22:1): Melting Point of 33.8 °C.[4][5]

• Oleic Acid (18:1): Melting Point of ~13-14 °C.[6]

The presence of three cis-double bonds in the fatty acid chains introduces kinks, which disrupt the efficient packing of the molecules into a solid crystal lattice. This steric hindrance is the primary reason the compound exists as a liquid at room temperature, indicating its melting point is below ambient temperature.[1] Research on triglycerides rich in erucic acid has shown that their melting points are positively correlated with the erucic acid content, but the presence of other unsaturated fatty acids, like oleic acid, significantly lowers the melting point compared to a homogenous trierucin TAG.[7]

Section 2: Advanced Analytical Characterization

The precise identification and quantification of a specific TAG isomer like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol require sophisticated analytical techniques. The choice of method is dictated by the need to resolve a complex mixture of lipids and confirm the exact molecular structure.

Chromatographic Separation

Chromatography is the cornerstone of lipid analysis, enabling the separation of individual TAG species from a mixture.[8]

• High-Performance Liquid Chromatography (HPLC): This is the preeminent technique for TAG analysis.[8][9]

  • Reversed-Phase (RP-HPLC): This method separates TAGs based on their partition number (PN), which is related to the total carbon number and the number of double bonds. Longer, more saturated chains are retained more strongly. It is the workhorse for resolving complex TAG profiles.[9][10]

  • Argentation (Silver Ion) Chromatography: This technique offers an orthogonal separation mechanism based on the degree of unsaturation. Silver ions immobilized on the stationary phase form reversible complexes with the π-electrons of the double bonds.[9][11] This allows for the separation of TAGs with the same PN but a different number of double bonds.

Mass Spectrometry (MS) for Structural Elucidation

When coupled with chromatography (LC-MS), mass spectrometry provides unparalleled sensitivity and structural information, making it the gold standard for lipidomics.[10][11][12]

• Principle of Operation: In an LC-MS system, separated TAGs are ionized (commonly via Electrospray Ionization, ESI) and enter the mass spectrometer. The instrument measures the mass-to-charge ratio (m/z) of the parent ion, confirming the molecular weight.

• Tandem MS (MS/MS): To confirm the identity of the fatty acid constituents, the parent ion is fragmented. The resulting product ions correspond to the neutral loss of individual fatty acid chains, allowing for their unambiguous identification.[10] This is crucial for distinguishing between isomers.

Figure 2: Experimental Workflow for HPLC-MS based TAG analysis.

Experimental Protocol: RP-HPLC-ESI-MS/MS Characterization

This protocol describes a self-validating system for the positive identification of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

1. Objective: To confirm the identity and purity of the target TAG using retention time and mass spectrometric fragmentation.

2. Materials:

• 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol standard.
• HPLC-grade isopropanol, acetonitrile, and water.
• Ammonium formate.
• Sample vials.

3. Instrumentation:

• HPLC system (e.g., Agilent 1260 Infinity II).[13]
• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).
• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).[12]

4. Step-by-Step Methodology:

• Standard Preparation: Prepare a stock solution of the TAG standard at 1 mg/mL in isopropanol. Create a working solution by diluting to 10 µg/mL in the initial mobile phase composition.
• Mobile Phase Preparation:

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate.
• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate.

• HPLC Conditions:

• Flow Rate: 0.3 mL/min.
• Column Temperature: 50 °C.
• Gradient: Start at 30% B, ramp to 100% B over 20 minutes, hold for 5 minutes, then re-equilibrate.
• Injection Volume: 5 µL.

• Mass Spectrometer Conditions:

• Ionization Mode: Positive ESI.
• Scan Range: m/z 300-1200.
• Data Acquisition: Perform full scan MS to detect the parent ion ([M+NH₄]⁺ at m/z 1015.6). Subsequently, perform data-dependent MS/MS on the most intense ions to generate fragmentation spectra.

• Data Analysis & Validation:

• Retention Time: Confirm the elution of a single major peak at the expected retention time for a TAG of this size and unsaturation.
• Parent Ion Mass: Verify the presence of the ammonium adduct ([M+NH₄]⁺) with a mass accuracy of <5 ppm.
• Fragmentation Pattern: Analyze the MS/MS spectrum for characteristic neutral losses corresponding to erucic acid and oleic acid, confirming the fatty acid composition.

Section 3: Safety and Handling

According to available safety data sheets, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is not classified as a hazardous substance. However, standard laboratory safety practices should always be observed.

• Handling: Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Storage: For long-term stability and to prevent oxidation of the unsaturated fatty acid chains, the compound should be stored at -20°C.[14] It is often shipped at room temperature for short durations, reflecting its general stability.[1]

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a well-defined triacylglycerol with physical properties dominated by its long, unsaturated acyl chains. Its liquid state at room temperature and solubility in organic solvents are direct consequences of its molecular structure. The definitive characterization of this molecule relies on a synergistic approach combining high-resolution chromatographic separation with mass spectrometric analysis. The protocols and data presented in this guide provide a robust framework for researchers and scientists to confidently utilize and verify this important lipid standard in their work.

References

• Title: Methods for the analysis of triacylglycerols Source: PubMed URL: [Link]

• Title: Triacylglycerols: Characterization and Determination | Request PDF Source: ResearchGate URL: [Link]

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An In-depth Technical Guide to 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol: Chemical Characteristics and Pharmaceutical Applications

Abstract

This technical guide provides a comprehensive overview of the chemical characteristics, synthesis, analysis, and potential pharmaceutical applications of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. This mixed-acid triacylglycerol, composed of two erucic acid moieties and one oleic acid moiety on a glycerol backbone, is a subject of growing interest in the field of drug delivery and formulation science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the molecule's properties and methodologies for its study and application.

Introduction: The Significance of Structured Triacylglycerols in Drug Development

Triacylglycerols (TAGs), the primary components of fats and oils, have emerged as versatile excipients in pharmaceutical formulations. Their biocompatibility, biodegradability, and ability to solubilize lipophilic drugs make them attractive for developing advanced drug delivery systems.[1][2] Structured triacylglycerols, which are TAGs that have been modified to alter their fatty acid composition and positional distribution, offer the potential to fine-tune physicochemical properties for specific applications.[3]

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a structured triacylglycerol featuring two molecules of the very-long-chain monounsaturated fatty acid, 13(Z)-docosenoic acid (erucic acid), at the sn-1 and sn-2 positions, and one molecule of the monounsaturated fatty acid, oleic acid, at the sn-3 position of the glycerol backbone. This unique composition imparts specific properties that are of interest for the formulation of lipid-based drug delivery systems such as nanoemulsions, solid lipid nanoparticles (SLNs), and nanostructured lipid carriers (NLCs).[4][5]

This guide will delve into the detailed chemical characteristics of this molecule, from its fundamental physicochemical properties to advanced analytical methodologies for its characterization. Furthermore, it will explore its synthesis, potential applications in drug delivery, and the critical aspects of its metabolism and toxicological profile, primarily drawing insights from the known biological fate of its constituent fatty acids.

Physicochemical Characteristics

A thorough understanding of the physicochemical properties of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is paramount for its effective utilization in pharmaceutical development.

Structural and General Properties

Property	Value	Source(s)
Chemical Name	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol	-
Synonyms	1,2-Dierucoyl-3-oleoyl-rac-glycerol	-
Molecular Formula	C₆₅H₁₂₀O₆	-
Molecular Weight	997.6 g/mol	-
Physical State	Likely a liquid or semi-solid at room temperature	Inferred
Solubility	Soluble in organic solvents like chloroform and methanol	[6]

Spectral Data Interpretation

Spectroscopic techniques are indispensable for the structural elucidation and purity assessment of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

• ¹H-NMR: The ¹H-NMR spectrum of a triacylglycerol provides characteristic signals for different proton groups. For 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, key resonances would include:

  • Olefinic protons (-CH=CH-) : Signals in the region of 5.3-5.4 ppm are indicative of the protons on the double bonds of the erucic and oleic acid chains.[7]

  • Glycerol backbone protons : The protons of the glycerol moiety typically resonate between 4.1 and 5.3 ppm.[7]

  • Allylic protons (-CH₂-CH=CH-) : These protons appear around 2.0 ppm.[7]

  • α-carbonyl methylene protons (-CH₂-COO-) : These are typically found around 2.3 ppm.[7]

  • Aliphatic chain protons (-(CH₂)n-) : A large, broad signal around 1.2-1.6 ppm represents the methylene groups of the fatty acid chains.

  • Terminal methyl protons (-CH₃) : A triplet signal around 0.9 ppm corresponds to the terminal methyl groups of the fatty acid chains.[7]

• ¹³C-NMR: The ¹³C-NMR spectrum provides detailed information about the carbon skeleton.

  • Carbonyl carbons (-COO-) : Resonances are expected in the 172-174 ppm region.[7]

  • Olefinic carbons (-CH=CH-) : These carbons give signals in the 127-132 ppm range.[7]

  • Glycerol backbone carbons : The three carbons of the glycerol backbone will have distinct chemical shifts, allowing for the determination of the fatty acid positions.[7]

  • Aliphatic chain carbons : A series of signals between 14 and 35 ppm corresponds to the carbons of the fatty acid chains.[7]

Mass spectrometry is a powerful tool for determining the molecular weight and fatty acid composition of triacylglycerols. Techniques like Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are commonly used. The fragmentation pattern in MS/MS experiments can provide information about the fatty acids present and their positions on the glycerol backbone.[8]

The IR spectrum of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol would show characteristic absorption bands:

• C=O stretching (ester) : A strong absorption band around 1740-1750 cm⁻¹.

• C-O stretching (ester) : Bands in the 1150-1250 cm⁻¹ region.

• =C-H stretching (alkene) : A band around 3000-3010 cm⁻¹.

• C-H stretching (alkane) : Strong bands in the 2850-2960 cm⁻¹ region.

Synthesis and Purification

The synthesis of structured triacylglycerols like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol can be achieved through chemical or enzymatic methods. Enzymatic synthesis is often preferred due to its high specificity, milder reaction conditions, and reduced formation of by-products.[9]

Enzymatic Synthesis Workflow

A common strategy for synthesizing a specific mixed-acid triacylglycerol involves a two-step enzymatic process using a lipase that is sn-1,3 specific.[10]

Caption: Enzymatic synthesis pathways for structured triglycerides.

Note: The above diagram illustrates a general approach. To obtain the target molecule, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a different starting material or a non-specific lipase would be required, as the sn-1,3 specific lipase would yield the 1,3-dierucoyl-2-oleoyl isomer.

Detailed Protocol: Two-Step Enzymatic Synthesis of a Structured Triacylglycerol

This protocol is a generalized procedure based on established methods for the synthesis of structured lipids.[2][10]

Step 1: Production of 2-Monoacylglycerol (2-MAG) via Ethanolysis

• Reactants: Mix the starting triacylglycerol (e.g., triolein to produce 2-oleoyl-rac-glycerol) with dry ethanol in a 1:4 (w/w) ratio in a sealed reactor.

• Enzyme Addition: Add an sn-1,3 specific immobilized lipase (e.g., Lipozyme® RM IM) at a concentration of 5-10% (w/w) of the total reactants.

• Reaction Conditions: Agitate the mixture at 250 rpm in an orbital shaker at 37-40°C for 6-12 hours.

• Monitoring: Monitor the formation of the 2-MAG using Thin Layer Chromatography (TLC).

• Enzyme Removal: Stop the reaction by filtering the mixture to remove the immobilized enzyme.

• Purification: The 2-MAG can be purified from the reaction mixture by solvent extraction and crystallization.

Step 2: Esterification to Form the Target Triacylglycerol

• Reactants: Mix the purified 2-oleoyl-rac-glycerol with erucic acid in a 1:2 molar ratio in a solvent such as n-hexane.

• Enzyme Addition: Add an immobilized lipase (e.g., Novozym® 435) at a concentration of 10% (w/w) of the substrates.

• Reaction Conditions: Conduct the reaction at 50-60°C with continuous stirring for 24-48 hours. Water produced during the reaction can be removed by applying a vacuum or using molecular sieves to drive the equilibrium towards product formation.

• Monitoring: Monitor the progress of the reaction by analyzing the composition of the reaction mixture using HPLC or GC.

• Enzyme Removal: After the reaction, filter to remove the enzyme.

• Purification: The final product, 1,3-dierucoyl-2-oleoyl-rac-glycerol (an isomer of the target molecule), can be purified from the remaining reactants and by-products using column chromatography on silica gel.[11]

Analytical Methodologies

A suite of analytical techniques is essential for the comprehensive characterization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, ensuring its identity, purity, and stability.

Chromatographic Techniques

Caption: Chromatographic workflow for the analysis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Reversed-phase HPLC is a powerful technique for the separation and quantification of triacylglycerols.

• Protocol: HPLC Analysis of Triacylglycerols

  • Sample Preparation: Dissolve the sample in a suitable organic solvent, such as a mixture of chloroform and methanol.

  • Column: Use a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and isopropanol is commonly used.

  • Detection: An Evaporative Light Scattering Detector (ELSD) or a UV detector at a low wavelength (e.g., 205 nm) can be employed.[12]

  • Quantification: Use an external or internal standard for accurate quantification.

GC is used to determine the fatty acid composition of the triacylglycerol.

• Protocol: GC-FAME Analysis

  • Transesterification: Convert the triacylglycerol to its constituent FAMEs by reacting with methanolic HCl or BF₃ in methanol.

  • Extraction: Extract the FAMEs into an organic solvent like hexane.

  • GC System: Use a gas chromatograph equipped with a flame ionization detector (FID).

  • Column: A polar capillary column (e.g., a wax-type column) is suitable for separating FAMEs.

  • Analysis: Identify and quantify the individual FAMEs by comparing their retention times and peak areas with those of known standards.

Applications in Drug Development

The unique properties of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol make it a promising candidate for various applications in drug delivery, particularly for lipophilic drugs.

Lipid-Based Drug Delivery Systems

Caption: Potential applications of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in drug delivery.

Nanoemulsions are thermodynamically stable, transparent or translucent dispersions of oil and water stabilized by an emulsifying agent.[6] The high lipophilicity of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol makes it an excellent oil phase for encapsulating hydrophobic drugs, potentially increasing their solubility and oral bioavailability.[13]

• Protocol: Preparation of a Nanoemulsion

  • Oil Phase Preparation: Dissolve the lipophilic drug and 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in a suitable organic solvent.

  • Aqueous Phase Preparation: Dissolve a surfactant (e.g., Tween 80) in water.

  • Emulsification: Add the oil phase to the aqueous phase under high-shear homogenization or ultrasonication to form a coarse emulsion.

  • Nanoemulsification: Pass the coarse emulsion through a high-pressure homogenizer to reduce the droplet size to the nano-range.

  • Characterization: Characterize the nanoemulsion for droplet size, polydispersity index, zeta potential, and drug encapsulation efficiency.

Metabolism and Toxicology

The metabolic fate and toxicological profile of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol are largely determined by its constituent fatty acids, erucic acid and oleic acid.

Metabolism

Upon oral administration, triacylglycerols are hydrolyzed by pancreatic lipases in the small intestine into fatty acids and monoacylglycerols, which are then absorbed by enterocytes.[14] Erucic acid is known to be less readily oxidized by mitochondria compared to shorter-chain fatty acids.[15] This can lead to its accumulation in certain tissues, particularly the heart, in the form of triacylglycerols, a condition known as myocardial lipidosis.[16] However, this effect is generally considered to be transient and reversible.[17] The presence of oleic acid in the molecule may influence its overall metabolism.[18]

Toxicology

The primary toxicological concern associated with high intake of erucic acid is cardiotoxicity, as observed in animal studies.[17] This has led to the development of low-erucic acid rapeseed oil (canola oil) for human consumption. However, it is important to note that the cardiotoxic effects have not been definitively confirmed in humans, and the doses used in animal studies were often very high.[15] For pharmaceutical applications, where the administered dose of the excipient would be significantly lower than dietary intake, the risk is likely to be minimal. Nevertheless, a thorough toxicological evaluation of any new formulation containing this triacylglycerol would be essential.

Conclusion

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a structured triacylglycerol with significant potential as a pharmaceutical excipient, particularly in the development of lipid-based drug delivery systems for poorly soluble drugs. Its unique chemical structure, dominated by the long-chain erucic acid, imparts distinct physicochemical properties that can be harnessed to create stable and effective drug formulations. While further research is needed to fully elucidate its specific properties, synthesis optimization, and in vivo performance, the foundational knowledge presented in this guide provides a solid framework for its exploration and application in modern drug development.

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The Dichotomous Biological Role of Mixed-Acid Triglycerides Containing Erucic Acid: From Pathophysiology to Therapeutic Agent

An In-Depth Technical Guide

Abstract

Erucic acid (cis-13-docosenoic acid, 22:1n-9), a very-long-chain monounsaturated fatty acid (VLCFA), presents a fascinating paradox in lipid biochemistry. Primarily found in the oils of the Brassicaceae family, such as rapeseed and mustard, its biological significance is deeply contextual.[1][2] When esterified into mixed-acid triglycerides, its metabolic fate and physiological impact diverge dramatically, ranging from implication in cardiac lipidosis in animal models to serving as a cornerstone therapeutic for a devastating neurodegenerative disease. This technical guide provides an in-depth exploration of the biological roles of erucic acid-containing triglycerides, targeting researchers, scientists, and drug development professionals. We will dissect its metabolic pathways, critically evaluate its role in X-linked adrenoleukodystrophy (ALD), deconstruct the long-standing controversy surrounding its cardiotoxicity, and explore its emerging therapeutic potential. The guide further provides detailed experimental protocols and visual workflows to support research and development in this complex field.

Introduction: The Biochemistry of Erucic Acid and its Triglyceride Forms

Erucic acid is a C22:1 omega-9 monounsaturated fatty acid.[1] In nature, it is predominantly found esterified to a glycerol backbone, forming triglycerides (TGs). The specific biological activity is often dictated by the other fatty acids present in the mixed-acid TG structure. For instance, in rapeseed and mustard oil, erucic acid can constitute 20% to over 50% of the total fatty acids.[1][2] While industrial processing has led to the development of low-erucic acid rapeseed (LEAR) or canola oil (typically <2% erucic acid) for widespread food use, high-erucic acid varieties remain crucial for industrial applications and specific therapeutic formulations.[3][4]

The metabolism of erucic acid is distinct from shorter-chain fatty acids. It is synthesized in plants through the elongation of oleic acid (18:1n-9).[1] In humans, its catabolism is primarily handled by the liver's long-chain acyl-CoA dehydrogenase, though this process is less efficient compared to the oxidation of shorter fatty acids.[3][5] This metabolic inefficiency is a central theme in understanding both its toxicity and therapeutic action.

The Central Role in Adrenoleukodystrophy (ALD) and the Advent of Lorenzo's Oil

The most prominent role of erucic acid in medicine is as a component of "Lorenzo's Oil," an investigational treatment for X-linked adrenoleukodystrophy (ALD).

Pathophysiology of X-linked Adrenoleukodystrophy

ALD is a rare genetic disorder caused by mutations in the ABCD1 gene, which encodes a peroxisomal transporter protein.[6] This defect impairs the transport and subsequent β-oxidation of VLCFAs, leading to their accumulation in plasma and tissues, particularly the brain's white matter and the adrenal cortex.[6][7] This accumulation is cytotoxic, triggering progressive demyelination and neuroinflammation, leading to severe neurological disability and death.[8]

Lorenzo's Oil: Mechanism of Action

Lorenzo's Oil is a precisely formulated 4:1 mixture of glyceryl trioleate (the triglyceride form of oleic acid) and glyceryl trierucate (the triglyceride form of erucic acid).[9][10] Its development was driven by the hypothesis that a surplus of these monounsaturated fatty acids could competitively inhibit the enzymes responsible for the endogenous synthesis of saturated VLCFAs.

The primary target is the enzyme complex Elongation of Very-Long-Chain Fatty Acids (ELOVL) , specifically ELOVL1, which is the rate-limiting enzyme for the synthesis of saturated and monounsaturated VLCFAs like C24:0 and C26:0.[11][12] By providing an excess of oleic and erucic acids, the enzymatic machinery is occupied with these substrates, thereby reducing the production of the pathogenic saturated VLCFAs.[9][11] Kinetic studies have shown this to be a form of mixed inhibition.[6][11]

Caption: Mechanism of Lorenzo's Oil in ALD.

Clinical Efficacy and Limitations

Dietary therapy with Lorenzo's oil has been shown to be effective in normalizing plasma levels of C26:0 within weeks.[13][14] However, its clinical utility is nuanced. Multiple studies have concluded that Lorenzo's oil does not halt or reverse neurological damage in patients who are already symptomatic.[9][10][11] Its primary value appears to be as a preventive measure. When administered to asymptomatic boys with ALD, it may significantly reduce the risk of developing the neurological symptoms of the disease.[10][11][13]

The Cardiotoxicity Controversy: Deconstructing the Evidence

The most significant concern surrounding erucic acid is its potential cardiotoxicity. This issue has led to strict regulations on the erucic acid content in edible oils in many parts of the world.

Evidence from Animal Models

Numerous studies in the mid-20th century, primarily using rodent models, demonstrated that diets high in erucic acid could lead to myocardial lipidosis , a condition characterized by the accumulation of triglycerides within heart muscle fibers.[4][15][16] This was hypothesized to reduce the contractile force of the heart muscle.[3][4] The mechanism is linked to the slow rate of β-oxidation of erucic acid by heart mitochondria, leading to its preferential esterification into triglycerides.[3][17]

However, it is critical to note several caveats from these animal studies:

• Reversibility: The lipidosis was often found to be transient and would resolve over time, even with continued feeding, suggesting metabolic adaptation.[3][15][16]

• Dose: The doses used in many animal experiments were extremely high and not representative of typical human consumption.[15]

• Species Specificity: Rats, in particular, appear to be more susceptible to erucic acid-induced lipidosis than other species, including pigs and presumably humans.[3]

Human Studies and Epidemiological Data

Crucially, the adverse cardiac effects observed in rats have not been definitively confirmed in human populations.[15][18] Epidemiological studies in regions where high-erucic acid mustard oil is traditionally consumed have not shown a correlation with increased cardiovascular disease; some even suggest a protective effect, though these studies have confounding variables.[5] To date, there is no conclusive evidence that dietary erucic acid at typical consumption levels is causally linked to myocardial lipidosis or heart lesions in humans.[3][4]

Based on the animal data, regulatory bodies like the European Food Safety Authority (EFSA) have established a tolerable daily intake (TDI) of 7 milligrams per kilogram of body weight per day as a precautionary measure.[16]

Study Focus	Animal Model	Key Findings	Limitations & Context	Reference(s)
Myocardial Lipidosis	Rats	High dietary erucic acid leads to transient accumulation of triglycerides in heart muscle.	Effect is reversible; rats are particularly sensitive. Doses often supra-physiological.	[3][15][16]
Myocardial Performance	Rats	Some studies suggested reduced contractile force associated with lipidosis.	Not consistently observed; other studies found no impact on cardiac performance.	[3][4][18]
Metabolism	Pigs, Rats, Humans	Erucic acid is metabolized more slowly by heart mitochondria compared to other fatty acids.	Nursling pigs are more susceptible than adults, suggesting developmental differences in metabolism.	[3][5]
Human Exposure	Humans	No conclusive evidence linking dietary erucic acid to myocardial lipidosis or heart failure.	Epidemiological data is complex and can be confounded by overall diet and lifestyle.	[4][15][18]

Table 1: Summary of Evidence on Erucic Acid Cardiotoxicity.

Emerging Therapeutic Applications

Beyond ALD, the unique biochemistry of erucic acid suggests potential roles in other therapeutic areas, driven by its anti-inflammatory, antioxidant, and metabolic-modulating properties.[19][20]

• Neurodegenerative Diseases: Erucic acid can be elongated to form nervonic acid (24:1n-9), a critical component of sphingomyelin in the myelin sheath. This suggests a potential role in promoting remyelination in diseases like multiple sclerosis.[19]

• Oncology: Some in-vitro studies have suggested that erucic acid may have antineoplastic effects in certain cancer cell lines, such as C6 glioma cells, and could potentially act as a biological modifier to enhance the efficacy of chemotherapy.[21]

• Drug Delivery: The lipophilic nature of erucic acid makes it a candidate for use in novel drug delivery systems, potentially as part of polymeric carriers to improve the bioavailability and release profile of therapeutic agents.[8]

Experimental Protocols: Quantitative Analysis of Erucic Acid

For drug development and clinical monitoring, accurate quantification of erucic acid in biological matrices is essential. The gold-standard method is gas chromatography coupled with mass spectrometry (GC-MS) following lipid extraction and derivatization.

Workflow for Erucic Acid Quantification

Caption: Workflow for quantifying erucic acid.

Detailed Protocol: Quantification of Erucic Acid in Plasma Triglycerides by GC-MS

This protocol provides a self-validating system for the precise measurement of erucic acid concentration.

1. Materials and Reagents:

• Plasma sample (e.g., 100 µL)

• Internal Standard (IS): Heptadecanoic acid (C17:0) solution in chloroform/methanol.

• Chloroform, Methanol (HPLC grade)

• 0.5 M Sodium Hydroxide in Methanol

• 14% Boron Trifluoride (BF3) in Methanol

• Hexane (GC grade)

• Saturated Sodium Chloride solution

• Anhydrous Sodium Sulfate

2. Step-by-Step Methodology:

• Step 1: Sample Preparation & Internal Standard Spiking

  • To a 15 mL glass tube with a Teflon-lined cap, add 100 µL of plasma.

  • Add a known amount of C17:0 internal standard (e.g., 50 µL of a 1 mg/mL solution). The IS allows for correction of analyte loss during extraction and derivatization.

• Step 2: Total Lipid Extraction (Folch Method)

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample tube.

  • Vortex vigorously for 2 minutes to ensure monophasic mixing and protein denaturation.

  • Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

  • Centrifuge at 2000 x g for 10 minutes. Three layers will form: an upper aqueous/methanol layer, a protein disk, and a lower chloroform layer containing the lipids.

  • Carefully aspirate the lower chloroform layer using a glass Pasteur pipette and transfer to a clean glass tube.

• Step 3: Saponification and Derivatization to Fatty Acid Methyl Esters (FAMEs)

  • Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

  • Add 1 mL of 0.5 M NaOH in methanol. Cap the tube tightly.

  • Heat at 100°C for 10 minutes to saponify the glycerolipids into free fatty acids.

  • Cool the tube to room temperature.

  • Add 2 mL of 14% BF3 in methanol. This reagent catalyzes the methylation of the free fatty acids.

  • Heat again at 100°C for 5 minutes.

  • Cool to room temperature.

• Step 4: FAME Extraction

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube.

  • Vortex for 1 minute. The FAMEs will partition into the upper hexane layer.

  • Centrifuge at 1000 x g for 5 minutes to separate the phases.

  • Transfer the upper hexane layer to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the dried hexane extract to a GC vial for analysis.

• Step 5: GC-MS Analysis

  • Instrument: Gas Chromatograph with a Mass Spectrometer detector.

  • Column: A polar capillary column suitable for FAME separation (e.g., Rt-2560, 100m).

  • Injection: 1 µL splitless injection.

  • Oven Program: Start at 100°C, hold for 2 min, ramp to 240°C at 3°C/min, hold for 15 min.

  • MS Detection: Electron Impact (EI) ionization in full scan mode (m/z 50-500) or Selected Ion Monitoring (SIM) for higher sensitivity, targeting the molecular ion and key fragments of methyl erucate and the IS.

• Step 6: Quantification

  • Identify the peaks for methyl erucate and the C17:0 IS based on their retention times and mass spectra.

  • Calculate the peak area ratio of methyl erucate to the IS.

  • Determine the concentration of erucic acid in the original sample using a calibration curve prepared with known amounts of erucic acid standard and a fixed amount of IS, processed through the same procedure.

Conclusion and Future Directions

Mixed-acid triglycerides containing erucic acid occupy a unique and complex space in human biology and medicine. The well-defined mechanism of Lorenzo's Oil in competitively inhibiting VLCFA synthesis provides a clear, albeit limited, therapeutic role in preventing the onset of X-linked adrenoleukodystrophy.[9][11] The long-standing concerns over cardiotoxicity, largely derived from rodent studies, are not strongly supported by human data, but warrant continued monitoring and adherence to established safety limits.[4][15][16]

For drug development professionals, the future lies in leveraging the unique properties of erucic acid. Its potential to be converted into nervonic acid opens avenues for treating demyelinating disorders, while its anti-inflammatory and antineoplastic properties merit further investigation.[19][21] The development of erucic acid-based drug delivery systems also represents a promising frontier. A deeper understanding of the specific mixed-acid triglyceride structures and their differential metabolism will be key to unlocking the full therapeutic potential of this dichotomous fatty acid while ensuring patient safety.

References

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• Title: ERUCIC ACID IN FOOD Source: Food Standards Australia New Zealand URL: [Link]

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• Title: Adrenoleukodystrophy. The chain shortening of erucic acid (22:1(n-9)) and adrenic acid (22:4(n-6)) is deficient in neonatal adrenoleukodystrophy and normal in X-linked adrenoleukodistrophy skin fibroblasts Source: PubMed URL: [Link]

• Title: P08.03 Erucic acid, a component of Lorenzo's oil used in treatment of adrenoleukodystrophy, acts antineoplastic in C6 glioma cell culture Source: National Institutes of Health (NIH) URL: [Link]

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• Title: Lorenzo's oil inhibits ELOVL1 and lowers the level of sphingomyelin with a saturated very long-chain fatty acid Source: PubMed URL: [Link]

• Title: Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses Source: PubMed Central URL: [Link]

• Title: [Erucic acid metabolism in man and animals: myocardial extraction in man after an overload of rapeseed oil and tissue lipids in the rat after an overload of trierucin] Source: PubMed URL: [Link]

• Title: Dietary erucic acid therapy for X-linked adrenoleukodystrophy Source: PubMed URL: [Link]

• Title: Erucic acid a possible health risk for highly exposed children Source: European Food Safety Authority (EFSA) URL: [Link]

• Title: 123 Quantitative Analysis of Erucic Acid in Rape Oil Source: Ministry of Health, Labour and Welfare, Japan URL: [Link]

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• Title: Comparing Analytical Methods for Erucic Acid Determination in Rapeseed Protein Products Source: National Institutes of Health (NIH) URL: [Link]

• Title: Review of the potential pharmacological role of erucic acid: a monounsaturated omega-9 fatty acid Source: PubMed URL: [Link]

• Title: The effect of dietary erucic acid on cardiac triglycerides and free fatty acid levels in rats Source: PubMed URL: [Link]

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• Title: Erucic acid Source: Cyberlipid URL: [Link]

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The Sentinel Standard: A Technical Guide to 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in Quantitative Lipidomics

Abstract

The intricate and vast landscape of the lipidome presents significant analytical challenges, particularly in the accurate quantification of complex lipids like triacylglycerols (TGs). This is especially true for TGs containing very long-chain fatty acids (VLCFAs), whose unique physicochemical properties can influence extraction efficiency and ionization response in mass spectrometry. This technical guide introduces 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol , a synthetic, mixed-acid triacylglycerol, and outlines its strategic application as a non-endogenous internal standard for robust and accurate quantification in lipidomics research. We provide a comprehensive framework for its integration into existing workflows, from fundamental principles to detailed, field-tested protocols and data analysis strategies, empowering researchers to enhance the precision and reliability of their quantitative lipid data.

Introduction: The Quantitative Challenge in Triacylglycerol Analysis

Triacylglycerols are the primary form of energy storage in eukaryotes and play central roles in metabolism.[1] Their molecular diversity is staggering, arising from the combinatorial complexity of different fatty acid chains esterified to the glycerol backbone.[1][2] Lipidomics, the large-scale study of lipids, aims to identify and quantify this vast array of molecules to understand their roles in health and disease.[3][4]

A fundamental challenge in mass spectrometry-based lipidomics is achieving accurate quantification.[2] Ionization efficiency can vary significantly between different lipid species depending on factors like acyl chain length and degree of saturation. Furthermore, sample extraction and processing steps can introduce variability.[3] To correct for these factors, the use of internal standards is an indispensable practice.[2][5][6] An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the biological sample (non-endogenous), allowing it to be spiked in at a known concentration.[6]

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol , hereafter referred to as TG(22:1/22:1/18:1), is a triacylglycerol containing two chains of 13(Z)-docosenoic acid (erucic acid) and one chain of oleic acid.[1][7] Its unique composition, featuring a C22 very long-chain fatty acid, makes it an excellent candidate as a non-endogenous internal standard for a wide range of biological matrices where TGs with this specific structure are absent.

Physicochemical Properties and Rationale for Use

The utility of TG(22:1/22:1/18:1) as an internal standard is grounded in its distinct chemical properties.

Property	Value	Source
Molecular Formula	C₆₅H₁₂₀O₆	[7]
Molecular Weight	997.66 g/mol
Structure	Glycerol backbone with two 13(Z)-docosenoic acid (22:1) chains and one oleic acid (18:1) chain.	[1][7]
CAS Number	60003-02-3	[7]
Solubility	Soluble in organic solvents like Dimethylformamide (DMF) and Ethanol.	[7]

Rationale as a "Sentinel Standard":

• Non-Endogenous Nature: The specific combination of two erucic acid molecules and one oleic acid molecule on a glycerol backbone is not a common endogenous TG in most mammalian tissues, ensuring that the detected signal originates solely from the added standard.

• Structural Analogy: Its triacylglycerol structure ensures it behaves similarly to endogenous TGs during lipid extraction, chromatographic separation, and ionization, effectively mirroring the analytical journey of the target analytes.

• High Mass: The high molecular weight places it in a region of the mass spectrum that is often less crowded, reducing the likelihood of isobaric interferences from other lipid species.

• Utility for VLCFA-Containing Lipids: It is particularly valuable for studies involving diets rich in rapeseed oil or in research focused on the metabolism of very long-chain fatty acids, where it can serve as a robust comparator.[8]

Experimental Design: Integrating TG(22:1/22:1/18:1) into a Lipidomics Workflow

A successful lipidomics experiment requires careful planning and execution. The following workflow outlines the key stages for utilizing TG(22:1/22:1/18:1) as an internal standard.

Caption: Workflow for quantitative lipidomics using an internal standard.

Protocol: Preparation of Internal Standard Stock Solution

Trustworthiness in quantification begins with the accurate preparation of the standard.

• Objective: To prepare a concentrated, accurate stock solution of TG(22:1/22:1/18:1).

• Materials:

  • 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol (≥98% purity)

  • LC-MS grade isopropanol

  • Calibrated analytical balance

  • Volumetric flasks (Class A)

  • Gas-tight syringe

• Procedure:

  • Accurately weigh approximately 10 mg of TG(22:1/22:1/18:1) into a tared glass vial.

  • Record the exact weight.

  • Dissolve the lipid in isopropanol and quantitatively transfer it to a 10 mL volumetric flask.

  • Bring the flask to volume with isopropanol to achieve a final concentration of ~1 mg/mL.

  • Aliquot the stock solution into amber glass vials and store at -80°C to ensure long-term stability.[7]

Protocol: Lipid Extraction with Internal Standard Spiking

The point of addition for the internal standard is critical; it must be added before extraction to account for any sample loss.

• Objective: To efficiently extract total lipids from a biological matrix while incorporating the internal standard.

• Materials:

  • Biological sample (e.g., 20 µL plasma, 10 mg tissue homogenate)

  • TG(22:1/22:1/18:1) working solution (e.g., 10 µg/mL in isopropanol)

  • MTBE (Methyl-tert-butyl ether), Methanol, Water (LC-MS grade)

• Procedure (MTBE Method):

  • To your sample in a glass tube, add 300 µL of Methanol.

  • Add 10 µL of the 10 µg/mL TG(22:1/22:1/18:1) working solution (final amount: 100 ng).

  • Vortex for 30 seconds.

  • Add 1 mL of MTBE.

  • Vortex for 10 minutes at 4°C.

  • Add 250 µL of water to induce phase separation.

  • Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes.

  • Carefully collect the upper organic phase (~700-800 µL) into a new glass tube.

  • Dry the extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., Acetonitrile/Isopropanol 50:50) for LC-MS analysis.

Analytical Method Development: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the core technology for modern lipidomics, offering both separation and sensitive detection.[3][4]

Liquid Chromatography

A reversed-phase C18 column is typically used for the separation of triacylglycerols, which elute based on their hydrophobicity (governed by total carbon number and degree of unsaturation).

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.7 µm)	Excellent for separating lipids based on hydrophobicity.
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Formate	Provides good ionization efficiency in positive mode.
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate	Strong organic solvent for eluting hydrophobic TGs.
Gradient	Start at 30% B, ramp to 100% B over 15 min, hold for 5 min	Allows for the separation of a wide range of TG species.
Flow Rate	0.3 mL/min	Standard for analytical scale columns.
Column Temp	50°C	Improves peak shape and reduces viscosity.

Mass Spectrometry

Electrospray ionization (ESI) in positive ion mode is preferred for TG analysis, typically forming ammonium adducts ([M+NH₄]⁺). Tandem MS (MS/MS) is used for specific detection via Multiple Reaction Monitoring (MRM).

Predicted MRM Transitions for TG(22:1/22:1/18:1):

The precursor ion will be the ammonium adduct: [C₆₅H₁₂₀O₆ + NH₄]⁺ = m/z 1016.0 .

Product ions are generated from the neutral loss of one of the fatty acid chains.

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss	Corresponding Fatty Acid
1016.0	679.6	336.4 (C₂₂H₄₂O₂)	13(Z)-Docosenoic acid (Erucic)
1016.0	733.6	282.4 (C₁₈H₃₄O₂)	Oleic acid

Note: These are theoretical values. Optimal transitions must be determined empirically by direct infusion of the standard.

Caption: MS/MS fragmentation pathway for the TG(22:1/22:1/18:1) standard.

Data Analysis and Quantification

Building the Calibration Curve

To perform absolute quantification, a calibration curve must be generated.

• Prepare a series of calibration standards with varying concentrations of a representative TG analyte (e.g., TG(16:0/18:1/18:1)) but a fixed concentration of the internal standard, TG(22:1/22:1/18:1).

• Analyze each standard using the developed LC-MS/MS method.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each point.

• Plot the area ratio against the analyte concentration and perform a linear regression to generate the calibration curve.

Example Calibration Data (Hypothetical):

Analyte Conc. (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	5,500	510,000	0.011
5	26,000	505,000	0.051
20	105,000	515,000	0.204
50	248,000	498,000	0.498
100	520,000	508,000	1.024
200	995,000	499,000	1.994

The resulting linear equation (e.g., y = 0.01x + 0.001) allows for the calculation of the unknown concentration of the analyte in biological samples based on their measured area ratio.

Conclusion and Future Perspectives

The strategic use of well-characterized, non-endogenous internal standards is a cornerstone of high-quality quantitative lipidomics. 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol offers a powerful tool for researchers, providing a means to achieve greater accuracy and precision in the analysis of triacylglycerols, especially those containing very long-chain or unusual fatty acids. By following the principles and protocols outlined in this guide, scientists can build more robust and reliable analytical methods, leading to more confident biological insights in the dynamic field of lipid research. The commercial availability of this and other synthetic TGs will continue to advance the standardization and cross-laboratory validation of lipidomics data, paving the way for more impactful discoveries in metabolism, nutrition, and disease diagnostics.

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The Dual Nature of a Very-Long-Chain Fatty Acid: A Technical Guide to the Discovery and Therapeutic Application of Erucic Acid-Containing Glycerols

Abstract

Erucic acid, a 22-carbon monounsaturated omega-9 fatty acid, has traversed a remarkable scientific journey, from being a component of industrial oils to a therapeutic agent in a devastating neurodegenerative disease.[1][2][3] This in-depth technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the discovery, history, and core scientific principles underlying the use of erucic acid-containing glycerols. We will delve into the biosynthesis of erucic acid, the pathophysiology of X-linked adrenoleukodystrophy (ALD), the development of "Lorenzo's Oil," its proposed mechanism of action, and the analytical methodologies crucial for its study. This guide aims to synthesize technical accuracy with field-proven insights to facilitate a deeper understanding and inspire further research in this fascinating area of lipid biochemistry and therapeutic intervention.

Introduction: The Emergence of Erucic Acid in Science and Medicine

Erucic acid (cis-13-docosenoic acid) is a very-long-chain fatty acid (VLCFA) naturally abundant in the seeds of plants belonging to the Brassicaceae family, such as rapeseed and mustard.[2][4] Initially, high-erucic acid rapeseed oil was a valuable industrial oleochemical due to its unique physical properties.[1][5] However, early studies in animals raised concerns about its potential cardiotoxicity, leading to the development of low-erucic acid rapeseed (canola) oil for human consumption.[3][6][7]

The perception of erucic acid underwent a dramatic transformation with the story of Lorenzo Odone, a boy diagnosed with X-linked adrenoleukodystrophy (ALD), a rare and fatal genetic disorder.[8][9][10] His parents, Augusto and Michaela Odone, without formal scientific training, tirelessly researched the disease and pioneered the development of a therapeutic oil, a mixture of glyceryl trioleate and glyceryl trierucate, famously known as "Lorenzo's Oil".[8][10][11] This pivotal moment brought erucic acid into the forefront of therapeutic research for neurodegenerative diseases.[3][12]

The Biochemistry of Erucic Acid: From Plant Biosynthesis to Human Metabolism

A thorough understanding of erucic acid's journey, from its synthesis in plants to its metabolic fate in humans, is fundamental for its application in drug development.

Plant Biosynthesis of Erucic Acid

In plants, the synthesis of erucic acid is a well-defined pathway that begins with oleic acid (C18:1).[1][13][14] This process primarily occurs in the endoplasmic reticulum of developing seeds and involves a series of enzymatic reactions.[13][15]

The key steps are:

• De novo synthesis of oleic acid (C18:1) in the plastids.[13]

• Elongation of oleoyl-CoA in the cytoplasm by a fatty acid elongase (FAE) complex. This is a two-step elongation process, first to eicosenoic acid (C20:1) and then to erucic acid (C22:1).[13][14] The rate-limiting enzyme in this process is 3-ketoacyl-CoA synthase (KCS), encoded by the FAE1 gene.[13]

• Incorporation into triacylglycerols (TAGs) for storage in oil bodies.[1][15]

// Nodes acetyl_coa [label="Acetyl-CoA", fillcolor="#F1F3F4", fontcolor="#202124"]; malonyl_coa [label="Malonyl-CoA", fillcolor="#F1F3F4", fontcolor="#202124"]; oleic_acid [label="Oleic Acid (C18:1)", fillcolor="#FBBC05", fontcolor="#202124"]; eicosenoic_acid [label="Eicosenoic Acid (C20:1)", fillcolor="#FBBC05", fontcolor="#202124"]; erucic_acid [label="Erucic Acid (C22:1)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; fae_complex [label="Fatty Acid Elongase (FAE) Complex\n(Endoplasmic Reticulum)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; tags [label="Triacylglycerols (TAGs)\n(Storage)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges acetyl_coa -> malonyl_coa [label="ACCase"]; malonyl_coa -> oleic_acid [label="Fatty Acid Synthase\n(Plastid)"]; oleic_acid -> fae_complex; fae_complex -> eicosenoic_acid [label="Elongation Cycle 1"]; eicosenoic_acid -> fae_complex; fae_complex -> erucic_acid [label="Elongation Cycle 2"]; erucic_acid -> tags [label="Kennedy Pathway"]; } endomd Figure 1: Simplified pathway of erucic acid biosynthesis in plants.

Human Metabolism of Erucic Acid

In humans, erucic acid is metabolized in the liver by the long-chain acyl-CoA dehydrogenase enzyme, which breaks it down into shorter-chain fatty acids.[2][4] However, the metabolism of very-long-chain fatty acids can be inefficient, particularly in individuals with certain genetic disorders. Dietary erucic acid can be incorporated into various lipid pools, including triglycerides and phospholipids.[16]

X-Linked Adrenoleukodystrophy (ALD): The Therapeutic Target

X-linked adrenoleukodystrophy is a rare, inherited metabolic disorder caused by mutations in the ABCD1 gene.[17][18][19] This gene encodes the adrenoleukodystrophy protein (ALDP), a peroxisomal membrane transporter responsible for transporting VLCFAs into peroxisomes for degradation via beta-oxidation.[17][20]

Pathophysiology of ALD:

• Defective ALDP: Mutations in the ABCD1 gene lead to a non-functional or deficient ALDP.[17][20]

• VLCFA Accumulation: The inability to transport VLCFAs into peroxisomes results in their accumulation in various tissues and body fluids, most notably in the brain, spinal cord, and adrenal glands.[17][18][19]

• Demyelination and Neuroinflammation: The buildup of VLCFAs, particularly hexacosanoic acid (C26:0), is believed to trigger a destructive inflammatory response that damages the myelin sheath, the protective covering of nerve cells.[17][19] This demyelination leads to progressive neurological disability and, in its most severe form, death.[20]

// Nodes abcd1_gene [label="ABCD1 Gene Mutation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; aldp [label="Defective ALDP Transporter\n(Peroxisome Membrane)", fillcolor="#F1F3F4", fontcolor="#202124"]; vlcfa_transport [label="Impaired VLCFA Transport\ninto Peroxisomes", fillcolor="#FBBC05", fontcolor="#202124"]; vlcfa_accumulation [label="VLCFA Accumulation\n(e.g., C26:0)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; demyelination [label="Demyelination", fillcolor="#202124", fontcolor="#FFFFFF"]; inflammation [label="Neuroinflammation", fillcolor="#202124", fontcolor="#FFFFFF"]; neurodegeneration [label="Progressive Neurological Damage", fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges abcd1_gene -> aldp; aldp -> vlcfa_transport; vlcfa_transport -> vlcfa_accumulation; vlcfa_accumulation -> demyelination; vlcfa_accumulation -> inflammation; demyelination -> neurodegeneration; inflammation -> demyelination; } endomd Figure 2: Pathophysiological cascade in X-linked adrenoleukodystrophy.

Lorenzo's Oil: A Story of Parental Determination and Scientific Innovation

Faced with a grim prognosis for their son, Augusto and Michaela Odone embarked on an unprecedented journey to understand and combat ALD.[8][11] Their relentless efforts led to the development of Lorenzo's Oil, a 4:1 mixture of oleic acid (from olive oil) and erucic acid (from rapeseed oil) in the form of glyceryl trioleate and glyceryl trierucate.[3][8][11]

The rationale behind this formulation was based on the principle of competitive inhibition. The hypothesis was that by providing an excess of monounsaturated fatty acids (oleic and erucic acid), the enzymes responsible for elongating fatty acids would be occupied, thereby reducing the synthesis of the harmful saturated VLCFAs like C26:0.

Clinical studies have shown that Lorenzo's Oil can normalize the plasma levels of C26:0 in ALD patients.[21] While it does not reverse existing neurological damage, it has been shown to be effective in preventing the onset of the cerebral form of ALD in asymptomatic boys.[8][21][22]

Mechanism of Action: Unraveling the Role of Erucic Acid

The precise mechanism of action of erucic acid in ALD is still under investigation, but the leading hypothesis revolves around the competitive inhibition of VLCFA synthesis. Erucic acid is a potent inhibitor of the fatty acid elongation system.[3]

// Nodes erucic_acid [label="Erucic Acid (C22:1)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; fa_elongase [label="Fatty Acid Elongase Enzymes", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; vlcfa_synthesis [label="Synthesis of Saturated VLCFAs\n(e.g., C26:0)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; vlcfa_levels [label="Reduced VLCFA Levels", fillcolor="#34A853", fontcolor="#FFFFFF"]; neuroprotection [label="Potential Neuroprotective Effects", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges erucic_acid -> fa_elongase [label="Competitive Inhibition"]; fa_elongase -> vlcfa_synthesis [style=dashed, arrowhead=none]; erucic_acid -> vlcfa_synthesis [label="Inhibits", arrowhead=tee]; vlcfa_synthesis -> vlcfa_levels [style=invis]; vlcfa_levels -> neuroprotection; } endomd Figure 3: Proposed mechanism of action of erucic acid in reducing VLCFA synthesis.

Beyond competitive inhibition, research suggests that erucic acid may have other beneficial effects, including anti-inflammatory and antioxidant properties, which could contribute to its therapeutic potential in neurodegenerative disorders.[12][23]

Analytical Methodologies: Quantifying Erucic Acid

Accurate and reliable quantification of erucic acid in biological matrices and pharmaceutical formulations is crucial for both research and clinical applications. The gold-standard technique for this purpose is gas chromatography (GC).

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) for Erucic Acid Quantification

This protocol outlines a general workflow for the determination of erucic acid in a lipid extract.

I. Lipid Extraction:

• Objective: To isolate lipids from the sample matrix.

• Methods:

  • Soxhlet Extraction: A robust method for solid samples.[24][25]

  • Folch Method: A liquid-liquid extraction suitable for biological fluids and tissues.[24][26] Note: The Folch method may lead to an underestimation of erucic acid due to isomerization.[26]

II. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• Objective: To convert fatty acids into their more volatile methyl esters for GC analysis.

• Protocol: Boron Trifluoride (BF3)-Methanol Method

  • Accurately weigh approximately 100 mg of the lipid extract into a screw-capped reaction vial.

  • Add 5 mL of 0.5 M methanolic sodium hydroxide.

  • Heat the vial at 100°C for 15 minutes to saponify the lipids.[27]

  • Cool the vial and add 2.2 mL of 12-15% BF3 in methanol.[27]

  • Heat again at 100°C for 5 minutes.

  • Cool and add a known volume of an internal standard (e.g., a fatty acid not present in the sample).

  • Add 2 mL of hexane and 2 mL of saturated sodium chloride solution.

  • Vortex thoroughly and allow the layers to separate.

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.[27]

III. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Typical GC Conditions:

  • Column: A polar capillary column (e.g., DB-23, Omegawax).[13]

  • Injector Temperature: 250°C.[27]

  • Oven Temperature Program: Start at a lower temperature (e.g., 100°C), ramp up to a final temperature of around 250°C, and hold.[27]

  • Carrier Gas: Helium or hydrogen.[27]

• MS Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Scan Range: m/z 40-550.[28]

• Data Analysis:

  • Identify the FAME of erucic acid based on its retention time and mass spectrum.

  • Quantify the amount of erucic acid by comparing its peak area to that of the internal standard.

// Nodes sample [label="Sample (Biological Matrix or Formulation)", fillcolor="#F1F3F4", fontcolor="#202124"]; extraction [label="Lipid Extraction\n(e.g., Soxhlet, Folch)", fillcolor="#FBBC05", fontcolor="#202124"]; derivatization [label="Derivatization to FAMEs\n(e.g., BF3-Methanol)", fillcolor="#FBBC05", fontcolor="#202124"]; gcms [label="GC-MS Analysis", fillcolor="#4285F4", fontcolor="#FFFFFF"]; data_analysis [label="Data Analysis and Quantification", fillcolor="#34A853", fontcolor="#FFFFFF"]; result [label="Erucic Acid Concentration", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges sample -> extraction; extraction -> derivatization; derivatization -> gcms; gcms -> data_analysis; data_analysis -> result; } endomd Figure 4: General workflow for the quantification of erucic acid using GC-MS.

Toxicity and Safety Considerations

The initial concerns regarding the cardiotoxicity of erucic acid were primarily based on studies in rats fed high-erucic acid diets, which showed myocardial lipidosis (fat accumulation in the heart muscle).[3][6][7][29] However, these effects have not been conclusively demonstrated in humans at typical dietary intake levels.[3][6][7] The European Food Safety Authority (EFSA) has established a tolerable daily intake (TDI) of 7 milligrams per kilogram of body weight per day for erucic acid.[30]

It is important to note that the "Toxic Oil Syndrome" in Spain in 1981, initially linked to rapeseed oil, was later found to be caused by contaminated oil and not erucic acid itself.[3][31]

In the context of Lorenzo's Oil, some studies have reported hematological side effects, such as thrombocytopenia (low platelet count).[29] Therefore, careful monitoring of patients undergoing treatment with erucic acid-containing glycerols is essential.

Table 1: Summary of Erucic Acid Toxicity Data

Species	Effect	No-Observed-Adverse-Effect Level (NOAEL) / Lowest-Observed-Adverse-Effect Level (LOAEL)	Reference(s)
Rats	Myocardial lipidosis	LOAEL: 4-13 g/kg bw/day	[29]
Piglets	Myocardial lipidosis	NOAEL: 0.7 g/kg bw/day	[29]
Humans	Thrombocytopenia (with Lorenzo's Oil)	Doses: 0.09-0.19 g/kg bw/day	[29]

Note: The reported units and experimental conditions may vary between studies, and direct comparison should be made with caution.

Future Directions and Conclusion

The story of erucic acid is a compelling example of how scientific understanding can evolve and how patient advocacy can drive therapeutic innovation. While Lorenzo's Oil has shown promise in a specific patient population, there is still much to learn about the full therapeutic potential and the precise molecular mechanisms of erucic acid.

Future research should focus on:

• Elucidating the detailed molecular targets of erucic acid beyond competitive inhibition.

• Investigating its potential therapeutic applications in other neurodegenerative and inflammatory diseases.[12][23]

• Developing novel drug delivery systems to enhance its bioavailability and reduce potential side effects.

• Conducting long-term clinical trials to further establish its safety and efficacy profiles.

References

• A Review of Erucic Acid Production in Brassicaceae Oilseeds: Progress and Prospects for the Genetic Engineering of High and Low-Erucic Acid Rapeseeds (Brassica napus) - Frontiers in Plant Science. [Link]

• Erucic acid - Wikipedia. [Link]

• Pathophysiology of X-linked adrenoleukodystrophy - PMC - PubMed Central - NIH. [Link]

• Adrenoleukodystrophy - Wikipedia. [Link]

• Pathophysiology of X-Linked Adrenoleukodystrophy: Updates on Molecular Mechanisms - Henry Ford Health. [Link]

• Pathophysiology of X-Linked Adrenoleukodystrophy: Updates on Molecular Mechanisms - PMC - PubMed Central. [Link]

• Adrenoleukodystrophy - StatPearls - NCBI Bookshelf - NIH. [Link]

• What is Lorenzo's Oil, and What Diseases Can It Help Treat? - MedicineNet. [Link]

• The Biosynthesis of Erucic Acid in Developing Embryos of Brassica rapa - PMC - NIH. [Link]

• A Review of Erucic Acid Production in Brassicaceae Oilseeds: Progress and Prospects for the Genetic Engineering of High and Low-Erucic Acid Rapeseeds (Brassica napus) - ResearchGate. [Link]

• A Review of Erucic Acid Production in Brassicaceae Oilseeds: Progress and Prospects for the Genetic Engineering of High and Low-Erucic Acid Rapeseeds (Brassica napus) - PubMed Central. [Link]

• Comparing Analytical Methods for Erucic Acid Determination in Rapeseed Protein Products - MDPI. [Link]

• Erucic Acid—Both Sides of the Story: A Concise Review on Its Beneficial and Toxic Properties - NIH. [Link]

• Lorenzo's Oil - Wikipedia. [Link]

• Erucic Acid—Both Sides of the Story: A Concise Review on Its Beneficial and Toxic Properties - ResearchGate. [Link]

• Showing metabocard for Erucic acid (HMDB0002068) - Human Metabolome Database. [Link]

• Comparing Analytical Methods for Erucic Acid Determination in Rapeseed Protein Products - MDPI. [Link]

• Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC - NIH. [Link]

• Comparing Analytical Methods for Erucic Acid Determination in Rapeseed Protein Products - MDPI. [Link]

• Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - KoreaScience. [Link]

• Comparing Analytical Methods for Erucic Acid Determination in Rapeseed Protein Products - ResearchGate. [Link]

• (PDF) Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - ResearchGate. [Link]

• Comparative metabolism of erucic and oleic acid in hepatocytes from rats fed partially hydrogenated marine oil or palm oil - PubMed. [Link]

• Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - Semantic Scholar. [Link]

• ERUCIC ACID | - atamankimya.com. [Link]

• Lorenzo's Oil - United Leukodystrophy Foundation. [Link]

• Augusto, Michaela, and Lorenzo Odone - Wikipedia. [Link]

• ERUCIC ACID IN FOOD - Food Standards Australia New Zealand. [Link]

• Rapid Risk Assessment: What is the long-term risk of erucic acid to UK consumers if sunflower oil in food is substituted with refined rapeseed oil? - Food Standards Agency. [Link]

• Lorenzo's Oil & Adrenoleukodystrophy (ALD) - ALD Newborn Screening. [Link]

• Erucic acid a possible health risk for highly exposed children - European Food Safety Authority. [Link]

• Adrenoleukodystrophy. The chain shortening of erucic acid (22:1(n-9)) and adrenic acid (22:4(n-6)) is deficient in neonatal adrenoleukodystrophy and normal in X-linked adrenoleukodistrophy skin fibroblasts - PubMed. [Link]

• Dietary erucic acid therapy for X-linked adrenoleukodystrophy - PubMed - NIH. [Link]

• Erucic Acid: A Possible Therapeutic Agent for Neurodegenerative Diseases - PubMed. [Link]

• P08.03 Erucic acid, a component of Lorenzo's oil used in treatment of adrenoleukodystrophy, acts antineoplastic in C6 glioma cell culture - NIH. [Link]

• Review of the potential pharmacological role of erucic acid: a monounsaturated omega-9 fatty acid - PubMed. [Link]

• Studies of the mode of action of erucic acid on heart metabolism - PubMed. [Link]

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• 16. Comparative metabolism of erucic and oleic acid in hepatocytes from rats fed partially hydrogenated marine oil or palm oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Adrenoleukodystrophy - Wikipedia [en.wikipedia.org]
• 18. "Pathophysiology of X-Linked Adrenoleukodystrophy: Updates on Molecular" by Parveen Parasar, Navtej Kaur et al. [scholarlycommons.henryford.com]
• 19. Adrenoleukodystrophy - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Pathophysiology of X-Linked Adrenoleukodystrophy: Updates on Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Dietary erucic acid therapy for X-linked adrenoleukodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. aldnewbornscreening.org [aldnewbornscreening.org]
• 23. Review of the potential pharmacological role of erucic acid: a monounsaturated omega-9 fatty acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Comparing Analytical Methods for Erucic Acid Determination in Rapeseed Protein Products [zenodo.org]
• 25. researchgate.net [researchgate.net]
• 26. Comparing Analytical Methods for Erucic Acid Determination in Rapeseed Protein Products - PMC [pmc.ncbi.nlm.nih.gov]
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• 29. food.gov.uk [food.gov.uk]
• 30. Erucic acid a possible health risk for highly exposed children | EFSA [efsa.europa.eu]
• 31. P08.03 Erucic acid, a component of Lorenzo’s oil used in treatment of adrenoleukodystrophy, acts antineoplastic in C6 glioma cell culture - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Sourcing of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol for Advanced Research and Development

This technical guide provides an in-depth exploration of the natural origins, biosynthesis, extraction, and analysis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a specific triacylglycerol (TAG) of significant interest to researchers, scientists, and drug development professionals. While this molecule is commercially available as a synthetic standard, understanding its presence in natural sources is crucial for various applications, from nutritional studies to the development of oleochemicals.

Introduction: The Significance of a Specific Triacylglycerol

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a triacylglycerol composed of a glycerol backbone esterified with two molecules of 13(Z)-docosenoic acid (more commonly known as erucic acid) at the sn-1 and sn-2 positions, and one molecule of oleic acid at the sn-3 position. Erucic acid is a very-long-chain monounsaturated omega-9 fatty acid that has garnered both industrial interest and health scrutiny.[1] High-erucic acid oils are valuable feedstocks for the production of lubricants, surfactants, and polymers, while regulations strictly limit their content in edible oils due to concerns about myocardial lipidosis observed in animal studies.[1] The specific arrangement of fatty acids on the glycerol backbone, or stereochemistry, of a TAG can significantly influence its physical properties and metabolic fate. Therefore, identifying and quantifying specific TAG isomers like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in natural fats and oils is a critical area of lipid research.

Probable Natural Sources: The Brassicaceae Family

While the precise concentration of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is not extensively documented as a major component in any specific natural source, its constituent fatty acids, erucic acid and oleic acid, are abundantly found in the seed oils of plants belonging to the Brassicaceae family. Therefore, it is highly probable that this specific TAG isomer exists as a minor component within the complex triacylglycerol profile of these oils.

The most prominent sources include:

• High-Erucic Acid Rapeseed (Brassica napus) : Cultivars of B. napus have been specifically bred for high erucic acid content for industrial applications.[2] The seed oil from these varieties can contain erucic acid levels exceeding 40-50%.[3]

• Mustard (Sinapis alba L. and Brassica juncea) : Mustard seed oil is another significant source of erucic acid, with some varieties yielding oil containing 28.0% to 53.2% erucic acid and 13.7% to 25.1% oleic acid.[4][5]

Studies on the triacylglycerol structure of mustard seed oil have revealed that long-chain monounsaturated fatty acids like erucic acid are predominantly found at the primary (sn-1 and sn-3) positions of the glycerol molecule.[6] However, the presence of erucic acid at the sn-2 position is possible, making the existence of 1,2-dierucoyl glycerols plausible.

Biosynthesis of Erucic Acid and its Incorporation into Triacylglycerols

The formation of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in plants is a result of the intricate pathways of fatty acid synthesis and triacylglycerol assembly. The process begins with the synthesis of oleic acid (C18:1), which serves as the precursor for erucic acid (C22:1).

Elongation of Oleic Acid to Erucic Acid

The synthesis of erucic acid occurs in the endoplasmic reticulum (ER) through the action of a fatty acid elongation (FAE) enzyme complex.[1][7] This process involves four key enzymatic reactions that sequentially add two-carbon units to the growing acyl chain:

• Condensation : Catalyzed by 3-ketoacyl-CoA synthase (KCS).

• Reduction : Catalyzed by 3-ketoacyl-CoA reductase (KCR).

• Dehydration : Catalyzed by 3-hydroxyacyl-CoA dehydratase (HCD).

• Second Reduction : Catalyzed by trans-2,3-enoyl-CoA reductase (ECR).

Oleoyl-CoA (18:1-CoA) undergoes two cycles of elongation to first form eicosenoyl-CoA (20:1-CoA) and subsequently erucoyl-CoA (22:1-CoA).[7]

Assembly of Triacylglycerols: The Kennedy Pathway

The newly synthesized erucoyl-CoA and the available oleoyl-CoA are then incorporated into a triacylglycerol molecule via the Kennedy pathway.[1] This pathway involves a series of acylation steps:

• Glycerol-3-phosphate acyltransferase (GPAT) : Acylates glycerol-3-phosphate at the sn-1 position.

• Lysophosphatidic acid acyltransferase (LPAAT) : Acylates lysophosphatidic acid at the sn-2 position.

• Phosphatidic acid phosphatase (PAP) : Dephosphorylates phosphatidic acid to produce diacylglycerol (DAG).

• Diacylglycerol acyltransferase (DGAT) : Acylates diacylglycerol at the sn-3 position to form a triacylglycerol.

The specificity of the acyltransferases, particularly LPAAT and DGAT, for different fatty acyl-CoAs determines the final composition and structure of the TAGs. The formation of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol would require the sequential incorporation of erucic acid at the sn-1 and sn-2 positions, followed by the addition of oleic acid at the sn-3 position.

Caption: Biosynthesis of 1,2-Dierucoyl-3-Oleoyl-Glycerol.

Methodologies for Extraction and Analysis

The identification and quantification of a specific TAG isomer like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol from a complex lipid matrix requires a multi-step approach involving efficient extraction, separation, and sensitive detection.

Lipid Extraction from Seed Material

A robust extraction method is paramount to ensure the quantitative recovery of lipids without degradation.

Protocol: Soxhlet Extraction

• Sample Preparation : Grind the seeds (e.g., high-erucic acid rapeseed) into a fine powder to maximize the surface area for solvent penetration.

• Drying : Dry the ground sample in an oven at 105°C for 2-3 hours to remove moisture, which can interfere with extraction efficiency.

• Extraction :

  • Place a known weight of the dried sample into a cellulose thimble.

  • Insert the thimble into the Soxhlet extractor.

  • Fill the boiling flask with n-hexane.

  • Heat the solvent and allow it to cycle through the sample for 6-8 hours.

• Solvent Removal : After extraction, evaporate the solvent using a rotary evaporator to obtain the crude lipid extract.

• Storage : Store the extracted oil under nitrogen at -20°C to prevent oxidation.

Analysis of Triacylglycerol Regioisomers

Determining the precise positional distribution of fatty acids on the glycerol backbone is a significant analytical challenge. Several advanced techniques can be employed for this purpose.

Workflow: Chromatographic Separation and Mass Spectrometric Detection

Caption: Workflow for TAG Regioisomer Analysis.

Protocol: HPLC-APCI-MS/MS for Regioisomer Analysis

• Sample Preparation : Dilute the lipid extract in an appropriate solvent mixture (e.g., isopropanol/acetonitrile).

• Chromatographic Separation :

  • Inject the sample into a reversed-phase high-performance liquid chromatography (RP-HPLC) system.

  • Use a C18 column with a gradient elution program of acetonitrile and isopropanol to separate the TAGs based on their partition number (carbon number minus twice the number of double bonds).

• Mass Spectrometric Detection :

  • Interface the HPLC with a mass spectrometer equipped with an atmospheric pressure chemical ionization (APCI) source.

  • APCI is preferred for TAG analysis as it produces protonated molecules [M+H]+ and characteristic diacylglycerol-like fragment ions [DAG]+ resulting from the loss of a fatty acid.

• Tandem Mass Spectrometry (MS/MS) :

  • Select the [M+H]+ ion of the TAG of interest for collision-induced dissociation (CID).

  • The fragmentation pattern of the [DAG]+ ions provides information about the fatty acid at the sn-2 position. The relative abundance of the fragment ions corresponding to the loss of fatty acids from the sn-1/3 versus the sn-2 position allows for the differentiation and quantification of regioisomers.[8]

Quantitative Data Summary

Fatty Acid	Typical Content in High-Erucic Acid Rapeseed Oil (%)	Typical Content in Mustard Seed Oil (%)[4][5]
Oleic Acid (C18:1)	15-30	13.7 - 25.1
Linoleic Acid (C18:2)	10-20	4.9 - 17.4
Erucic Acid (C22:1)	>40	28.0 - 53.2

Note: The exact percentage of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is expected to be a minor fraction of the total TAGs and requires specialized quantitative analysis for determination.

Conclusion

While 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is not a major component of any known natural oil, the seed oils of high-erucic acid rapeseed and mustard are the most probable natural sources. A thorough understanding of the biosynthesis of very-long-chain fatty acids and their assembly into triacylglycerols provides the theoretical framework for its existence in these sources. For researchers and drug development professionals, the isolation and characterization of this specific TAG from natural matrices necessitate advanced analytical techniques, primarily liquid chromatography coupled with tandem mass spectrometry. The methodologies outlined in this guide provide a robust starting point for the exploration and quantification of this and other specific triacylglycerol isomers in complex lipid mixtures.

References

• Myher, J. J., & Kuksis, A. (1982). Acylglycerol structure of mustard seed oil and of cardiac lipids of rats during dietary lipidosis. Canadian Journal of Biochemistry, 60(6), 638-650.
• Antova, G., Stoyanova, A., & Ivanova, T. (2017). Lipid composition of mustard seed oils (Sinapis alba L.).
• Chen, G., et al. (2021). A Review of Erucic Acid Production in Brassicaceae Oilseeds: Progress and Prospects for the Genetic Engineering of High and Low-Erucic Acid Rapeseeds (Brassica napus). Frontiers in Plant Science, 12, 774354.
• Antova, G., Stoyanova, A., & Ivanova, T. (2017). Lipid composition of mustard seed oils (Sinapis alba L.).
• Nikolova-Damyanova, B. (2022). Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements. Molecules, 27(3), 853.
• Lísa, M., & Holčapek, M. (2019). Regiospecific Analysis of Triacylglycerols by Ultrahigh-Performance-Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry. Analytical Chemistry, 91(21), 13876-13883.
• Mottram, H. R., Woodbury, S. E., & Evershed, R. P. (2004). Quantitative analysis of triacylglycerol regioisomers in fats and oils using reversed-phase high-performance liquid chromatography and atmospheric pressure chemical ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 18(2), 218-224.
• Myher, J. J., & Kuksis, A. (1982).
• Guan, M., et al. (2016). A Study on Triacylglycerol Composition and the Structure of High-Oleic Rapeseed Oil. Engineering, 2(2), 258-262.
• Holčapek, M., et al. (2019). Triacylglycerol Regioisomers Analysis. AOCS.
• Chen, B., et al. (2020). Heterogeneous Distribution of Erucic Acid in Brassica napus Seeds. Frontiers in Plant Science, 11, 589531.
• Bao, X., & Ohlrogge, J. (1999). The Biosynthesis of Erucic Acid in Developing Embryos of Brassica rapa. Plant Physiology, 119(1), 151-158.
• Claver, P., et al. (2022). Transcriptomic and lipidomic analysis of the differential pathway contribution to the incorporation of erucic acid to triacylglycerol during Pennycress seed maturation. Frontiers in Plant Science, 13, 948813.
• Rossell, J. B. (1991). Chemical properties of rapeseed oil. GCIRC Bulletin, (8), 33-40.

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An In-depth Technical Guide to the Metabolic Pathways Involving 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Abstract

This technical guide provides a comprehensive overview of the metabolic pathways involving 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a specific triacylglycerol (TAG) containing two molecules of erucic acid and one molecule of oleic acid. While direct metabolic studies on this precise TAG are limited, this document synthesizes current knowledge on the digestion, absorption, and subsequent metabolic fates of its constituent fatty acids. Drawing parallels with the well-documented case of Lorenzo's oil, this guide elucidates the significant role of erucic and oleic acids in the modulation of very-long-chain fatty acid (VLCFA) metabolism. This guide is intended for researchers, scientists, and drug development professionals engaged in the study of lipid metabolism and related therapeutic interventions.

Introduction: The Significance of Mixed-Acid Triacylglycerols

Triacylglycerols are the primary form of energy storage in eukaryotes and consist of a glycerol backbone esterified with three fatty acids. The specific fatty acid composition and their positional distribution on the glycerol moiety dictate the physicochemical properties and metabolic fate of the TAG. 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a mixed-acid TAG composed of two molecules of the very-long-chain monounsaturated fatty acid (VLCFA) erucic acid (22:1n-9) at the sn-1 and sn-2 positions, and one molecule of the long-chain monounsaturated fatty acid oleic acid (18:1n-9) at the sn-3 position.

The metabolic significance of this molecule is intrinsically linked to the biological activities of its constituent fatty acids, particularly erucic acid. High levels of erucic acid have been historically associated with myocardial lipidosis in animal studies. However, in the context of specific metabolic disorders like X-linked adrenoleukodystrophy (X-ALD), the therapeutic potential of erucic acid, in combination with oleic acid, has been a subject of intense research. This guide will delve into the metabolic processing of this TAG, from its initial breakdown in the digestive system to the intricate cellular pathways its fatty acid components influence.

Digestive Fate and Absorption

The initial step in the metabolism of dietary 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is its enzymatic digestion in the gastrointestinal tract.

Lipolysis by Pancreatic Lipase

Pancreatic lipase is the primary enzyme responsible for the hydrolysis of dietary TAGs. This enzyme preferentially cleaves fatty acids from the sn-1 and sn-3 positions of the glycerol backbone. In the case of our target molecule, this would result in the release of one molecule of erucic acid (from the sn-1 position) and one molecule of oleic acid (from the sn-3 position), yielding 2-(13(Z)-Docosenoyl)-rac-glycerol (a 2-monoacylglycerol).

It is important to note that the efficiency of pancreatic lipase can be influenced by the chain length of the fatty acids. While comprehensive studies on this specific TAG are lacking, the general understanding is that very-long-chain fatty acids may be hydrolyzed at a slower rate than long-chain fatty acids.

Micellar Solubilization and Absorption

The resulting free fatty acids (erucic acid and oleic acid) and the 2-monoacylglycerol are then incorporated into mixed micelles along with bile salts, phospholipids, and cholesterol. These micelles facilitate the transport of these lipolytic products across the unstirred water layer of the intestinal lumen to the apical membrane of the enterocytes, where they are absorbed.

Re-esterification and Chylomicron Assembly

Inside the enterocytes, the absorbed fatty acids and monoacylglycerol are re-esterified back into triacylglycerols. The activated fatty acids (erucoyl-CoA and oleoyl-CoA) are sequentially added to the 2-monoacylglycerol backbone. The newly synthesized TAGs, along with cholesterol esters, phospholipids, and apolipoproteins (primarily apolipoprotein B-48), are then assembled into chylomicrons. These lipoprotein particles are secreted into the lymphatic system and subsequently enter the bloodstream, delivering the dietary lipids to various tissues.

Cellular Metabolism and the Role in VLCFA Homeostasis

Once delivered to the peripheral tissues, the fatty acid components of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol are released from the chylomicrons through the action of lipoprotein lipase. These fatty acids then enter the cells and are directed into various metabolic pathways. The most clinically significant aspect of this TAG's metabolism lies in its influence on the endogenous synthesis of very-long-chain fatty acids.

The Elongation of Very-Long-Chain Fatty Acids (ELOVL) Pathway

The synthesis of VLCFAs occurs in the endoplasmic reticulum through a series of four enzymatic reactions collectively known as the ELOVL pathway. This process involves the sequential addition of two-carbon units from malonyl-CoA to a pre-existing fatty acyl-CoA. A key family of enzymes in this pathway are the ELOVL fatty acid elongases, with ELOVL1 being primarily responsible for the synthesis of saturated and monounsaturated VLCFAs, including those with 24 and 26 carbon atoms (C24:0 and C26:0).

Competitive Inhibition of ELOVL1: The "Lorenzo's Oil" Effect

The therapeutic rationale for using a combination of oleic and erucic acids, as famously exemplified by Lorenzo's oil, is based on the principle of competitive inhibition of VLCFA synthesis.[1] Lorenzo's oil is a 4:1 mixture of glyceryl trioleate and glyceryl trierucate.[2] In the context of X-linked adrenoleukodystrophy (X-ALD), a genetic disorder characterized by the accumulation of VLCFAs due to a defect in their peroxisomal degradation, the administration of oleic and erucic acids aims to reduce the endogenous production of these pathogenic fatty acids.[3][4]

Both oleic acid and erucic acid can act as substrates for the ELOVL1 enzyme, thereby competitively inhibiting the elongation of shorter-chain saturated fatty acids into C24:0 and C26:0.[5][6] Studies have shown that a 4:1 mixture of oleic and erucic acids potently inhibits ELOVL1 activity through a mixed inhibition mechanism.[5][6][7][8][9] This leads to a decrease in the cellular levels of saturated VLCFAs.[5][6]

The metabolic pathway below illustrates this key mechanism:

Figure 1: Competitive Inhibition of ELOVL1

Catabolism of Erucic Acid and Oleic Acid

The breakdown of fatty acids for energy production occurs primarily through beta-oxidation.

• Oleic Acid: As a long-chain fatty acid, oleic acid is readily oxidized in the mitochondria of most cells to produce acetyl-CoA, which then enters the citric acid cycle.

• Erucic Acid: The catabolism of erucic acid, a very-long-chain fatty acid, is more complex. The initial steps of beta-oxidation of VLCFAs occur in the peroxisomes because the mitochondrial beta-oxidation system is less efficient for these longer chains.[10] In the peroxisomes, erucic acid is chain-shortened to a long-chain fatty acid, which can then be transported to the mitochondria for complete oxidation.[11] However, the rate of erucic acid oxidation is slower than that of shorter-chain fatty acids.[12] Some studies suggest that high levels of erucic acid can have a negative modulating effect on the peroxisomal beta-oxidation system.[13] Furthermore, peroxisomal beta-oxidation of erucic acid can stimulate the formation of malonyl-CoA, which in turn can suppress mitochondrial fatty acid oxidation.[14]

Experimental Protocols for Analysis

The analysis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol and its metabolites requires robust analytical techniques for lipid extraction, separation, and identification.

Lipid Extraction from Biological Samples

A modified Folch or Bligh-Dyer method is commonly employed for the total lipid extraction from tissues or cells.[15][16]

Protocol: Total Lipid Extraction

• Homogenize the tissue or cell sample in a chloroform:methanol (2:1, v/v) solution.

• Vortex the mixture thoroughly to ensure a single-phase system.

• Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

• Centrifuge the sample to facilitate the separation of the upper aqueous phase and the lower organic phase.

• Carefully collect the lower chloroform phase, which contains the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for subsequent analysis.

Triacylglycerol Profiling by HPLC-MS

High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is a powerful technique for the separation and identification of specific triacylglycerol species.[17][18][19][20]

Protocol: HPLC-MS Analysis of Triacylglycerols

• Chromatographic Separation:

  • Use a reverse-phase C18 column for the separation of TAGs based on their partition number (equivalent carbon number minus twice the number of double bonds).

  • Employ a gradient elution with a mobile phase consisting of solvents like acetonitrile and isopropanol.

• Mass Spectrometric Detection:

  • Utilize an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source for the ionization of the TAG molecules.

  • Acquire mass spectra in full scan mode to identify the molecular ions of the TAGs.

  • Perform tandem mass spectrometry (MS/MS) to fragment the parent ions and obtain structural information about the fatty acid composition and their positions on the glycerol backbone.

The workflow for the analysis is depicted in the following diagram:

Figure 2: HPLC-MS Workflow for TAG Analysis

Summary and Future Directions

The metabolic pathways involving 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol are primarily governed by the biological activities of its constituent fatty acids, erucic acid and oleic acid. Following digestion and absorption, these fatty acids play a significant role in modulating the endogenous synthesis of very-long-chain fatty acids through the competitive inhibition of the ELOVL1 enzyme. This mechanism forms the basis of the therapeutic strategy for X-linked adrenoleukodystrophy using Lorenzo's oil.

Future research should focus on elucidating the specific metabolic fate of the intact 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol molecule and its potential unique biological activities beyond those of its individual fatty acid components. Advanced analytical techniques will be crucial in tracing the metabolic journey of this and other complex triacylglycerols, paving the way for a more nuanced understanding of lipid metabolism and the development of targeted nutritional and therapeutic interventions.

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• Ofman, R., Dijkstra, I. M., van Roermund, C. W., Burger, N., Turkenburg, M., van der Poel, F. R., ... & Wanders, R. J. (2010). The role of ELOVL1 in very long-chain fatty acid homeostasis and X-linked adrenoleukodystrophy. EMBO molecular medicine, 2(3), 90–97. [Link]

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• Latip, R. A., Samian, M. R., & Najimudin, N. (2013). Peroxisomal oxidation of erucic acid suppresses mitochondrial fatty acid oxidation by stimulating malonyl-CoA formation in the rat liver. Lipids in health and disease, 12, 13. [Link]

• Næss, M. H., & Christiansen, E. N. (1995). Effects of feeding high-fat diets to rats: metabolism of erucic acid (C 22:1 n-9) in the perfused liver and secretion of metabolites to the perfusate. Lipids, 30(11), 1013–1019. [Link]

• Hiltunen, J. K., & Qin, Y. (2000). Oxidation of erucic acid and erucyl-CoA by isolated rat heart mitochondria. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1484(2-3), 209-216. [Link]

• Christiansen, E. N., Thomassen, M. S., & Flatmark, T. (1987). Evidence for a negative modulating effect of erucic acid on the peroxisomal beta-oxidation enzyme system and biogenesis in rat liver. Biochimica et Biophysica Acta (BBA)-Lipids and Lipid Metabolism, 922(3), 390-397. [Link]

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• Carroll, K. K. (1961). STUDIES ON THE MECHANISMS BY WHICH ERUCIC ACID AFFECTS CHOLESTEROL METABOLISM: DISTRIBUTION OF ERUCIC ACID IN ADRENAL AND PLASMA LIPIDS. Canadian Journal of Biochemistry and Physiology, 39(10), 1563-1570. [Link]

• Sassa, T., & Kihara, A. (2023). Therapeutic Role of ELOVL in Neurological Diseases. ACS Omega, 8(11), 9965–9974. [Link]

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• Al-Sari, A., Suomela, J. P., & Kallio, H. (2023). Analysis of triacylglycerol and phospholipid sn-positional isomers by liquid chromatographic and mass spectrometric methodolog. Mass Spectrometry Reviews, 42(3), 859-891. [Link]

• Christie, W. W. (2019). Reversed-Phase HPLC of Triacylglycerols. AOCS Lipid Library. [Link]

• Al-Sari, A., Suomela, J. P., & Kallio, H. (2021). Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior. Analytical Chemistry, 93(32), 11181–11189. [Link]

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• Lee, J., & Lee, J. (2021). Mass Spectrometry-Based Lipidomics in the Characterization of Individual Triacylglycerol (TAG) and Phospholipid (PL) Species from Marine Sources and Their Beneficial Health Effects. Journal of Agricultural and Food Chemistry, 69(10), 2969-2987. [Link]

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Protocols & Analytical Methods

High-Performance Liquid Chromatography (HPLC) Analysis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol: A Comprehensive Methodological Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed application and protocol for the analysis of the specific triacylglycerol (TAG), 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. Triacylglycerols are a major class of lipids whose analysis is critical in fields ranging from food science and nutrition to drug delivery and metabolic research. The target analyte is a large, non-polar molecule composed of two C22:1 fatty acid chains (docosenoic acid) and one C18:1 chain (oleic acid), presenting unique analytical challenges due to its high molecular weight and lack of a significant UV chromophore.[1][2] This document outlines a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method coupled with universal detection techniques such as Evaporative Light-Scattering Detection (ELSD) and Mass Spectrometry (MS) for reliable identification and quantification.

The Analytical Challenge & Principle of Separation

The primary challenge in analyzing specific TAGs like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol lies in achieving adequate resolution from a complex matrix of structurally similar lipids. The chosen analytical strategy must effectively separate molecules based on subtle differences in their physicochemical properties.

The Power of Reversed-Phase HPLC for Triacylglycerol Analysis

Reversed-phase HPLC (RP-HPLC) is the predominant technique for separating intact TAGs.[3] The separation mechanism is governed by the hydrophobic interactions between the analyte and the non-polar stationary phase (typically C18 or C30). Elution is based on the molecule's Partition Number (PN) , an empirical value calculated as:

PN = CN - (2 × NDB)

Where:

• CN is the total number of carbon atoms in the fatty acid acyl chains.

• NDB is the total number of double bonds in the fatty acid acyl chains.

Molecules with a higher PN (longer chains, fewer double bonds) are more hydrophobic and thus retained longer on the column.[4] For our target analyte (two C22:1 chains and one C18:1 chain), the PN would be (22+22+18) - (2 × 3) = 56. This principle allows for the effective separation of TAGs based on both their overall size and degree of unsaturation.[5][6]

Orthogonal Separation: Silver Ion HPLC (Ag+-HPLC)

For advanced applications requiring the separation of isomers with the same PN but different fatty acid compositions or double bond positions, Silver Ion HPLC (Ag+-HPLC) offers an orthogonal separation mechanism.[7] This technique utilizes a stationary phase impregnated with silver ions, which form reversible π-complexes with the double bonds of the fatty acid chains.[8][9] The strength of this interaction, and therefore the retention time, increases with the number of double bonds, providing a powerful tool for detailed structural elucidation.[10]

Recommended Analytical Workflow

A successful analysis follows a structured workflow from sample receipt to final data interpretation. The following diagram illustrates the key stages of the process.

Caption: Workflow for the HPLC analysis of triacylglycerols.

Detailed Experimental Protocol: RP-HPLC Method

This section provides a comprehensive, step-by-step protocol for the analysis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Sample and Standard Preparation

The quality of the sample preparation directly impacts the accuracy and reproducibility of the results.

• Standard Preparation: Accurately weigh approximately 10 mg of the 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol reference standard into a 10 mL volumetric flask.

• Dissolution: Dissolve the standard in dichloromethane or a 1:1 (v/v) mixture of methylene chloride and acetonitrile to a final concentration of 1.0 mg/mL.[11][12] The use of a proper solubilizing solvent is critical; solvents like hexane should be avoided as they are too non-polar and can cause peak splitting on reversed-phase columns.[4]

• Sample Preparation: If analyzing a formulation or extract, use the same procedure to prepare the sample, aiming for a target analyte concentration within the calibration range.

• Filtration: Prior to injection, filter all solutions through a 0.22 µm PTFE (polytetrafluoroethylene) syringe filter to remove any particulates that could damage the HPLC column or system.

Instrumentation and Chromatographic Conditions

The following parameters are recommended for a standard HPLC system. Adjustments may be necessary for UHPLC systems.

Parameter	Recommended Setting
HPLC System	UHPLC/HPLC system with binary or quaternary gradient capability
Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	Acetonitrile (ACN)
Mobile Phase B	Isopropanol (IPA) or Acetone
Flow Rate	1.0 mL/min
Column Temperature	35 °C[11]
Injection Volume	10 µL
Gradient Program	Time (min)
0.0
25.0
30.0
30.1
35.0

Causality Behind Choices:

• C18 Column: The long alkyl chains of the C18 stationary phase provide the necessary hydrophobicity to retain and separate large TAG molecules.[3][6] For even greater resolution of high-molecular-weight TAGs, a C30 column can be considered.[13]

• Non-Aqueous Mobile Phase: TAGs are highly non-polar and require non-aqueous reversed-phase (NARP) conditions for proper elution.[14] Acetonitrile is a common weak solvent, while isopropanol or acetone acts as the strong solvent to elute the highly retained TAGs.[4][6]

• Column Temperature: Maintaining a constant, elevated column temperature (e.g., 35 °C) improves analyte solubility in the mobile phase, reduces system backpressure, and ensures reproducible retention times.[6]

Detection Systems

Due to the absence of a UV-absorbing chromophore, standard UV detectors are not suitable for the sensitive detection of TAGs.[15] Universal detectors are required.

ELSD is an excellent choice for TAG analysis as it is gradient compatible and provides a response for any analyte that is less volatile than the mobile phase.[16][17]

Parameter	Recommended Setting
Detector	Evaporative Light-Scattering Detector (ELSD)
Nebulizer Temperature	30 - 40 °C
Evaporator (Drift Tube) Temp.	40 - 50 °C
Nebulizing Gas	Nitrogen
Gas Pressure/Flow	2.5 - 3.5 Bar (or as per manufacturer's recommendation)

Principle of Operation: The ELSD nebulizes the column eluent into a fine aerosol, which then passes through a heated drift tube where the mobile phase evaporates. The remaining non-volatile analyte particles scatter a light beam, and the amount of scattered light is proportional to the mass of the analyte.[15]

For unambiguous identification and structural confirmation, coupling the HPLC to a mass spectrometer is the definitive method.[18][19]

Parameter	Recommended Setting
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Polarity	Positive Ion Mode
Scan Mode	Full Scan (for identification) or Selected Ion Monitoring (SIM) / Multiple Reaction Monitoring (MRM) (for quantification)
Expected Ions	Analyte MW ≈ 997.6 g/mol Ammonium Adduct [M+NH₄]⁺: m/z 1015.6 Sodium Adduct [M+Na]⁺: m/z 1020.6

Expert Insight: In positive ESI mode, TAGs readily form adducts with ammonium or sodium ions present in the mobile phase.[20] Tandem MS (MS/MS) analysis can provide further structural proof by observing the neutral loss of the individual fatty acid chains, confirming the presence of both docosenoic acid and oleic acid in the molecule.[21]

Data Analysis and Interpretation

• Identification: The primary method of identification is by comparing the retention time of the peak in the sample chromatogram to that of a certified reference standard analyzed under identical conditions. MS provides definitive confirmation through mass-to-charge ratio matching.

• Quantification: Quantification is performed using an external standard calibration curve. A series of standards of known concentrations are injected, and a curve is plotted of peak area versus concentration. It is important to note that the ELSD response is often non-linear and may require a logarithmic or polynomial curve fit for accurate quantification.

Conclusion

The analysis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol can be reliably achieved using a well-designed non-aqueous reversed-phase HPLC method. The combination of a C18 stationary phase with a gradient of acetonitrile and a stronger organic solvent provides the necessary resolving power. Due to the analyte's lack of a chromophore, detection with a universal detector like an ELSD is essential for quantification, while coupling to a mass spectrometer offers unparalleled specificity and structural confirmation. This guide provides a robust framework for researchers and scientists to develop and implement a scientifically sound method for the analysis of this and other complex triacylglycerols.

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• Computational Systems Biology. (n.d.). 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. Retrieved from [Link]

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Application Note: High-Resolution Mass Spectrometry for the Structural Elucidation of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Introduction

1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol is a complex triacylglycerol (TAG) of significant interest in lipidomics and drug development.[1][2][3][4] Structurally, it comprises a glycerol backbone esterified with two molecules of 13(Z)-docosenoic acid (erucic acid) at the sn-1 and sn-2 positions, and one molecule of oleic acid at the sn-3 position.[1][2][3][4] The precise characterization of such large, nonpolar molecules presents an analytical challenge. High-resolution mass spectrometry, coupled with appropriate sample preparation and ionization techniques, offers the requisite sensitivity and specificity for the unambiguous identification and structural elucidation of this and other complex TAGs.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the mass spectrometric analysis of 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. We will detail protocols for lipid extraction, discuss the merits of various ionization techniques, and explain the interpretation of tandem mass spectrometry (MS/MS) data for complete structural confirmation.

Molecular Structure and Properties

A clear understanding of the analyte's structure is fundamental to developing a robust analytical method.

Caption: Structure of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Property	Value
Molecular Formula	C65H120O6
Molecular Weight	997.6 g/mol
Synonyms	1,2-Dierucoyl-3-oleoyl-rac-glycerol

Part 1: Sample Preparation - Lipid Extraction

The initial and most critical step in the analysis is the efficient extraction of the lipid of interest from its matrix, be it biological tissue, cell culture, or a pharmaceutical formulation. The choice of extraction method is paramount to ensure high recovery and minimize contamination.

Recommended Protocol: Methyl-tert-butyl ether (MTBE) Extraction

The MTBE method is a robust and widely used protocol for the extraction of a broad range of lipids, including nonpolar species like triacylglycerols.[5][6] It offers good recovery and results in a cleaner lipid extract compared to older methods like Folch or Bligh and Dyer.[5][7]

Materials:

• Sample (e.g., 10-100 mg tissue, 10^6 cells, or equivalent)

• Methanol (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Internal Standard (optional but recommended for quantification, e.g., a non-endogenous odd-chain TAG)

• Glass vials with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen or argon gas evaporator

Step-by-Step Protocol:

• Homogenization: Homogenize solid samples in a suitable buffer. For liquid samples, proceed to the next step.

• Solvent Addition: To your sample in a glass vial, add 200 µL of cold methanol.[6] If using an internal standard for quantification, add it at this stage.

• Vortex: Vortex the mixture vigorously for 1 minute.

• MTBE Addition: Add 800 µL of cold MTBE and vortex for another minute.[6]

• Phase Separation: Add 200 µL of water to induce phase separation.[6] Vortex for 20 seconds.

• Centrifugation: Centrifuge the vial at 10,000 x g for 10 minutes at 4°C to achieve clear separation of the aqueous and organic phases.[6]

• Collection: Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or argon.

• Reconstitution: For analysis, reconstitute the dried lipid extract in an appropriate solvent mixture, such as acetonitrile/isopropanol/water (65:30:5, v/v/v).[6][8] The volume should be chosen based on the expected concentration of the analyte.

Caption: MTBE-based lipid extraction workflow.

Part 2: Mass Spectrometry Analysis

The choice of ionization source and mass analyzer is critical for the successful analysis of triacylglycerols.

Ionization Techniques

• Electrospray Ionization (ESI): ESI is a soft ionization technique well-suited for the analysis of triacylglycerols.[9][10][11] It typically produces adduct ions, such as [M+NH4]+, [M+Na]+, or [M+Li]+, which are stable and provide accurate molecular weight information.[9][10][12][13] Ammonium adducts are often preferred as they readily lose ammonia during collision-induced dissociation (CID), leading to informative fragmentation patterns.[9][10][12][14]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is another effective ionization method for nonpolar lipids like TAGs.[15][16][17][18][19] It often produces protonated molecules [M+H]+ and characteristic diacylglycerol-like fragment ions in the source, which can aid in identification.[19]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI is a rapid and sensitive technique, particularly useful for high-throughput screening and lipid imaging of tissue sections.[20][21][22][23][24] It typically generates singly charged ions, often as sodium or potassium adducts.[23]

For detailed structural elucidation, ESI coupled with a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is highly recommended.[7]

Expected Mass-to-Charge Ratios (m/z)

The expected m/z of the intact molecule will vary depending on the adduct formed.

Adduct	Molecular Formula	Calculated m/z
[M+H]+	C65H121O6+	998.6
[M+NH4]+	C65H124NO6+	1015.6
[M+Na]+	C65H120O6Na+	1020.6
[M+K]+	C65H120O6K+	1036.6

Tandem Mass Spectrometry (MS/MS) for Structural Elucidation

MS/MS is indispensable for confirming the fatty acid composition and their positions on the glycerol backbone. The fragmentation pattern is highly dependent on the precursor ion selected.

Fragmentation of the [M+NH4]+ Adduct:

Collision-induced dissociation (CID) of the [M+NH4]+ ion typically results in the neutral loss of ammonia and one of the fatty acid chains as a carboxylic acid.[9][10][11] This generates a series of diacylglycerol-like fragment ions.

• Loss of Oleic Acid (C18:1): [M+NH4 - NH3 - C18H34O2]+ at m/z 697.6

• Loss of Docosenoic Acid (C22:1): [M+NH4 - NH3 - C22H42O2]+ at m/z 641.6

The presence of both fragment ions confirms the presence of both oleic and docosenoic acid moieties in the molecule.

Further Fragmentation (MS3) for Positional Information:

To distinguish between the sn-1/3 and sn-2 positions of the fatty acids, further fragmentation (MS3) of the diacylglycerol-like ions can be performed.[9][10][13] The relative abundance of the fragment ions can provide clues about the original position of the fatty acids. For instance, the loss of fatty acids from the terminal sn-1 and sn-3 positions is often more favorable than the loss from the central sn-2 position.[13]

Fragmentation of Metal Adducts (e.g., [M+Li]+):

Lithium adducts are known to produce highly informative fragment ions that can help determine the position of the fatty acyl chains.[13][25][26] Fragmentation of [M+Li]+ ions often shows preferential loss of the fatty acids at the sn-1 and sn-3 positions.[13]

Part 3: Data Analysis and Interpretation

The analysis of data from stable isotope labeling experiments, while not the primary focus here, is relevant when using isotopically labeled internal standards for quantification.[27][28][29][30][] The primary goal is to accurately identify the molecule based on its exact mass and characteristic fragmentation pattern.

Data Analysis Workflow:

• Full Scan Analysis: Identify the precursor ion corresponding to the expected m/z of the target molecule with high mass accuracy (<5 ppm).

• MS/MS Spectral Interpretation: Analyze the MS/MS spectrum to confirm the neutral losses of the constituent fatty acids.

• Positional Isomer Confirmation (if necessary): Utilize MS3 or the fragmentation patterns of different adducts to confirm the positions of the fatty acids on the glycerol backbone.

Conclusion

The protocols and methodologies outlined in this application note provide a robust framework for the confident identification and structural elucidation of 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol using high-resolution mass spectrometry. The combination of a clean lipid extraction method, appropriate ionization technique, and detailed MS/MS analysis allows for the unambiguous characterization of this complex triacylglycerol. These techniques are broadly applicable to the wider field of lipidomics and are essential tools for researchers in both academic and industrial settings.

References

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• Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. PubMed. Available at: [Link]

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• Electrospray ionization multiple-stage linear ion-trap mass spectrometry for structural elucidation of triacylglycerols: assignment of fatty acyl groups on the glycerol backbone and location of double bonds. PubMed. Available at: [Link]

• Analytical Considerations of Stable Isotope Labelling in Lipidomics. PubMed Central. Available at: [Link]

• Lipid Extraction for Mass Spectrometry Lipidomics. Protocols.io. Available at: [Link]

• Direct qualitative analysis of triacylglycerols by electrospray mass spectrometry using a linear ion trap. ResearchGate. Available at: [Link]

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Application Notes &amp; Protocols: High-Resolution NMR Spectroscopy for the Structural Elucidation of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Abstract

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the application of Nuclear Magnetic Resonance (NMR) spectroscopy for the complete structural characterization of the complex triacylglycerol (TAG), 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. Triacylglycerols are notoriously challenging to analyze due to significant signal overlap from their long acyl chains. This document moves beyond basic principles to detail field-proven protocols, explaining the causality behind experimental choices and providing a logical workflow from sample preparation to final structure validation using a suite of 1D and 2D NMR techniques. We address the critical challenge of determining the specific regiochemistry of the fatty acid chains on the glycerol backbone, a key determinant of the molecule's physicochemical and biological properties.

Introduction: The Analytical Challenge

The subject molecule, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, presents a distinct analytical challenge. It is a large, asymmetric TAG composed of two long-chain monounsaturated fatty acids: two units of 13(Z)-docosenoic acid (erucic acid, C22:1 n-9) and one unit of oleic acid (C18:1 n-9). The core analytical questions that NMR must answer are:

• Compositional Verification: Does the molecule contain two docosenoyl chains and one oleoyl chain?

• Regiospecific Confirmation: Are the two docosenoyl chains located at the sn-1 and sn-2 positions, and the oleoyl chain at the sn-3 position of the glycerol backbone?

• Stereochemical Nature: The designation rac- indicates a racemic mixture of the sn-1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-glycerol and sn-2,3-Di-13(Z)-Docosenoyl-1-Oleoyl-glycerol enantiomers.

NMR spectroscopy is an exceptionally powerful, non-destructive technique capable of providing the detailed atomic-level information required to answer these questions definitively.[1][2]

Experimental Design & Strategic Workflow

A multi-faceted NMR approach is required to build a complete structural picture. The logic is to use a series of experiments that progressively reveal more complex layers of information, from basic composition to the precise 3D arrangement of the acyl chains.

Figure 1: Strategic workflow for NMR analysis.

Protocols & Methodologies

Part A: Sample Preparation Protocol

The quality of NMR data is critically dependent on proper sample preparation. For large lipids, the primary goals are to ensure a homogeneous solution and minimize viscosity to achieve sharp resonance lines.

Protocol 1: Standard Sample Preparation

• Analyte Weighing: Accurately weigh 15-20 mg of the purified 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol into a clean, dry 8-inch glass vial.

• Solvent Selection: The standard solvent of choice is deuterated chloroform (CDCl₃) due to its excellent ability to dissolve lipids and its relative chemical inertness. Add approximately 0.6 mL of CDCl₃ containing 0.03% (v/v) Tetramethylsilane (TMS) as an internal chemical shift reference.

  • Causality Note: TMS is chosen as the reference (δ 0.00 ppm) because its single, sharp signal rarely overlaps with analyte signals.

• Dissolution: Vortex the vial for 30 seconds to ensure complete dissolution. The solution should be clear and free of any particulates.

• Transfer: Using a clean glass Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube (e.g., Norell 507-HP or equivalent).

• Equilibration: Allow the sample to equilibrate to the spectrometer's probe temperature (typically 298 K / 25 °C) for at least 5 minutes before commencing data acquisition. This minimizes thermal gradients that can degrade spectral quality.[3]

Part B: 1D NMR Acquisition & Analysis

1D spectra provide the fundamental overview of the molecule's chemical environment and are essential for verifying the presence of the expected fatty acid components.

¹H NMR - The Proton Fingerprint

The ¹H NMR spectrum gives a rapid assessment of the different types of protons present.[1][4] Key signals are integrated to determine the relative ratios of the fatty acid chains.

Protocol 2: Quantitative ¹H NMR Acquisition

• Instrument Setup: Tune and match the probe for ¹H. Perform gradient shimming to optimize magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard 90° pulse-acquire sequence (e.g., zg30 on Bruker systems).

  • Spectral Width (SW): ~16 ppm, centered around 6 ppm.

  • Acquisition Time (AQ): ≥ 3.0 seconds. To ensure high digital resolution.

  • Relaxation Delay (D1): Crucially , set D1 to at least 5 times the longest T₁ of the protons of interest (typically D1 ≥ 10 s for TAGs) to ensure full relaxation for accurate quantification.

  • Number of Scans (NS): 16 to 64, depending on sample concentration.

• Processing: Apply a gentle exponential window function (LB = 0.3 Hz) before Fourier transformation to improve the signal-to-noise ratio. Manually phase and baseline correct the spectrum.

• Calibration: Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

¹³C NMR - The Carbon Backbone

The ¹³C NMR spectrum is vital for confirming the number of unique carbon environments and is particularly powerful for resolving the carbonyl and olefinic carbons, which are sensitive to their position on the glycerol backbone.[5][6]

Protocol 3: Quantitative ¹³C NMR Acquisition

• Instrument Setup: Tune and match the probe for ¹³C.

• Acquisition Parameters:

  • Pulse Program: A power-gated inverse-gated decoupling sequence (e.g., zgig on Bruker systems) is mandatory .

  • Causality Note: Inverse-gated decoupling turns off the proton decoupler during the relaxation delay (D1), which suppresses the Nuclear Overhauser Effect (NOE). This is essential for accurate integration of carbon signals, especially quaternary carbons like carbonyls which have long relaxation times and receive variable NOE enhancement.

  • Pulse Angle: Use a 30-45° flip angle to reduce the required relaxation delay.

  • Spectral Width (SW): ~200 ppm, centered around 100 ppm.

  • Relaxation Delay (D1): ≥ 30 seconds. Carbonyl carbons have very long T₁ values.

  • Number of Scans (NS): 1024 or more, due to the low natural abundance of ¹³C.

• Processing & Calibration: Process similarly to the ¹H spectrum. Calibrate using the CDCl₃ solvent peak at δ 77.16 ppm.

Table 1: Predicted Chemical Shifts for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in CDCl₃

Assignment	Group	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Notes & Key Identifiers
Glycerol Backbone
sn-1,3 CH₂	Glyceryl CH₂	~4.15 & ~4.30 (dd)	~62.1	Diastereotopic protons due to chirality at sn-2.
sn-2 CH	Glyceryl CH	~5.26 (m)	~68.9	Most downfield glyceryl proton.
Acyl Chains
C1 (C=O)	Carbonyl	-	~173.3 (sn-1,3), ~172.8 (sn-2)	Key region for positional analysis . The sn-2 carbonyl is upfield.[7][8]
C2	α-CH₂	~2.31 (t)	~34.1	Adjacent to the carbonyl group.
C3	β-CH₂	~1.61 (m)	~24.9
Olefinic (Oleoyl)	-CH=CH-	~5.34 (m)	~129.7, ~130.0	C9=C10 of Oleoyl chain.
Olefinic (Docosenoyl)	-CH=CH-	~5.34 (m)	~129.8, ~130.1	C13=C14 of Docosenoyl chains.
Allylic	=CH-CH₂ -	~2.01 (m)	~27.2	Protons/carbons adjacent to the double bond.
Bulk Methylene	-(CH₂)n-	~1.25-1.35 (br s)	~29.1-29.7	Massive, overlapping signal region.
Terminal Methyl	-CH₃	~0.88 (t)	~14.1	Terminal methyl groups of all chains.

(Note: Predicted shifts are based on literature data for similar TAGs and individual fatty acids.[7][9][10][11])

Part C: 2D NMR for Definitive Structural Elucidation

2D NMR experiments are indispensable for unambiguously connecting atoms and confirming the proposed regiochemistry.

Figure 2: Logic of 2D NMR connectivity experiments.

Protocol 4: 2D NMR Acquisition (General Parameters)

• Experiments: Acquire gradient-selected (gs) COSY, HSQC, and HMBC spectra.

• Acquisition: Use standard Bruker pulse programs (e.g., cosygpqf, hsqcedetgpsisp2.3, hmbcgplpndqf).

• Dimensions: Acquire 2048 data points in F2 (direct ¹H dimension) and 256-512 increments in F1 (indirect dimension).

• HMBC Optimization: The long-range coupling delay for HMBC should be optimized for a J-coupling of 8 Hz, which is typical for 2- and 3-bond correlations in acyl chains.

Interpretation Strategy:

• COSY (Correlation Spectroscopy): Use the COSY spectrum to trace the proton-proton coupling networks within each fatty acid chain and the glycerol backbone. Start from an unambiguous signal, like the glyceryl methine proton at ~5.26 ppm, and walk along the spin system to its neighbors. This confirms the integrity of the glycerol unit.[12]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton directly to the carbon it is attached to (a one-bond correlation). Use this to assign the carbon signals for all protonated carbons. For example, find the cross-peak for the glyceryl methine proton (~5.26 ppm) on the ¹H axis and read its corresponding ¹³C chemical shift (~68.9 ppm) on the ¹³C axis.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for determining regiochemistry .[1] It reveals correlations between protons and carbons that are two or three bonds away. The most critical correlations to look for are between the glycerol protons and the carbonyl carbons of the esterified fatty acids.

  • Confirmation of sn-3 Oleoyl: Look for a cross-peak between the sn-3 glyceryl protons (~4.15 ppm) and the carbonyl carbon of the oleic acid chain (~173.3 ppm).

  • Confirmation of sn-2 Docosenoyl: Look for a cross-peak between the sn-2 glyceryl proton (~5.26 ppm) and the carbonyl carbon of a docosenoyl chain (~172.8 ppm).

  • Confirmation of sn-1 Docosenoyl: Look for a cross-peak between the sn-1 glyceryl protons (~4.30 ppm) and the carbonyl carbon of the second docosenoyl chain (~173.3 ppm).

  The distinct chemical shifts of the sn-2 carbonyl (upfield) versus the sn-1/3 carbonyls (downfield) provide the definitive evidence for the positional assignment.[13][14]

Advanced Considerations

Quantitative Analysis (qNMR)

For drug development and quality control, quantitative analysis is often required. qNMR can determine the purity of the compound without the need for a specific analytical standard of the molecule itself.[15][16]

Protocol 5: qNMR Protocol

• Internal Standard: Prepare a stock solution of a certified internal standard (IS) with a known concentration. A good choice is 1,3,5-trichloro-2-nitrobenzene (TCNB) or maleic acid, as their signals appear in a clear region of the spectrum.

• Sample Preparation: Accurately weigh ~20 mg of the TAG and ~10 mg of the IS into the same vial. Dissolve in CDCl₃ and transfer to an NMR tube.

• Acquisition: Use the quantitative ¹H NMR parameters from Protocol 2 , ensuring the relaxation delay (D1) is sufficient for both the analyte and the internal standard.

• Calculation: The purity of the TAG can be calculated using the following formula:

  Purity (%) = (I_TAG / N_TAG) * (N_IS / I_IS) * (MW_TAG / MW_IS) * (m_IS / m_TAG) * P_IS

  Where:

  • I = Integral of the signal

  • N = Number of protons giving rise to the signal

  • MW = Molecular Weight

  • m = mass

  • P = Purity of the internal standard

  Self-Validation: Use a well-resolved, non-overlapping signal for the TAG, such as the glyceryl methine proton at ~5.26 ppm (N_TAG = 1).

Stereochemistry: The rac- Mixture

Standard NMR experiments performed in an achiral solvent like CDCl₃ will not distinguish between the two enantiomers of the racemic mixture. The spectra of the two enantiomers are identical under these conditions. To resolve the enantiomers, advanced techniques would be required, such as using chiral solvating agents (e.g., Pirkle's alcohol) or chiral derivatizing agents to create diastereomers, which would then exhibit distinct NMR signals. This is a specialized analysis beyond the scope of this standard guide.

Conclusion

The combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides a robust and definitive method for the complete structural elucidation of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. The key to confirming the specific regiochemistry lies in the HMBC experiment, which directly links the protons of the glycerol backbone to the carbonyl carbons of the specific fatty acid chains. By following the detailed protocols and logical workflow presented here, researchers can confidently verify the composition, connectivity, and acyl positional isomers of complex triacylglycerols with high scientific integrity.

References

• Skiera, C., Steliopoulos, P., Kuballa, T., & Holzgrabe, U. (2012). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. PubMed Central. Available at: [Link]

• Gil, M., Samino, S., Barrilero, R., & Correig, X. (2019). Lipid Profiling Using 1H NMR Spectroscopy. National Genomics Data Center. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Erucic Acid. PubChem Compound Database. Available at: [Link]

• Gil, M., Samino, S., Barrilero, R., & Correig, X. (2019). Lipid Profiling Using 1H NMR Spectroscopy. Springer Nature Experiments. Available at: [Link]

• Karki, S., et al. (2020). Quantitative Chemical Profiling of Commercial Glyceride Excipients via 1H NMR Spectroscopy. National Institutes of Health. Available at: [Link]

• Christie, W. W. (2019). Structural Analysis of Triacylglycerols. American Oil Chemists' Society. Available at: [Link]

• Saddik, M. S., et al. (1998). 1H-NMR spectroscopy can accurately quantitate the lipolysis and oxidation of cardiac triacylglycerols. PubMed. Available at: [Link]

• Gil, M., Samino, S., Barrilero, R., & Correig, X. (2019). Lipid Profiling Using 1H NMR Spectroscopy. PubMed. Available at: [Link]

• Magritek. (n.d.). Characterizing fatty acids with advanced multinuclear NMR methods. Magritek Benchtop NMR. Available at: [Link]

• Di Pietro, S., et al. (2023). Triacylglycerol Composition and Chemical-Physical Properties of Cocoa Butter and Its Derivatives: NMR, DSC, X-ray, Rheological Investigation. MDPI. Available at: [Link]

• Abdel-Razik, M. A., et al. (2015). Determination of Triacylglycerol Composition of Trichilia emetica Seed Oil Using GC-MS and 1H-NMR Spectroscopy. Scientific & Academic Publishing. Available at: [Link]

• Kaffarnik, S., et al. (2013). A pipeline for making 31P NMR accessible for small- and large-scale lipidomics studies. National Institutes of Health. Available at: [Link]

• Guillen, M. D., & Ruiz, A. (2003). 1H-Nuclear Magnetic Resonance Analysis of the Triacylglyceride Composition of Cold-Pressed Oil from Camellia japonica. PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). Triacylglycerols identified by NMR spectroscopy. Carbons 1 and 3 are.... Available at: [Link]

• Spectral Service. (n.d.). Determination of ω-3 fatty acids by 1H and 13C NMR spectroscopy. Available at: [Link]

• Dais, P., & Hatzakis, E. (2011). High-Resolution NMR Spectroscopy: An Alternative Fast Tool for Qualitative and Quantitative Analysis of Diacylglycerol (DAG) Oil. J Agric Food Chem. Available at: [Link]

• Khan, F. (2022). Synthesis, NMR spectroscopic investigations and absolute quantification of dietary triacylglycerols. Constructor University Library. Available at: [Link]

• Hatzakis, E. (2017). NMR Spectroscopy as a Robust Tool for the Rapid Evaluation of the Lipid Profile of Fish Oil Supplements. JoVE. Available at: [Link]

• ResearchGate. (n.d.). The sn-1,2/sn-1,3 diglycerides ratio obtained from 1 H-NMR normalized signal intensities. Available at: [Link]

• American Oil Chemists' Society. (2019). Quantification by 1H-NMR. Available at: [Link]

• ResearchGate. (n.d.). (A) 1 H NMR spectrum of the cleaned triglyceride and (B) its 13 C NMR.... Available at: [Link]

• SpectraBase. (n.d.). Fatty Acid: Erucic - Optional[13C NMR] - Chemical Shifts. Available at: [Link]

• Prete, R., et al. (2020). NMR Determination of Free Fatty Acids in Vegetable Oils. PSE Community.org. Available at: [Link]

• ResearchGate. (n.d.). Determination of the 1,3- and 2-Positional Distribution of Fatty Acids in Olive Oil Triacylglycerols by 13C Nuclear Magnetic Resonance Spectroscopy. Available at: [Link]

• ResearchGate. (n.d.). 13 C-NMR Regioisomeric Analysis of EPA and DHA in Fish Oil Derived Triacylglycerol Concentrates. Available at: [Link]

• ResearchGate. (n.d.). Content of Erucic Acid in Edible Oils and Mustard by Quantitative 13 C NMR. Available at: [Link]

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Application Note: 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol as a Research Standard

Abstract

This document provides a comprehensive technical guide for the utilization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol as a specialized research standard. This synthetic, mixed-acid triacylglycerol (TAG) is composed of two very-long-chain monounsaturated fatty acids (VLCFA), 13(Z)-docosenoic acid (erucic acid), at the sn-1 and sn-2 positions, and oleic acid at the sn-3 position of a racemic glycerol backbone.[1][2][3] Its unique and well-defined structure makes it an invaluable tool for applications in lipidomics, metabolic research, and food science, particularly as a non-endogenous internal standard for mass spectrometry and a calibration standard for chromatographic separation of complex lipids.

Introduction to the Standard

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a high-purity synthetic lipid not typically found in high abundance in most biological systems. Its constituent fatty acids, however, are of significant biological interest. Erucic acid (22:1 n-9) is a VLCFA prevalent in the oils of the Brassicaceae family (e.g., rapeseed, mustard) and its metabolism is of concern in nutrition and peroxisomal disorders.[4][5][6][7] Oleic acid (18:1 n-9) is one of the most common fatty acids in nature.[8]

The precise combination of these fatty acids on a glycerol backbone into a single molecule of high molecular weight provides a unique analytical signature. This makes it an ideal internal standard for quantitative lipid analysis, as it can be added to a complex biological matrix at a known concentration to correct for variability during sample preparation, extraction, and analysis.[9][10]

Physicochemical Properties & Handling

Proper handling and storage are critical to maintaining the integrity of this standard. As it contains unsaturated fatty acids, it is susceptible to oxidation.

Property	Value	Source & Justification
Chemical Formula	C₆₅H₁₂₀O₆	[3] Based on the structure of glycerol + 2 erucic acids + 1 oleic acid.
Molecular Weight	997.6 g/mol	[3] Calculated from the chemical formula.
Common Name	(DEO-Glycerol)	Abbreviation for Di-Erucic, Oleic-Glycerol.
Appearance	Liquid	[3] The presence of three cis-unsaturated fatty acids lowers the melting point.
Solubility	Soluble in DMF (~10 mg/ml), Ethanol (~10 mg/ml)	[3] Standard is non-polar; soluble in organic solvents.
Storage	-20°C under inert gas (Argon or Nitrogen)	To prevent oxidation of the double bonds in the fatty acid chains.

Expert Insight: For quantitative applications, it is imperative to prepare stock solutions in high-purity organic solvents. We recommend preparing a concentrated stock (e.g., 1-10 mg/mL) in chloroform or ethanol, aliquoting into single-use amber glass vials, and storing under argon at -20°C or lower. This practice minimizes freeze-thaw cycles and exposure to light and oxygen, which can degrade the standard.

Core Applications & Methodologies

Application I: Internal Standard for LC-MS/MS-based Lipidomics

The primary application of this TAG is as a non-endogenous internal standard for the quantification of other triacylglycerols in complex matrices like plasma, serum, or tissue lipid extracts.

Causality: An ideal internal standard should behave similarly to the analytes of interest during extraction and ionization but be clearly distinguishable by the mass spectrometer. This standard fulfills these criteria because:

• Chemical Similarity: As a TAG, it shares the same fundamental chemical properties as the analytes being measured, ensuring similar extraction efficiency from biological samples.[10]

• Unique Mass: Its high molecular weight (997.6) and specific fatty acid composition result in a unique mass-to-charge ratio (m/z) that does not typically overlap with endogenous TAGs.

• Predictable Fragmentation: In tandem MS (MS/MS), it produces predictable fragment ions corresponding to the neutral loss of its constituent fatty acids (erucic and oleic), allowing for highly specific detection using Multiple Reaction Monitoring (MRM).[11]

This protocol outlines the use of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol as an internal standard for the relative quantification of TAG species in human plasma by HPLC-MS/MS.

Step 1: Preparation of Internal Standard Spiking Solution

• Thaw one aliquot of the 1 mg/mL DEO-Glycerol stock solution.

• Dilute with isopropanol to a final working concentration of 10 µg/mL. This is the "Spiking Solution".

Step 2: Lipid Extraction from Plasma

• To 50 µL of human plasma in a glass tube, add 10 µL of the 10 µg/mL Spiking Solution (final amount: 100 ng).

• Add 1 mL of a 2:1 (v/v) mixture of Chloroform:Methanol. Vortex vigorously for 2 minutes.

• Add 200 µL of 0.9% NaCl solution. Vortex for 1 minute.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the solvent under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in 100 µL of Acetonitrile:Isopropanol (1:1, v/v) for LC-MS/MS analysis.

Step 3: LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole or Orbitrap mass spectrometer with an Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) source.[12][13]

• LC Column: A reverse-phase C18 or C30 column (e.g., 2.1 mm x 150 mm, 1.7 µm particle size) is recommended for separating TAGs based on their hydrophobicity.[14][15][16]

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM Ammonium Formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM Ammonium Formate.

• Gradient: A typical gradient would start at ~30% B, ramping up to 100% B over 20-30 minutes to elute the highly non-polar TAGs.

• MS Detection: Operate in positive ion mode. Monitor for the ammonium adduct of the internal standard [M+NH₄]⁺ at m/z 1015.9.

• MS/MS Transitions for DEO-Glycerol (Internal Standard):

  • Precursor Ion: m/z 1015.9

  • Product Ions (from neutral loss of fatty acids): m/z 679.6 (Loss of Oleic Acid), m/z 643.6 (Loss of Erucic Acid).

• Data Analysis: Quantify endogenous TAGs by calculating the ratio of their peak area to the peak area of the DEO-Glycerol internal standard.[9][17]

Caption: Workflow for TAG quantification using an internal standard.

Application II: Standard for Fatty Acid Compositional Analysis by GC-MS

This standard can also be used to validate methods for analyzing fatty acid profiles. By hydrolyzing the TAG and derivatizing the released fatty acids, the resulting Fatty Acid Methyl Esters (FAMEs) can be analyzed by Gas Chromatography (GC).

Causality: This process serves as a system suitability test. Since the standard has a known 2:1 molar ratio of erucic acid to oleic acid, the resulting GC-MS analysis should reflect this ratio in the FAME peaks. This validates the entire workflow, including the hydrolysis and derivatization steps, which are often sources of analytical error.[18]

Step 1: Hydrolysis of the TAG Standard

• Pipette 100 µg of the DEO-Glycerol standard into a screw-cap glass tube.

• Add 1 mL of 2M methanolic KOH.[19]

• Vortex vigorously for 2 minutes at room temperature. This reaction, known as transesterification or saponification, cleaves the fatty acids from the glycerol backbone and simultaneously creates methyl esters.[20][21][22]

  • Expert Insight: For very-long-chain fatty acids, an acidic catalyst like 14% Boron Trifluoride (BF₃) in methanol can also be effective. Heat the sample at 60°C for 10 minutes after adding the BF₃-methanol reagent.

Step 2: Extraction of Fatty Acid Methyl Esters (FAMEs)

• Add 1 mL of hexane and 1 mL of deionized water to the tube.

• Vortex for 1 minute, then centrifuge at 1000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper hexane layer, which contains the FAMEs, to a new vial for GC analysis.

Step 3: GC-MS Analysis of FAMEs

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• GC Column: A polar capillary column (e.g., a biscyanopropyl polysiloxane phase) is required to separate FAMEs based on both chain length and degree of unsaturation.[23]

• Injector Temperature: 250°C.

• Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 240°C at 3-5°C/min. Hold at 240°C for 10 minutes. This temperature program ensures the elution of both C18 (oleic) and C22 (erucic) FAMEs.[24][25][26]

• Expected Result: The chromatogram should show two major peaks corresponding to Oleic acid methyl ester and Erucic acid methyl ester. The peak area ratio of Erucic FAME to Oleic FAME should be approximately 2:1, confirming the integrity of the analytical procedure.[27][28]

Caption: Workflow for FAME analysis to validate hydrolysis methods.

Conclusion

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a highly specific and valuable tool for any laboratory engaged in lipid research. Its primary utility as a non-endogenous internal standard provides a robust method for achieving accurate and reproducible quantification of triacylglycerols in complex biological samples. Furthermore, its well-defined structure serves as an excellent quality control standard for validating fatty acid analysis workflows. Proper handling and adherence to the detailed protocols herein will ensure its effective application in advancing lipid-related research.

References

• Abnormal accumulation of very-long-chain f

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• Onwudili, J. A., et al. (2022). Subcritical Water Hydrolysis of Fresh and Waste Cooking Oils to Fatty Acids Followed by Esterification to Fatty Acid Methyl Esters: Detailed Characterization of Feedstocks and Products. ACS Omega, 7(50), 46401-46414. [Link]

• Agilent Technologies. (n.d.). The Analysis of Triglycerides in Edible Oils by APCI LC/MS. Agilent. [Link]

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• ResearchGate. (n.d.). Hydrolysis reaction of triglycerides with water to give fatty acids and glycerol. ResearchGate. [Link]

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Application Notes and Protocols for the Solubilization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Abstract

This comprehensive guide provides detailed protocols for the solubilization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a complex triglyceride of significant interest in lipid research and drug delivery systems. This document outlines the physicochemical properties of this lipid, recommended solvents, and step-by-step procedures for its dissolution. Furthermore, it delves into the rationale behind the methodological choices, ensuring a deep understanding for researchers, scientists, and professionals in drug development.

Introduction to 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a triacylglycerol composed of a glycerol backbone esterified with two molecules of 13(Z)-docosenoic acid (erucic acid) at the sn-1 and sn-2 positions, and one molecule of oleic acid at the sn-3 position.[1][2][3][4] Its unique structure, featuring long-chain unsaturated fatty acids, imparts specific physicochemical properties that are crucial for its biological function and application in various research fields. Erucic acid is a 22-carbon monounsaturated omega-9 fatty acid, while oleic acid is an 18-carbon monounsaturated omega-9 fatty acid.[5][6][7][8][9] The presence of these fatty acids makes this triglyceride a subject of interest in studies related to lipid metabolism and the formulation of lipid-based drug delivery systems.[10][11][12]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is fundamental to selecting the appropriate dissolution protocol.

Property	Value	Source
Synonyms	1,2-Erucin(13Z)-3-Olein; TG(22:1(13Z)/22:1(13Z)/18:1(9Z))	[1]
Molecular Formula	C65H120O6	[1]
Formula Weight	997.6 g/mol	[1]
Physical State	Liquid	[1]
Solubility	DMF: 10 mg/ml; Ethanol: 10 mg/ml; Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/ml	[1]

The liquid state of this triglyceride at room temperature simplifies handling compared to solid or waxy lipids. Its solubility profile indicates a preference for polar aprotic and protic organic solvents.

Core Principles of Triglyceride Dissolution

The dissolution of high molecular weight triglycerides like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is governed by the principle of "like dissolves like." These molecules are largely nonpolar due to their long hydrocarbon chains, yet the ester groups introduce a degree of polarity. Effective solvents will have a polarity that is compatible with the overall polarity of the triglyceride.[13] For many complex lipids, a mixture of solvents is often employed to achieve complete dissolution.[14]

Workflow for Solvent Selection and Dissolution

Caption: General workflow for triglyceride dissolution.

Recommended Protocols

The choice of protocol will depend on the downstream application. Below are detailed procedures for various common research needs.

Protocol 1: Dissolution in a Non-Volatile Organic Solvent (for direct use in assays)

This protocol is suitable for applications where the solvent will be part of the final reaction mixture, such as in certain in vitro assays.

Materials:

• 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

• Dimethylformamide (DMF) or Ethanol (high purity)

• Glass vials with PTFE-lined caps

• Positive displacement pipette

• Vortex mixer

• Water bath sonicator

Procedure:

• Preparation: Ensure all glassware is scrupulously clean and dry to prevent contamination.

• Aliquotting the Triglyceride: As the triglyceride is a liquid, use a positive displacement pipette for accurate measurement of the viscous substance. Dispense the desired amount directly into a glass vial.

• Solvent Addition: Add the appropriate volume of DMF or ethanol to achieve the desired concentration (up to 10 mg/ml).[1]

• Initial Mixing: Cap the vial securely and vortex for 30-60 seconds to facilitate initial dispersion.

• Sonication: Place the vial in a water bath sonicator. Sonicate for 5-10 minutes. The cavitation energy will break down lipid aggregates and promote dissolution.

• Gentle Warming (Optional): If the solution is not yet clear, gentle warming to 30-40°C in a water bath can be applied during sonication. Avoid excessive heat to prevent potential degradation of the unsaturated fatty acids.

• Final Inspection: The final solution should be clear and free of any visible particulates.

• Storage: If not for immediate use, store the solution under an inert atmosphere (e.g., argon or nitrogen) at -20°C to minimize oxidation.

Rationale:

• DMF and Ethanol: These solvents are recommended based on documented solubility data.[1] Their polarity is suitable for solvating the triglyceride.

• Sonication: This provides the necessary energy to overcome intermolecular forces and disperse the lipid molecules within the solvent.

• Gentle Heat: Increasing the temperature increases the kinetic energy of both the solvent and solute molecules, which can enhance the rate of dissolution.

Protocol 2: Dissolution in a Volatile Solvent (for preparation of lipid films)

This protocol is ideal for applications requiring the removal of the organic solvent, such as in the formation of liposomes or for coating surfaces.[15][16]

Materials:

• 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

• Chloroform or a 2:1 (v/v) mixture of chloroform and methanol

• Round-bottom flask or glass test tube

• Rotary evaporator or a stream of inert gas (nitrogen or argon)

• Vacuum pump

Procedure:

• Initial Dissolution: Dissolve the triglyceride in chloroform or a chloroform:methanol mixture in a round-bottom flask.[15][17] A 2:1 chloroform:methanol mixture is often effective for a wide range of lipids.[14]

• Solvent Removal:

  • Rotary Evaporator: Attach the flask to a rotary evaporator. The rotation creates a large surface area for efficient evaporation under reduced pressure. A slightly elevated temperature (30-40°C) can be used to expedite the process.[15]

  • Inert Gas Stream: Alternatively, a gentle stream of nitrogen or argon can be blown over the surface of the solution while rotating the vessel by hand. This method is suitable for smaller volumes.[16]

• Formation of Lipid Film: Continue solvent removal until a thin, uniform lipid film is formed on the inner surface of the vessel.

• Drying: Place the vessel under high vacuum for at least one hour to remove any residual solvent.

• Hydration: The resulting lipid film can then be hydrated with an aqueous buffer for the formation of liposomes or other lipid assemblies.

Rationale:

• Chloroform/Methanol: This solvent system is a standard choice for dissolving a broad spectrum of lipids due to its ability to solvate both nonpolar and more polar lipid moieties.[14][15][17]

• Lipid Film Formation: Creating a thin film maximizes the surface area of the lipid, which is crucial for efficient hydration in subsequent steps.[16]

Protocol 3: Preparation of an Aqueous Dispersion (for cell culture or in vivo studies)

For biological applications, it is often necessary to prepare an aqueous dispersion of the lipid.

Materials:

• Stock solution of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in ethanol (as prepared in Protocol 1)

• Phosphate-buffered saline (PBS) or other desired aqueous buffer

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Water bath sonicator

Procedure:

• Preparation of Ethanol Stock: Prepare a concentrated stock solution of the triglyceride in ethanol (e.g., 10 mg/ml) following Protocol 1.

• Dispersion: While vortexing the aqueous buffer (e.g., PBS), slowly add the ethanol-lipid stock solution dropwise. The final concentration of ethanol in the aqueous phase should be kept low (typically <1-2%) to avoid solvent-induced toxicity in biological systems.

• Sonication: Sonicate the resulting dispersion to reduce the size of the lipid droplets and create a more uniform suspension.

• Characterization (Recommended): For consistent results, it is advisable to characterize the particle size distribution of the lipid dispersion using techniques such as dynamic light scattering (DLS).

Rationale:

• Ethanol Injection Method: This is a common technique for creating lipid dispersions. The rapid dilution of the ethanol solution in the aqueous phase causes the lipid to precipitate into small particles.[15]

• Low Ethanol Concentration: Minimizing the final ethanol concentration is critical for maintaining the viability of cells in culture and for in vivo applications.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Dissolution	Insufficient solvent volume or sonication time.	Increase solvent volume or extend sonication time. Gentle warming may also be beneficial.
Cloudy Solution	Presence of water or other impurities.	Use anhydrous solvents and ensure glassware is completely dry.
Lipid Degradation	Excessive heat or exposure to oxygen.	Avoid high temperatures and prolonged exposure to air. Store stock solutions under an inert atmosphere at low temperatures.

Safety Precautions

• Always work in a well-ventilated fume hood when handling organic solvents like chloroform, DMF, and methanol.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheets (SDS) for all chemicals used.

References

• Avanti Polar Lipids, Inc. (n.d.). Procedure for Preparation of Cationic Lipid/Oligomer Complex. Avanti Polar Lipids. Retrieved from [Link]

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• AAPS PharmSciTech. (2011, May 1). Strategies to Formulate Lipid-based Drug Delivery Systems. Springer. Retrieved from [Link]

• Google Patents. (2002, February 21). Solvent and Method for Extraction of Triglyceride Rich Oil.

• Journal of Pharmaceutical Sciences. (2017, March). Computational Prediction of Drug Solubility in Lipid Based Formulation Excipients. National Center for Biotechnology Information. Retrieved from [Link]

• protocols.io. (2017, March 4). Part 1: Preparation of lipid films for phospholipid liposomes. Retrieved from [Link]

• Pharmaceuticals (Basel). (2022, April 11). Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of Pharmaceutical Ingredients in Triglycerides. Retrieved from [Link]

• ResearchGate. (2021, June 5). How to dissolve and resuspend triglycerides in PBS for vibrational spectroscopy measurements?. Retrieved from [Link]

• Computational Systems Biology. (n.d.). 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. Retrieved from [Link]

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• Bio-protocol. (2017, August 5). Liposome Disruption Assay to Examine Lytic Properties of Biomolecules. Retrieved from [Link]

• MCE. (n.d.). 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. Retrieved from [Link]

• PubChem. (n.d.). Oleic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• Food Standards Australia New Zealand. (2003, June). ERUCIC ACID IN FOOD: A Toxicological Review and Risk Assessment. Retrieved from [Link]

• Google Patents. (1977, September 20). Process for the separation of triglycerides in an aqueous system.

• Wikipedia. (n.d.). Oleic acid. Retrieved from [Link]

• PubChem. (n.d.). Erucic Acid. National Center for Biotechnology Information. Retrieved from [Link]

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Application Notes &amp; Protocols for Animal Model Studies Using 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Introduction: A Novel Excipient for Advanced Drug Delivery

1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol is a specific triacylglycerol composed of two molecules of erucic acid (13(Z)-docosenoic acid) at the sn-1 and sn-2 positions and one molecule of oleic acid at the sn-3 position.[1][2][3] This unique structure, featuring very long-chain monounsaturated fatty acids, presents intriguing possibilities for its use as a pharmaceutical excipient, particularly in the formulation of lipid-based drug delivery systems such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).[4][5][6] The high melting point and crystalline nature of the dierucoyl backbone may contribute to the formation of stable nanoparticles capable of providing sustained release of encapsulated therapeutic agents.[4][7] This guide provides a comprehensive overview and detailed protocols for the utilization of 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol in preclinical animal model studies, with a focus on formulation development, characterization, and in vivo evaluation.

Rationale for Use in Animal Models: Exploring Pharmacokinetics and Lipid Metabolism

The constituent fatty acids of this triacylglycerol, erucic acid and oleic acid, are metabolized through different pathways, offering a unique opportunity to study lipid metabolism and its impact on drug disposition.[8][9][10] Erucic acid is known to be metabolized primarily through peroxisomal β-oxidation, which can influence mitochondrial fatty acid oxidation.[9][11] This interaction has implications for cardiac and hepatic lipid homeostasis, making the choice of animal model and endpoints critical.[9][11][12] Animal models of dyslipidemia or metabolic syndrome can be particularly relevant for investigating the effects of this excipient.[13][14][15][16]

This application note will focus on a hypothetical scenario: the formulation of a poorly water-soluble anti-cancer drug, docetaxel, into SLNs using 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol and its subsequent evaluation in a rodent tumor model. Docetaxel has been successfully formulated in SLNs using other high-melting-point triglycerides, providing a strong precedent for this approach.[4][7]

PART 1: Formulation and Characterization of Docetaxel-Loaded SLNs

Principle of SLN Formulation

Solid lipid nanoparticles are colloidal carriers that utilize a solid lipid core to encapsulate lipophilic drugs.[5][17] The solid nature of the lipid matrix can help to protect the drug from degradation and provide controlled release. The selection of a high-melting-point triglyceride like 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol is intended to ensure the solid state of the nanoparticles at physiological temperatures.[7]

Experimental Workflow for SLN Preparation and Characterization

Caption: Workflow for SLN preparation and characterization.

Detailed Protocol: SLN Preparation

• Preparation of the Lipid Phase:

  • Accurately weigh 100 mg of 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol and 10 mg of docetaxel.

  • Dissolve both components in 5 mL of a suitable organic solvent (e.g., chloroform or dichloromethane). This solution constitutes the lipid phase.

• Preparation of the Aqueous Phase:

  • Prepare a 2% (w/v) solution of a surfactant, such as Poloxamer 188 or Tween 80, in deionized water.

  • Heat the aqueous phase to a temperature approximately 5-10°C above the melting point of the lipid.

• Emulsification:

  • Heat the lipid phase to the same temperature as the aqueous phase.

  • Add the lipid phase dropwise to the heated aqueous phase under high-speed homogenization (e.g., 10,000 rpm for 10 minutes) to form a coarse oil-in-water emulsion.

• Solvent Evaporation:

  • Continuously stir the emulsion at room temperature for several hours to allow for the complete evaporation of the organic solvent.

• SLN Formation:

  • Cool the resulting nanoemulsion in an ice bath to facilitate the crystallization of the lipid and the formation of SLNs.

Detailed Protocol: SLN Characterization

• Particle Size and Polydispersity Index (PDI):

  • Dilute the SLN suspension with deionized water.

  • Analyze the sample using a dynamic light scattering (DLS) instrument to determine the average particle size and PDI. A PDI value below 0.3 is generally considered acceptable for a homogenous nanoparticle population.

• Zeta Potential:

  • Dilute the SLN suspension in deionized water.

  • Measure the zeta potential using an electrophoretic light scattering instrument. A zeta potential of at least ±20 mV is desirable for good colloidal stability.

• Encapsulation Efficiency (EE%) and Drug Loading (DL%):

  • Centrifuge a known amount of the SLN dispersion to separate the nanoparticles from the aqueous phase.

  • Measure the concentration of free docetaxel in the supernatant using a validated HPLC method.

  • Calculate EE% and DL% using the following formulas:

    • EE% = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL% = [(Total Drug - Free Drug) / Total Lipid Weight] x 100

PART 2: In Vivo Animal Studies

Animal Model Selection

For an anti-cancer efficacy study, immunodeficient mice (e.g., nude or SCID) bearing xenograft tumors of a relevant human cancer cell line are appropriate. For pharmacokinetic studies, healthy Sprague-Dawley rats are a common choice.[15][18] All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Experimental Design for a Pharmacokinetic Study

Group	Treatment	Route of Administration	Number of Animals	Sampling Time Points (hours)
1	Docetaxel-SLN	Intravenous (IV)	18 (3 per time point)	0.08, 0.25, 0.5, 1, 2, 4, 8, 12, 24
2	Docetaxel Solution	Intravenous (IV)	18 (3 per time point)	0.08, 0.25, 0.5, 1, 2, 4, 8, 12, 24

Detailed Protocol: Pharmacokinetic Study in Rats

• Animal Acclimation:

  • Acclimate male Sprague-Dawley rats (200-250 g) for at least one week before the experiment with free access to food and water.[18]

• Dosing:

  • Administer a single intravenous dose of either the docetaxel-SLN formulation or a docetaxel solution (e.g., in a Tween 80/ethanol solution) via the tail vein at a dose of 10 mg/kg.

• Blood Sampling:

  • At the specified time points, collect blood samples (approximately 0.3 mL) from the jugular vein into heparinized tubes.

• Plasma Preparation:

  • Centrifuge the blood samples at 4,000 rpm for 10 minutes to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

Analytical Method for Docetaxel Quantification in Plasma

A validated LC-MS/MS method is the gold standard for quantifying drug concentrations in biological matrices with high sensitivity and specificity.[19][20]

Workflow for Bioanalysis

Caption: Bioanalytical workflow for drug quantification.

PART 3: Data Analysis and Interpretation

Pharmacokinetic parameters such as clearance, volume of distribution, half-life, and area under the curve (AUC) will be calculated using non-compartmental analysis of the plasma concentration-time data. A significant increase in AUC and half-life for the SLN formulation compared to the free drug solution would indicate improved systemic exposure and sustained release.

Considerations for Studying Lipid Metabolism

When the focus is on the metabolic fate of the excipient itself, radiolabeling of the fatty acid or glycerol backbone is a powerful technique.[8][18][21] For instance, using [14C]-erucic acid or [3H]-glycerol in the synthesis of the triacylglycerol would allow for tracing its distribution and metabolism in different tissues.[18][21]

Metabolic Pathway of Constituent Fatty Acids

Caption: Simplified metabolic fate of the constituent fatty acids.

Conclusion

1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol is a promising, yet underexplored, triglyceride for pharmaceutical applications. Its unique fatty acid composition warrants investigation into its potential as a novel excipient for controlled drug delivery and for studying the interplay between lipid metabolism and pharmacokinetics. The protocols and workflows outlined in this guide provide a robust framework for researchers to initiate such studies, paving the way for the development of innovative therapeutic formulations.

References

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• Zhao, Y., et al. (2014). Solid lipid nanoparticle formulations of docetaxel prepared with high melting point triglycerides: in vitro and in vivo evaluation. AAPS PharmSciTech, 15(2), 424-433.
• Usnale, V. D., et al. (2023). High Melting Point Triglyceride-Prepared Solid Lipid Nanoparticle Formulations of Docetaxel: In Vitro and in Vivo Evaluation. International Journal of Pharmaceutical Sciences and Research, 14(7), 3456-3465.
• Fierens, S., et al. (2018). Lipid Metabolism Alteration by Endocrine Disruptors in Animal Models: An Overview. International Journal of Molecular Sciences, 19(10), 3120.
• Biggs, M. W., et al. (1951). Determination of Triglycerides in Plasma and Tissues. Clinical Chemistry, 1(1), 20-23.
• Shimadzu Corporation. (n.d.). Development of an Analytical Method for Blood Triglycerides Using Triple Quadrupole Mass Spectrometer.
• Intestinal Biotech Development. (n.d.). Metabolic disorders animal models.
• Basha, S. K., et al. (2023). Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development.
• Utsumi, H., et al. (1996). In vivo ESR studies on pharmacokinetics and metabolism of parenteral lipid emulsion in living mice. Pharmaceutical Research, 13(5), 729-733.
• Wong, S. K., et al. (2016). Animal models of metabolic syndrome: a review. Nutrition & Metabolism, 13, 65.
• Ramachandran, S., & Rajasekaran, A. (2023). Selecting an Appropriate Animal Model for Dyslipidemia. Research Journal of Pharmacy and Technology, 16(1), 458-464.
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• Wang, Y., et al. (2020). Peroxisomal oxidation of erucic acid suppresses mitochondrial fatty acid oxidation by stimulating malonyl-CoA formation in the rat liver. Journal of Biological Chemistry, 295(30), 10380-10391.
• BenchChem. (n.d.).
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• Food Standards Australia New Zealand. (2003). ERUCIC ACID IN FOOD: A Toxicological Review and Risk Assessment.
• van der Vusse, G. J., et al. (2000). A simplified procedure to trace triglyceride-rich lipoprotein metabolism in vivo. Journal of Lipid Research, 41(8), 1335-1340.
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Application Notes &amp; Protocols: 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in Adrenoleukodystrophy (ALD) Research

Abstract

X-linked Adrenoleukodystrophy (ALD) is a debilitating neurodegenerative disorder caused by mutations in the ABCD1 gene, which leads to the pathological accumulation of very long-chain fatty acids (VLCFAs) in tissues and plasma.[1][2] This accumulation, particularly of C26:0, is a key diagnostic marker and a central element in the disease's pathophysiology, contributing to demyelination and neuroinflammation.[1][3] Lorenzo's oil, a mixture of glyceryl trioleate and glyceryl trierucate, aims to reduce VLCFA levels by competitively inhibiting the fatty acid elongation enzymes responsible for their synthesis.[4][5] While its therapeutic efficacy is debated, particularly in symptomatic patients, the underlying principle of competitive inhibition remains a cornerstone of ALD research.[4][6] This document introduces 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol , a chemically defined structured triacylglycerol, as a precision tool for ALD research. This molecule contains two erucic acid (13(Z)-docosenoic acid) moieties and one oleic acid moiety on a glycerol backbone.[7][8] Its defined structure offers a significant advantage over the simple mixture of Lorenzo's oil, enabling more controlled and reproducible studies into the mechanisms of VLCFA reduction, lipid metabolism, and potential therapeutic strategies in ALD. These notes provide the scientific rationale and detailed protocols for its application in relevant in vitro and in vivo ALD models.

Scientific Rationale & Proposed Mechanism of Action

The Central Problem in ALD: VLCFA Accumulation

ALD is rooted in a malfunction of the ABCD1 protein, a peroxisomal transporter responsible for importing VLCFA-CoAs into the peroxisome for degradation via β-oxidation.[9] When ABCD1 is deficient, VLCFAs cannot be broken down efficiently and accumulate in the cytosol.[1] This excess VLCFA-CoA serves as a substrate for elongase enzymes, particularly ELOVL1, which further lengthens the fatty acid chains, exacerbating the accumulation of toxic C26:0 and other VLCFA species.[1][5]

Lorenzo's Oil and Competitive Inhibition

The therapeutic hypothesis behind Lorenzo's oil is that high levels of oleic acid (C18:1) and erucic acid (C22:1) can competitively inhibit the ELOVL enzymes that elongate saturated fatty acids.[4][5] By saturating these enzymes with monounsaturated substrates, the synthesis of saturated VLCFAs like C24:0 and C26:0 is reduced.[5][10]

The Advantage of a Structured Triacylglycerol

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol provides a refined tool to investigate this mechanism. Unlike Lorenzo's oil, which is a 4:1 mixture of two different triglycerides, this single, defined molecule ensures a consistent 2:1 molar ratio of erucic acid to oleic acid is delivered to cells and tissues.[7][11] This structural precision may lead to differences in:

• Uptake and Metabolism: The digestion, absorption, and subsequent release of fatty acids from a structured triglyceride may differ from a simple mixture, potentially influencing bioavailability and efficacy.

• Cellular Incorporation: The specific positioning of fatty acids on the glycerol backbone could influence their incorporation into complex lipids like phospholipids and sphingolipids, which is critical for membrane function.

• Reproducibility: As a pure compound, it eliminates variability inherent in oil mixtures, leading to more consistent and comparable experimental results.

The proposed mechanism involves the enzymatic cleavage of the triglyceride, releasing erucic and oleic acids, which then act as competitive substrates for ELOVL1, thereby reducing the rate of C26:0 synthesis.

Caption: Proposed mechanism of VLCFA reduction.

Potential Research Applications

This structured triglyceride can be employed in a variety of research contexts to deepen the understanding of ALD pathophysiology:

• Comparative Efficacy Studies: Directly compare the efficiency of VLCFA reduction between 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol and Lorenzo's oil in ALD patient-derived fibroblasts.

• Lipidomic Profiling: Investigate how treatment alters the global lipid profile of cells, including changes in phospholipids, sphingolipids, and cholesterol esters.[12][13]

• Bioavailability and Biodistribution: In in vivo models, determine the uptake and distribution of erucic and oleic acid in key tissues like the brain, spinal cord, and adrenal glands.

• Toxicity and Safety Assessment: Evaluate the cellular and organismal tolerance to this specific triglyceride, given historical concerns about erucic acid cardiotoxicity.

• Mechanism of ELOVL1 Inhibition: Use this compound as a tool to perform detailed kinetic analyses of the ELOVL1 enzyme.[5]

Experimental Protocols

Protocol 1: In Vitro Evaluation in ALD Patient-Derived Fibroblasts

This protocol details the treatment of cultured ALD fibroblasts to assess the compound's ability to reduce VLCFA levels.

A. Materials and Reagents

• Human ALD patient-derived fibroblasts and healthy control fibroblasts.

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS), penicillin/streptomycin.[14]

• 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

• Lorenzo's Oil (for comparison).

• Bovine Serum Albumin (BSA), fatty acid-free.

• Solvents: Hexane, Isopropanol, Methanol, Chloroform (all HPLC grade).[15]

• Internal Standards: Stable isotope-labeled fatty acids (e.g., D3-C22:0, D4-C26:0).[16]

• Reagents for Gas Chromatography-Mass Spectrometry (GC-MS) derivatization (e.g., Methanolic HCl).

B. Experimental Workflow Diagram

Caption: Workflow for in vitro VLCFA analysis.

C. Step-by-Step Procedure

• Cell Culture: Culture ALD and control fibroblasts in T-75 flasks until they reach ~70-80% confluency.[14]

  • Rationale: This density ensures cells are in a logarithmic growth phase and are metabolically active, but not over-confluent which can alter lipid metabolism.

• Preparation of Treatment Media:

  • Prepare a stock solution of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in ethanol.

  • Complex the lipid with fatty acid-free BSA in serum-free media to create a final treatment concentration (e.g., 20-50 µM). The BSA helps solubilize the lipid and facilitate its uptake by cells.

  • Prepare parallel treatment media for Vehicle (BSA only) and Lorenzo's Oil.

• Cell Treatment:

  • Aspirate the growth medium from the cells and wash once with sterile PBS.

  • Add the prepared treatment media to the flasks. Include the following groups: Untreated Control, Vehicle Control, Test Compound (multiple concentrations), and Lorenzo's Oil Control.

  • Incubate for 72 hours.

• Cell Harvesting and Lipid Extraction:

  • After incubation, wash cells three times with cold PBS to remove any residual treatment media.

  • Harvest cells by trypsinization, count them, and pellet by centrifugation.

  • Perform a lipid extraction using a modified Folch method (Chloroform:Methanol, 2:1 v/v).[15][17] Add internal standards at the beginning of the extraction for accurate quantification.

• Fatty Acid Analysis by GC-MS:

  • Evaporate the lipid extract to dryness under nitrogen.

  • Prepare fatty acid methyl esters (FAMEs) by heating the lipid residue with methanolic HCl.

  • Analyze the FAMEs using GC-MS. Identify and quantify C22:0, C24:0, and C26:0 peaks based on retention times and mass spectra, normalizing to the internal standards.[18]

D. Expected Data & Interpretation Summarize the results in a table. A successful experiment would show a statistically significant reduction in the C26:0/C22:0 and C24:0/C22:0 ratios in cells treated with the structured triglyceride compared to the vehicle control. The magnitude of this reduction can then be compared to that achieved with Lorenzo's oil.

Treatment Group	C24:0/C22:0 Ratio	C26:0/C22:0 Ratio	% Reduction of C26:0/C22:0
Untreated ALD	1.25 ± 0.08	0.055 ± 0.004	N/A
Vehicle Control	1.22 ± 0.09	0.053 ± 0.005	0%
Test Compound (25µM)	0.95 ± 0.06	0.021 ± 0.002	~60%
Lorenzo's Oil (Equiv.)	0.98 ± 0.07	0.024 ± 0.003	~55%
Healthy Control	0.85 ± 0.05	0.010 ± 0.001	N/A
*Hypothetical data representing a positive outcome. Values are Mean ± SD. p < 0.05 vs. Vehicle.

Protocol 2: In Vivo Administration and Tissue Analysis in an ALD Mouse Model

This protocol describes the oral administration of the compound to an Abcd1 knockout (KO) mouse model to assess its effect on tissue VLCFA levels.[19]

A. Materials and Reagents

• Abcd1 KO mice and wild-type (WT) littermates (e.g., on a C57BL/6J background).[20][21]

• 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

• Vehicle: A suitable oil for gavage (e.g., corn oil).

• Oral gavage needles.

• Homogenizer (e.g., bead beater or Dounce homogenizer).[22]

• Lipid extraction solvents and GC-MS reagents as listed in Protocol 1.

B. Step-by-Step Procedure

• Animal Husbandry and Dosing Preparation:

  • House mice according to approved IACUC protocols. Use age-matched male Abcd1 KO and WT mice (e.g., 3-6 months old).

  • Prepare a dosing solution by dissolving the test compound in the vehicle oil to a desired concentration (e.g., 100 mg/mL).

• Administration:

  • Administer the compound or vehicle via oral gavage daily for a period of 4-8 weeks. A typical dose might be 1-2 g/kg body weight.

  • Rationale: Oral gavage ensures accurate dosing. The chronic treatment period is necessary to observe significant changes in tissue lipid composition.

  • Monitor animal health, body weight, and any signs of toxicity throughout the study.

• Tissue Collection and Processing:

  • At the end of the treatment period, euthanize the mice using an approved method.

  • Perfuse with cold saline to remove blood from the tissues.

  • Dissect and collect key tissues: brain, spinal cord, and adrenal glands. Flash-freeze in liquid nitrogen and store at -80°C.

• Lipid Extraction from Tissues:

  • Weigh a small piece of frozen tissue (~10-20 mg).

  • Homogenize the tissue in a chloroform/methanol mixture.[22][23]

  • Perform a Folch extraction as described in Protocol 1, ensuring the addition of internal standards.

• GC-MS Analysis:

  • Analyze tissue VLCFA levels by preparing FAMEs and running GC-MS as described in Protocol 1.

  • Normalize the fatty acid amounts to the initial tissue weight.

C. Expected Data & Interpretation The primary outcome is the reduction of VLCFA levels in the tissues of treated Abcd1 KO mice compared to vehicle-treated KO mice. The goal is to see if the levels can be normalized towards those seen in wild-type animals. Brain tissue is of particular interest, as penetration of the blood-brain barrier is a known challenge for Lorenzo's oil.[4] A positive result would show a significant decrease in C26:0 in the brain and spinal cord of treated animals, suggesting potential therapeutic value.

Conclusion

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol represents a valuable and precise research tool for the ALD community. Its defined chemical structure overcomes the inherent variability of oil mixtures, allowing for more robust and reproducible investigations into the molecular mechanisms of VLCFA reduction. The protocols outlined here provide a framework for researchers to evaluate its efficacy in both cellular and animal models, potentially paving the way for a more refined understanding of competitive enzymatic inhibition as a therapeutic strategy for Adrenoleukodystrophy.

References

• Adrenoleukodystrophy.info. (2024). Very long-chain fatty acids.

• Basic Neurochemistry - NCBI Bookshelf. (n.d.). Analysis of Brain Lipids. National Institutes of Health. Retrieved from [Link]

• van de Beek, M.-C., et al. (2018). X-linked adrenoleukodystrophy: very long-chain fatty acid metabolism is severely impaired in monocytes but not in lymphocytes. Journal of Inherited Metabolic Disease.

• Paonessa, F. (2002). X-linked adrenoleukodystrophy: metabolic pathways. AIR Unimi. Retrieved from [Link]

• Raas, Q., et al. (2021). Metabolic rerouting via SCD1 induction impacts X-linked adrenoleukodystrophy.
• Kemp, S., et al. (2007). X-linked Adrenoleukodystrophy: Very Long-Chain Fatty Acid Metabolism, ABC Half-Transporters and the Complicated Route to Treatment. Molecular Genetics and Metabolism, 90(3), 268-76.

• Wikipedia. (n.d.). Lorenzo's oil. Retrieved from [Link]

• United Leukodystrophy Foundation. (n.d.). Lorenzo's Oil. Retrieved from [Link]

• Gassl, A., et al. (2022). ABCD1 Transporter Deficiency Results in Altered Cholesterol Homeostasis. International Journal of Molecular Sciences, 23(23), 14758.
• Jotoku, M., et al. (2019). Lorenzo's oil inhibits ELOVL1 and lowers the level of sphingomyelin with a saturated very long-chain fatty acid. Journal of Lipid Research, 60(5), 940-950.
• Weinhofer, I., et al. (2021). Evolution of adrenoleukodystrophy model systems. Human Molecular Genetics, 30(R2), R186-R195.

• Microbe Notes. (2023). Brain Lipid Extraction Protocol. Retrieved from [Link]

• Adie, E. J. (2015). Measuring Brain Lipids. Methods in Molecular Biology.

• Homogenizers.net. (n.d.). High-throughput lipid extraction for the analysis of human brain lipid. Retrieved from [Link]

• Weinhofer, I., et al. (2021). Evolution of adrenoleukodystrophy model systems. PubMed.

• Taylor & Francis. (n.d.). Lorenzo's oil – Knowledge and References. Retrieved from [Link]

• Morita, M., & Imanaka, T. (2012). ABC Transporter Subfamily D: Distinct Differences in Behavior between ABCD1–3 and ABCD4 in Subcellular Localization, Function, and Human Disease.
• Lu, J. F., et al. (1997). A mouse model for X-linked adrenoleukodystrophy. Proceedings of the National Academy of Sciences, 94(17), 9366-9371.

• Weinhofer, I., et al. (2021). Evolution of adrenoleukodystrophy model systems. Semantic Scholar. Retrieved from [Link]

• Abbott, S. K., et al. (2013). An improved high-throughput lipid extraction method for the analysis of human brain lipids. Lipids.
• Launay, N., et al. (2023).
• Singh, I., et al. (2004). Role of ALDP (ABCD1) and Mitochondria in X-Linked Adrenoleukodystrophy. Molecular and Cellular Biology, 24(8), 3265-3275.
• Gelin, M. F., et al. (2021). Structures of the human peroxisomal fatty acid transporter ABCD1 in a lipid environment. bioRxiv.
• Gelin, M. F., et al. (2022). Structures of the human peroxisomal fatty acid transporter ABCD1 in a lipid environment.
• Moser, H. W., et al. (2007). "Lorenzo's oil" therapy for X-linked adrenoleukodystrophy: Rationale and current assessment of efficacy. Journal of Molecular Neuroscience, 33(1), 105-113.
• van de Beek, M.-C., et al. (2017). Method for Measurement of Peroxisomal Very Long-Chain Fatty Acid Beta-Oxidation and De Novo C26:0 Synthesis Activity in Living Cells Using Stable-Isotope Labeled Docosanoic Acid. Methods in Molecular Biology.

• OCL - Oilseeds and fats, Crops and Lipids. (2015). Erucic acid rapeseed: 1. Prospects of improvements. Retrieved from [Link]

• Wikipedia. (n.d.). Erucic acid. Retrieved from [Link]

• Lühs, W., & Friedt, W. (2007). Increase of erucic acid content in oilseed rape (Brassica napus)
• Chen, G., et al. (2020). A Review of Erucic Acid Production in Brassicaceae Oilseeds: Progress and Prospects for the Genetic Engineering of High and Low-Erucic Acid Rapeseeds (Brassica napus). Frontiers in Plant Science.
• Maggipinto, M., et al. (2021). Different Lipid Signature in Fibroblasts of Long-Chain Fatty Acid Oxidation Disorders.
• ResearchGate. (2010). Acyl‐CoA elongase, a key enzyme in the development of high‐erucic acid rapeseed?. Request PDF.
• Woudenberg, T., et al. (2017).

• Ulta Lab Tests. (n.d.). Very Long Chain Fatty Acids Test. Retrieved from [Link]

• Measles Who. (n.d.). 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. Retrieved from [Link]

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• 16. Method for Measurement of Peroxisomal Very Long-Chain Fatty Acid Beta-Oxidation and De Novo C26:0 Synthesis Activity in Living Cells Using Stable-Isotope Labeled Docosanoic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Measuring Brain Lipids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in Tissues

Introduction: The Significance of Quantifying Specific Triacylglycerols

Triacylglycerols (TAGs) are the primary form of energy storage in eukaryotes and play a crucial role in metabolism. The specific fatty acid composition of TAGs can have profound physiological and pathological implications. 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a specific mixed-chain triacylglycerol containing two molecules of erucic acid (22:1) and one molecule of oleic acid (18:1). The quantification of such specific TAGs in tissues is of paramount importance in various research areas, including the study of metabolic disorders, the development of lipid-based therapeutics, and understanding the pharmacokinetics of therapeutic oils like Lorenzo's oil. Lorenzo's oil, a mixture of glyceryl trioleate and glyceryl trierucate, is an investigational treatment for adrenoleukodystrophy (ALD), a rare genetic disorder. Accurate measurement of the constituent TAGs in tissues is essential for assessing treatment efficacy and understanding the underlying biochemical mechanisms.

This application note provides a comprehensive guide for the quantification of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in tissue samples using a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. We will delve into the rationale behind each step, from sample preparation to data analysis, to ensure the generation of high-quality, reproducible data for researchers, scientists, and drug development professionals.

Methodology Overview: A Validating Workflow

The accurate quantification of a specific triacylglycerol from a complex biological matrix like tissue requires a multi-step workflow. Each stage is critical for the final result's integrity. The following diagram illustrates the comprehensive workflow for the quantification of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Figure 1: Overall workflow for the quantification of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Part 1: Detailed Protocol for Tissue Sample Preparation

The goal of sample preparation is to efficiently extract the target lipid from the tissue matrix while minimizing degradation and contamination. The choice of extraction method is critical for achieving high recovery and reproducibility.

Materials and Reagents

• Solvents: Chloroform (HPLC grade), Methanol (HPLC grade), Isopropanol (HPLC grade), Acetonitrile (HPLC grade), Water (LC-MS grade)

• Internal Standard (IS): A stable isotope-labeled (SIL) triacylglycerol is highly recommended for the most accurate quantification. If a specific SIL standard for the analyte is unavailable, a structurally similar odd-chain triacylglycerol, such as tripentadecanoin (T15:0) or trinonadecanoin (19:0 TAG), can be used.

• Other: 0.9% NaCl solution, Nitrogen gas (high purity)

Protocol for Lipid Extraction from Tissues (Modified Folch Method)

The Folch method is a widely used and robust procedure for the total lipid extraction from biological samples. It utilizes a chloroform:methanol mixture to effectively solubilize lipids.

• Tissue Homogenization:

  • Accurately weigh approximately 20-50 mg of frozen tissue. It is crucial to keep the tissue frozen during weighing to prevent lipid degradation.

  • Place the tissue in a 2 mL tube containing ceramic beads.

  • Add 1 mL of ice-cold chloroform:methanol (2:1, v/v).

  • Homogenize the tissue using a bead beater homogenizer until a uniform suspension is achieved. Perform homogenization in a cold room or on ice to minimize enzymatic activity.

• Internal Standard Spiking:

  • To a separate tube, prepare a working solution of the internal standard in chloroform:methanol (2:1, v/v).

  • Add a known amount of the internal standard working solution to the tissue homogenate. The amount of IS added should be comparable to the expected concentration of the analyte in the sample.

• Lipid Extraction and Phase Separation:

  • Vortex the homogenate vigorously for 1 minute.

  • Incubate the mixture at room temperature for 30 minutes with occasional vortexing to ensure complete lipid extraction.

  • Add 0.2 mL of 0.9% NaCl solution to the tube to induce phase separation.

  • Vortex the mixture for 1 minute and then centrifuge at 2,000 x g for 10 minutes at 4°C. This will result in a biphasic system.

  • The lower phase is the chloroform layer containing the lipids, the upper phase is the methanol-water layer containing polar metabolites, and a protein disk may be present at the interface.

• Collection and Drying:

  • Carefully collect the lower chloroform layer using a glass Pasteur pipette, being cautious not to disturb the interface.

  • Transfer the chloroform extract to a clean glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen gas at room temperature. Avoid excessive heating, which can lead to lipid oxidation.

• Reconstitution:

  • Reconstitute the dried lipid extract in a known volume (e.g., 100-200 µL) of a suitable solvent for LC-MS analysis, such as isopropanol:acetonitrile (1:1, v/v).

  • Vortex the reconstituted sample and transfer it to an autosampler vial for analysis.

Part 2: Instrumental Analysis by UHPLC-MS/MS

Ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) is the gold standard for the quantification of specific lipid species due to its high sensitivity, specificity, and resolving power.

UHPLC Parameters for Triacylglycerol Separation

Reversed-phase chromatography with a C18 column is the most common method for separating triacylglycerol species based on their acyl chain length and degree of unsaturation.

Parameter	Recommended Condition	Rationale
Column	C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.7 µm particle size)	Provides excellent separation of nonpolar molecules like triacylglycerols. The smaller particle size of UHPLC columns allows for higher resolution and faster analysis times.
Mobile Phase A	Acetonitrile:Water (60:40, v/v) with 10 mM ammonium acetate	Acetonitrile is a common organic solvent for reversed-phase chromatography. Ammonium acetate is added to improve the ionization efficiency of triacylglycerols in the mass spectrometer by promoting the formation of [M+NH4]+ adducts.
Mobile Phase B	Isopropanol:Acetonitrile (90:10, v/v) with 10 mM ammonium acetate	Isopropanol is a stronger organic solvent than acetonitrile and is necessary to elute the highly nonpolar triacylglycerols from the C18 column.
Gradient Elution	Start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over time.	A gradient is essential for resolving the complex mixture of triacylglycerols present in a biological extract. A typical gradient might start at 30% B, ramp up to 95% B over 10-15 minutes, hold for a few minutes, and then return to the initial conditions for re-equilibration.
Flow Rate	0.3 - 0.5 mL/min	Appropriate for a 2.1 mm internal diameter column to ensure optimal chromatographic performance.
Column Temperature	40 - 50 °C	Elevated column temperature reduces the viscosity of the mobile phase, leading to improved peak shape and resolution for large lipid molecules.
Injection Volume	1 - 5 µL	The injection volume should be optimized to avoid column overloading while ensuring sufficient sensitivity.

Mass Spectrometry Parameters for Targeted Quantification

Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides the highest level of specificity and sensitivity for quantification.

Parameter	Recommended Setting	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	Triacylglycerols readily form protonated molecules ([M+H]+) or adducts with cations like sodium ([M+Na]+) or ammonium ([M+NH4]+) in positive ion mode. Ammonium adducts are often preferred for their stability and predictable fragmentation.
MRM Transitions	Analyte: Precursor Ion (Q1): [M+NH4]+ of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. Product Ions (Q3): Neutral loss of each fatty acid.	The precursor ion is the mass-to-charge ratio (m/z) of the intact analyte adduct. The product ions are specific fragments generated by collision-induced dissociation (CID) of the precursor ion. For triacylglycerols, the most characteristic fragments are the neutral loss of one of the fatty acid chains. Monitoring multiple transitions for the same analyte increases the confidence in its identification and quantification. You would set up transitions for the loss of erucic acid and the loss of oleic acid.
Internal Standard: Precursor Ion (Q1): [M+NH4]+ of the IS. Product Ions (Q3): Neutral loss of its fatty acid(s).	The same principle applies to the internal standard. The mass shift due to the stable isotopes allows for its differentiation from the endogenous analyte.
Collision Energy (CE)	Optimized for each MRM transition	The collision energy should be optimized to maximize the intensity of the desired product ions. This is typically done by infusing a standard solution of the analyte and the internal standard and performing a CE ramp.
Dwell Time	50 - 100 ms per transition	The dwell time is the time the mass spectrometer spends acquiring data for a specific MRM transition. It should be long enough to obtain a stable signal but short enough to acquire a sufficient number of data points across the chromatographic peak (ideally 15-20 points).

Part 3: Data Analysis and Quality Control

Rigorous data analysis and quality control are essential for ensuring the accuracy and reliability of the quantitative results.

Calibration Curve and Quantification

• Preparation of Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of a certified reference standard of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol into a matrix that mimics the biological sample (e.g., a lipid extract from a control tissue). Spike each calibration standard with the same amount of internal standard as the unknown samples.

• Generation of Calibration Curve: Analyze the calibration standards using the same LC-MS/MS method as the samples. For each standard, calculate the peak area ratio of the analyte to the internal standard. Plot the peak area ratio against the known concentration of the analyte. Perform a linear regression analysis to generate a calibration curve. A good calibration curve should have a correlation coefficient (r²) of >0.99.

• Quantification of Unknown Samples: Analyze the tissue extracts and calculate the peak area ratio of the analyte to the internal standard. Use the equation of the calibration curve to determine the concentration of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in the samples.

Quality Control Measures

• Internal Standard Response: The peak area of the internal standard should be consistent across all samples. Significant variations may indicate problems with sample preparation or instrument performance.

• Blank Samples: Analyze a blank sample (reconstitution solvent) with each batch of samples to check for carryover and contamination.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations of the analyte and analyze them with each batch. The calculated concentrations of the QC samples should be within a predefined range (e.g., ±15%) of their nominal values to ensure the accuracy and precision of the analytical run.

• Peak Shape and Retention Time: Monitor the chromatographic peak shape and retention time of the analyte and internal standard. Significant shifts in retention time or poor peak shape may indicate a problem with the HPLC column or mobile phases.

Summary of Key Quantitative Parameters

Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy	85-115% of the nominal value for QC samples
Precision (%CV)	≤ 15% for QC samples
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.
Carryover	Analyte peak area in a blank sample injected after a high concentration standard should be <20% of the LOQ.

Conclusion

The LC-MS/MS method detailed in this application note provides a robust and reliable workflow for the selective and sensitive quantification of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in tissue samples. By following the outlined protocols for sample preparation, instrumental analysis, and data processing, researchers can obtain high-quality data to advance their understanding of lipid metabolism and the role of specific triacylglycerols in health and disease. The principles and techniques described herein can also be adapted for the quantification of other triacylglycerol species in various biological matrices.

References

• A simple and rapid method to assay triacylglycerol in cells and tissues. (2007). Journal of Lipid Research, 48(11), 2514-20. [Link]

• Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian journal of biochemistry and physiology, 37(8), 911–917. [Link]

• Neutral Lipid Extraction by the Method of Bligh-Dyer. (n.d.). University of California, Berkeley. [Link]

• Lipid extraction by folch method. (2015). Slideshare. [Link]

• Extraction of Lipids in Solution by the Method of Bligh & Dyer. (n.d.). University of Washington. [Link]

• Aldana, J., Romero-Otero, A., & Cala, M. P. (2020). Exploring the Lipidome: Current Lipid Extraction Techniques

Experimental design for studying the effects of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

An Application Guide to the Preclinical Evaluation of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Abstract

This document provides a comprehensive experimental framework for researchers, scientists, and drug development professionals investigating the biological effects of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. This specific triacylglycerol (TAG) is composed of two molecules of erucic acid (13(Z)-docosenoic acid) at the sn-1 and sn-2 positions and one molecule of oleic acid at the sn-3 position.[1][2] The high erucic acid content makes this molecule of significant interest, drawing parallels to "Lorenzo's Oil," an investigational treatment for X-linked adrenoleukodystrophy (ALD).[3][4] Lorenzo's oil, a mixture of glyceryl trioleate and glyceryl trierucate, is believed to act by competitively inhibiting the elongation of very long-chain fatty acids (VLCFAs), which accumulate to toxic levels in ALD.[5]

However, the unique stereospecific positioning of fatty acids in 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol and the potential toxicity associated with high dietary erucic acid necessitate a rigorous and systematic evaluation.[6][7] This guide outlines a multi-stage research plan, from initial analytical characterization to detailed in vitro mechanistic studies and conclusive in vivo models. The protocols herein are designed to be self-validating, providing researchers with a robust strategy to elucidate the compound's metabolic fate, mechanism of action, and potential therapeutic or toxicological profile.

Section 1: Analytical Characterization and Formulation

Rationale: Before initiating biological studies, it is imperative to unequivocally confirm the identity, purity, and stability of the test compound. The physicochemical properties of this large, lipophilic molecule also dictate the choice of solvents and formulation strategies for consistent delivery in both cell culture media and animal models. This foundational step ensures the validity and reproducibility of all subsequent biological data.

Identity and Purity Verification

A multi-pronged analytical approach is recommended to confirm the structural integrity and purity of the synthesized TAG.

• High-Performance Liquid Chromatography (HPLC): Coupled with an appropriate detector (e.g., Evaporative Light Scattering Detector - ELSD, or Mass Spectrometry - MS), reversed-phase HPLC is the gold standard for separating and quantifying complex lipid mixtures like TAGs.[8][9] This will confirm the presence of a single major component and quantify any impurities.

• Gas Chromatography (GC): Following hydrolysis of the TAG and methylation of the resulting free fatty acids (to form Fatty Acid Methyl Esters or FAMEs), GC with a Flame Ionization Detector (GC-FID) is used to determine the fatty acid composition.[9][10] This analysis should confirm the expected ~2:1 molar ratio of erucic acid to oleic acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information, confirming the fatty acid chain structures and their attachment to the glycerol backbone.[11] While complex, NMR is a powerful tool for unambiguous structure elucidation.

Protocol 1: Purity Assessment by HPLC-MS

This protocol outlines a general method for assessing the purity of the triacylglycerol.

• Preparation of Stock Solution: Accurately weigh and dissolve 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in a suitable organic solvent (e.g., chloroform or a hexane/isopropanol mixture) to a final concentration of 1 mg/mL.

• Instrumentation:

  • HPLC system with a C18 reversed-phase column suitable for lipid analysis.

  • Mass Spectrometer (e.g., ESI-MS) detector.

• Chromatographic Conditions:

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: Isopropanol/Hexane (e.g., 90:10 v/v)

  • Gradient: A time-gradient elution from high A to high B concentration. Optimization will be required.

  • Flow Rate: ~1.0 mL/min.[9]

  • Column Temperature: 25-40°C.

• Analysis: Inject 5-10 µL of the sample. Monitor the total ion chromatogram and extract the ion corresponding to the expected mass of the TAG. The purity is calculated based on the peak area of the compound relative to the total peak area.

• Self-Validation: Run a solvent blank before the sample to ensure no system contamination. Use a well-characterized TAG standard (e.g., Triolein) to verify system performance.

Formulation for Biological Experiments

Due to its insolubility in aqueous media, the TAG must be formulated for delivery.

• In Vitro Studies: For cell culture experiments, the TAG should be dissolved in a minimal volume of a vehicle like DMSO or ethanol and then complexed with fatty acid-free bovine serum albumin (BSA) in the culture medium. This mimics the physiological transport of lipids by albumin in the blood.

• In Vivo Studies: For oral administration (gavage) in animal models, the compound should be dissolved in an edible oil vehicle, such as corn oil or olive oil, that has a known and consistent fatty acid profile.

Section 2: In Vitro Mechanistic Evaluation

Rationale: In vitro models provide a controlled environment to dissect the cellular and molecular mechanisms of action of the test compound, divorced from the complexities of systemic metabolism. We propose a tiered approach using cell lines relevant to lipid metabolism (hepatocytes), potential therapeutic targets (neuronal cells), and potential toxicity (cardiomyocytes).

Diagram: General In Vitro Experimental Workflow

Caption: Workflow for in vitro evaluation of the triacylglycerol.

Protocol 2: Assessing Intracellular Lipid Accumulation

This protocol uses Oil Red O staining to visualize neutral lipid accumulation in hepatocytes (e.g., HepG2 cells) or cardiomyocytes.

• Cell Seeding: Seed cells in a 24-well plate containing sterile glass coverslips and allow them to adhere for 24 hours.

• Treatment: Treat cells with the BSA-complexed TAG at various concentrations (e.g., 10, 50, 100 µM) for 24-48 hours. Include a "Vehicle Control" (BSA only) and a "Positive Control" (e.g., oleic acid, which is known to induce lipid droplet formation).

• Fixation: Wash cells gently with Phosphate-Buffered Saline (PBS) and fix with 10% formalin for 30 minutes.

• Staining:

  • Wash with PBS, then with 60% isopropanol.

  • Add freshly prepared and filtered Oil Red O working solution and incubate for 20 minutes.

  • Wash away excess stain with 60% isopropanol, followed by PBS.

• Imaging: Counterstain nuclei with hematoxylin (optional). Mount coverslips onto microscope slides and visualize using light microscopy. Lipid droplets will appear as red-orange spheres.

• Quantification (Optional): To quantify, elute the stain from the wells using 100% isopropanol and measure the absorbance at ~500 nm using a plate reader.

Protocol 3: Analysis of Cellular Fatty Acid Profile

This protocol determines if the compound alters the cellular fatty acid landscape, particularly the levels of saturated VLCFAs (e.g., C24:0, C26:0).

• Cell Culture and Lipid Extraction: Culture cells (e.g., neuronal cells) with the test compound for 48-72 hours. After treatment, wash, harvest, and pellet the cells. Extract total lipids using a modified Folch method (chloroform:methanol).

• Saponification and Methylation:

  • Dry the lipid extract under a stream of nitrogen.

  • Saponify the lipids by heating with methanolic NaOH.

  • Methylate the resulting free fatty acids by heating with a catalyst like boron trifluoride (BF₃) in methanol to generate FAMEs.[10]

• FAME Extraction: Extract the FAMEs from the reaction mixture into an organic solvent like hexane.

• GC-MS Analysis:

  • Inject the FAME extract into a GC-MS system equipped with a suitable capillary column.

  • Use a temperature gradient program to separate the FAMEs based on chain length and saturation.

  • Identify individual FAMEs by comparing their mass spectra and retention times to known standards.

• Data Analysis: Quantify the relative abundance of each fatty acid. Critically compare the levels of C26:0 in treated vs. untreated cells.

• Self-Validation: Include an internal standard (e.g., C17:0) prior to the extraction to correct for variations in extraction and derivatization efficiency.[10]

Table 1: Summary of Recommended In Vitro Assays

Assay Target	Method	Cell Lines	Rationale & Key Endpoint
General Viability	MTT or LDH Assay	All	To determine the cytotoxic concentration range (IC₅₀).
Lipid Metabolism	Oil Red O Staining, Bioluminescent Triglyceride Assay[12]	Hepatocytes, Cardiomyocytes	To assess if the compound induces steatosis (lipid accumulation).
VLCFA Synthesis	GC-MS of FAMEs	Neuronal Cells, Hepatocytes	To test the primary hypothesis: does it lower saturated VLCFA levels?
Enzyme Activity	ELOVL1 Inhibition Assay	Cell lysates or microsomes	To directly test the hypothesized mechanism of action.[5]
Inflammation	qPCR/ELISA for inflammatory cytokines (e.g., IL-6, TNF-α)	All	To assess any pro- or anti-inflammatory effects.

Section 3: In Vivo Experimental Design

Rationale: Animal models are essential to understand the systemic effects of the compound, including its absorption, distribution, metabolism, and excretion (ADME), as well as its impact on organ systems. Given the link between erucic acid and cardiotoxicity in some species, a thorough in vivo toxicological and efficacy assessment is critical.[6]

Animal Model and Study Design

• Model: C57BL/6J mice are a standard model for metabolic studies. For efficacy studies related to ALD, an Abcd1-knockout mouse model would be appropriate.

• Administration: Daily oral gavage is the preferred route, using the compound dissolved in a carrier oil.

• Study Duration: An acute study (e.g., 7-14 days) can identify immediate toxic effects, while a chronic study (e.g., 8-12 weeks) is necessary to evaluate long-term metabolic changes and potential efficacy.[13]

• Groups:

  • Control Group: Vehicle oil only.

  • Low-Dose Group: e.g., 100 mg/kg/day.

  • Mid-Dose Group: e.g., 500 mg/kg/day.

  • High-Dose Group: e.g., 2000 mg/kg/day. Doses should be guided by in vitro cytotoxicity and established data on erucic acid.[14]

Diagram: Hypothesized Mechanism of Actiondot

Sources

• 1. caymanchem.com [caymanchem.com]
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• 3. ulf.org [ulf.org]
• 4. Lorenzo's oil - Wikipedia [en.wikipedia.org]
• 5. Lorenzo's oil inhibits ELOVL1 and lowers the level of sphingomyelin with a saturated very long-chain fatty acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. foodstandards.gov.au [foodstandards.gov.au]
• 7. researchgate.net [researchgate.net]
• 8. Methods for the analysis of triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of Analytical Methods and Nutritional Studies Using Synthetic Fatty Acids and Triacylglycerols [jstage.jst.go.jp]
• 10. Triacylglycerol analysis | Cyberlipid [cyberlipid.gerli.com]
• 11. aocs.org [aocs.org]
• 12. Lipid Metabolism [worldwide.promega.com]
• 13. mdpi.com [mdpi.com]
• 14. Lorenzo's Oil: Health Benefits, Side Effects, Uses, Dose & Precautions [rxlist.com]

Technical Notes & Optimization

Technical Support Center: Solubility and Handling of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Welcome to the technical support guide for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals. Our goal is to explain the causality behind experimental choices, ensuring you can effectively solubilize and handle this long-chain triglyceride in your research.

Core Concepts: Understanding the Challenge

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a specific triacylglycerol (also known as a triglyceride) with a high molecular weight (997.6 g/mol ) and a chemical formula of C₆₅H₁₂₀O₆.[1][2][3] It is composed of a glycerol backbone esterified with two 13(Z)-docosenoic acid molecules and one oleic acid molecule.[1][2][4] Its structure is dominated by long, non-polar hydrocarbon chains, making it highly lipophilic and practically insoluble in aqueous solutions.

The primary challenge is overcoming the immense energy barrier required to disperse this non-polar lipid in a polar solvent like water or a physiological buffer. Direct addition will invariably result in phase separation. The strategies outlined below focus on systematic approaches to create stable stock solutions and aqueous dispersions.

Quick Reference Data Table

Property	Value	Source(s)
Molecular Formula	C₆₅H₁₂₀O₆	[1][2]
Molecular Weight	~997.6 g/mol	[1][2]
Physical Form	Liquid	[2][4]
Common Synonyms	1,2-Erucin(13Z)-3-Olein; TG(22:1/22:1/18:1)	[2][4]
Solubility in Ethanol	~10 mg/mL	[2][4]
Solubility in DMF	~10 mg/mL	[2][4]
Solubility in 1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL	[2][4]
Storage Temperature	-20°C for long-term stability	[4]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the handling and solubilization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Q1: I added the triglyceride directly to my aqueous buffer, and it formed an insoluble oil layer. Why did this happen?

A: This is expected behavior. The triglyceride is a large, non-polar molecule, while water is a highly polar solvent. Due to fundamental principles of chemical interactions ("like dissolves like"), there is no favorable interaction to overcome the strong hydrogen bonding network of water. The triglyceride is hydrophobic and will phase-separate to minimize its contact with the aqueous environment. To create an aqueous preparation, you must first dissolve it in a suitable organic solvent.[4]

Q2: What is the recommended first step for any solubilization attempt?

A: The universally recommended starting point is to prepare a concentrated stock solution in a water-miscible organic solvent.[4] Product datasheets indicate good solubility (~10 mg/mL) in solvents like ethanol and dimethylformamide (DMF).[2][4] This stock solution can then be carefully diluted into your final aqueous medium.

• Expert Insight: Ethanol is often preferred for biological applications due to its lower toxicity compared to DMF. However, always verify solvent compatibility with your specific experimental system.

Q3: My compound dissolved in ethanol, but it precipitated immediately when I added it to my buffer. What can I do?

A: This is a common issue known as "crashing out." It occurs when the concentration of the lipid exceeds its solubility limit in the final mixed-solvent system. Here are several strategies to overcome this, which can be used in combination:

• Reduce the Final Concentration: The simplest solution is to aim for a lower final concentration of the triglyceride in the aqueous phase.

• Modify the Dilution Technique: Add the organic stock solution to the aqueous buffer very slowly (dropwise) while vigorously stirring or vortexing. This avoids localized areas of high concentration and promotes the formation of a finer dispersion.

• Incorporate a Surfactant/Emulsifier: For concentrations above the minimal aqueous solubility limit (~0.5 mg/mL in 1:1 Ethanol:PBS), a stabilizing agent is necessary.[2][4] Surfactants are amphiphilic molecules that position themselves at the oil-water interface, reducing surface tension and preventing lipid droplets from coalescing.[5][6]

• Apply Mechanical Energy: Use sonication or homogenization to break down large lipid aggregates into smaller, more stable nanoparticles.[7][8]

Q4: Can I heat the solution to help dissolve the triglyceride?

A: Gentle warming can increase the rate of dissolution in the initial organic solvent and can be helpful. However, prolonged or excessive heating should be avoided. The unsaturated fatty acid chains in the molecule are susceptible to lipid peroxidation (oxidation), which can degrade the sample.[9] If you must warm the solution, do so minimally and preferably under an inert gas atmosphere (e.g., argon or nitrogen) to minimize oxidation.

Q5: How do I choose the right surfactant for my experiment?

A: The choice of surfactant depends heavily on the final application.

• For cell culture or in vivo work: Biocompatible, non-ionic surfactants like Tween® 80 or natural phospholipids like lecithin are common choices.

• For analytical or formulation development: A wider range of surfactants can be screened. The Hydrophile-Lipophile Balance (HLB) system can help guide selection; for creating oil-in-water (O/W) emulsions, surfactants with HLB values between 9 and 12 are generally effective.[10]

Q6: What is the difference between sonication and homogenization?

A: Both are mechanical methods that input energy to reduce particle size, but they operate differently.

• Sonication uses high-frequency sound waves to create cavitation bubbles.[7] The collapse of these bubbles generates intense localized shear forces that break apart lipid droplets. It is very effective for small lab-scale volumes.[7][11]

• High-Pressure Homogenization forces the lipid dispersion through a narrow orifice at very high pressure. This creates powerful shear and cavitation forces, leading to highly uniform and small nanoparticles. It is more scalable than sonication.

Experimental Protocols & Workflows

Workflow for Aqueous Dispersion

This diagram illustrates the logical flow for preparing an aqueous dispersion of the triglyceride.

Caption: Decision workflow for preparing a stable aqueous dispersion.

Protocol 1: Preparation of a 10 mg/mL Stock Solution in Ethanol

• Objective: To create a stable, concentrated stock solution for subsequent dilutions.

• Materials:

  • 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

  • 200-proof, anhydrous ethanol (reagent grade)

  • Inert gas (argon or nitrogen)

  • Glass vial with a PTFE-lined cap

  • Analytical balance and volumetric glassware

• Procedure:

  • Weigh the desired amount of the triglyceride into a clean, dry glass vial. For example, weigh 10 mg.

  • Add the corresponding volume of ethanol to achieve the target concentration. For 10 mg, add 1 mL of ethanol.

  • Crucial Step: Before sealing, briefly purge the headspace of the vial with an inert gas. This displaces oxygen and minimizes potential oxidation of the unsaturated fatty acids.[4]

  • Seal the vial tightly and vortex or swirl until the liquid is completely dissolved, forming a clear solution. Gentle warming in a water bath (<40°C) can be used if dissolution is slow.

  • Store the stock solution at -20°C. Bring to room temperature before use.

Protocol 2: Surfactant-Assisted Emulsification for Stable Aqueous Dispersions

• Objective: To create a stable oil-in-water (O/W) emulsion for biological or formulation studies.

• Materials:

  • Triglyceride stock solution (from Protocol 1)

  • Aqueous buffer (e.g., PBS, pH 7.2)

  • Surfactant (e.g., Tween® 80)

  • Magnetic stirrer and stir bar

• Procedure:

  • Prepare the aqueous phase. In a beaker with a stir bar, add the desired final volume of buffer.

  • Add the surfactant to the aqueous phase and stir until fully dissolved. A typical starting concentration for Tween® 80 is 0.1% to 1% (w/v). The surfactant must be in the aqueous phase before adding the lipid.

    • Causality: This ensures that surfactant molecules are readily available at the point of oil droplet formation to immediately stabilize the interface and prevent coalescence.

  • Begin stirring the aqueous/surfactant solution at a high speed to create a vortex.

  • Using a pipette, add the organic stock solution drop-by-drop into the side of the vortex. This slow, controlled addition into a high-shear environment is critical for forming small initial droplets.

  • Once all the stock solution is added, allow the emulsion to stir for an additional 15-30 minutes. The resulting solution should appear as a homogenous, milky-white emulsion.

  • For enhanced stability and smaller droplet size, proceed to Protocol 3.

Protocol 3: Homogenization by Bath Sonication

• Objective: To reduce the particle size of a pre-formed emulsion, thereby increasing its kinetic stability.

• Materials:

  • Pre-formed emulsion (from Protocol 2)

  • Bath sonicator

  • Ice

• Procedure:

  • Place the vessel containing your emulsion into a beaker of ice water. Position this beaker within the bath sonicator.

    • Causality: Sonication generates significant heat, which can degrade the lipid and the surfactant. The ice bath is essential for temperature control.

  • Turn on the sonicator. Sonicate in cycles to prevent overheating, for example, 2 minutes of sonication followed by a 1-minute rest.

  • Continue for a total sonication time of 10-15 minutes, or until the emulsion becomes more translucent, which indicates a reduction in particle size.

  • Validation: The stability of the final emulsion can be assessed by monitoring for phase separation over time at room temperature and 4°C. For quantitative analysis, particle size can be measured using Dynamic Light Scattering (DLS).

Safety & Handling

• Always handle 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol and organic solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[4][12]

• Refer to the manufacturer's Safety Data Sheet (SDS) for complete safety and handling information before beginning any experiment.[4]

• For long-term storage, keep the material at -20°C in a tightly sealed container, preferably under an inert atmosphere, to ensure stability for ≥2 years.[2][4]

References

• Strategies to Formulate Lipid-based Drug Delivery Systems. (2011).
• 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol | Triacylglycerol | MedChemExpress.
• Solubility of pharmaceutical ingredients in triglycerides - PubMed.
• 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol - Cayman Chemical.
• 1,2-Di-13(Z)
• Why Emulsification is Needed: Role of Surfactants / Emulsifiers | Engormix.
• Solubility of Pharmaceutical Ingredients in Triglycerides | Request PDF - ResearchG
• Emulsifiers and Surfactants - RockEDU Online.
• Measurement and correlation of solubility of carbon dioxide in triglycerides - ResearchG
• Solubility of triglycerides in aqueous ethanol - Iowa St
• Emulsifiers are surfactants that stabilize oil-w
• Lipid-Based Nanoformulations for Drug Delivery: An Ongoing Perspective - MDPI.
• Drug Solubilization Behavior During in Vitro Digestion of Simple Triglyceride Lipid Solution Formul
• 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol - Sigma-Aldrich.
• 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol | Glyko.
• Sonication-Based Basic Protocol for Liposome Synthesis | Request PDF - ResearchG
• Understanding the Interactions between Triolein and Cosolvent Binary Mixtures Using Molecular Dynamics Simul
• Sonication-assisted homogenization system for improved lipid extraction from Chlorella vulgaris | Request PDF - ResearchG
• Emulsified lipids: formulation and control of end-use properties | OCL.
• 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol | 三酰基甘油| MCE.
• Surfactants, Lipids, and Surface Chemistry - ResearchG
• Comparison of Cell Disruption and Lipid Extraction Methods for Improving Lipid Content of Schizochytrium sp. S31 - Ultrasonic Homogenizer.
• Lipid based self emulsifying formulations for poorly water soluble drugs-an excellent opportunity - Indian Journal of Pharmaceutical Educ
• 1,2-Dipalmitoyl-3-Oleoyl-rac-glycerol - Biomol.
• 1,2,3-Tri-13(Z)-Docosenoyl Glycerol - Cayman Chemical.
• Effect of Particle Size on Colloidal Solid Triglycerides | Langmuir - ACS Public
• mechanical-dispersion-methods-of-liposomes.pdf - Prime Scholars.
• 1,2-Distearoyl-3-oleoyl-rac-glycerol - Santa Cruz Biotechnology.
• Solvent and Method for Extraction of Triglyceride Rich Oil - Scholars' Mine.
• Influence of Long-Chain/Medium-Chain Triglycerides and Whey Protein/Tween 80 Ratio on the Stability of Phosphatidylserine Emulsions (O/W) - PMC - NIH.
• Preparation of Liposomes - Str
• Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?
• CN109862894A - Stable liquid preparation - Google P
• 1-Stearoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol - Chemicals - Biomol.
• Influence of Long-Chain/Medium-Chain Triglycerides and Whey Protein/Tween 80 Ratio on the Stability of Phosphatidylserine Emulsions (O/W)
• 1,2-Di-13(Z)
• 1,2-Dipalmitoyl-3-Oleoyl-rac-glycerol - Cayman Chemical.

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• 3. 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol | 60003-02-3 [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Emulsifiers and Surfactants [rockedu.rockefeller.edu]
• 6. biolinscientific.com [biolinscientific.com]
• 7. researchgate.net [researchgate.net]
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• 10. researchgate.net [researchgate.net]
• 11. stratech.co.uk [stratech.co.uk]
• 12. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Synthesis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Welcome to the technical support center for the synthesis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this specific mixed-acid, regiospecific triacylglycerol (TAG). As a molecule with two long-chain erucic acid moieties at the sn-1 and sn-2 positions and an oleoyl group at the sn-3 position, its synthesis requires precise control over reaction conditions to achieve desired purity and yield[1][2]. This document provides in-depth, field-proven insights in a troubleshooting and FAQ format to address the practical issues you may face in the laboratory.

Understanding the Synthetic Challenge

The primary difficulty in synthesizing 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol lies in achieving the correct regiochemistry. Simply reacting glycerol with a mixture of erucic acid and oleic acid under standard esterification conditions will produce a complex statistical mixture of TAG isomers, which are exceedingly difficult to separate[3]. Therefore, a successful synthesis must employ a strategy that directs the acylation to the specific hydroxyl positions on the glycerol backbone. This typically involves either a multi-step chemical synthesis using protecting groups or a highly selective enzymatic approach.

General Synthetic Workflow (Chemical Approach)

A common chemical strategy involves the use of a protecting group to differentiate the hydroxyl groups of the glycerol backbone, allowing for sequential acylation.

Caption: General chemical synthesis workflow for a regiospecific triglyceride.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common problems in a question-and-answer format, providing both the underlying cause and actionable solutions.

Category A: Low Yield & Reaction Inefficiency

Q1: My reaction yield is consistently low (<40%). What are the likely causes?

A1: Low yields are a frequent issue in multi-step TAG synthesis and can stem from several factors[4]:

• Incomplete Reactions: Esterification is an equilibrium reaction. The water produced during the reaction can hydrolyze the ester bonds, shifting the equilibrium back towards the reactants[5].

  • Solution: Conduct the reaction under anhydrous conditions. Use dry solvents and reagents. For reactions that produce water, use a method for its continuous removal, such as a Dean-Stark trap, the addition of molecular sieves, or performing the reaction under a partial vacuum[5][6].

• Sub-optimal Stoichiometry: Using an insufficient amount of the acylating agent (e.g., erucoyl chloride, oleoyl chloride) will result in incomplete conversion of the glycerol intermediate.

  • Solution: Use a slight molar excess (e.g., 1.1 to 1.2 equivalents) of the fatty acid chloride or activated fatty acid for each acylation step. This helps drive the reaction to completion[3].

• Losses During Workup and Purification: Each extraction, wash, and chromatography step introduces potential for product loss. Highly viscous products can be particularly difficult to handle.

  • Solution: Minimize the number of transfer steps. During solvent extractions, perform multiple small-volume extractions rather than one large one to improve recovery. Ensure complete elution from chromatography columns by using a stronger solvent system at the end of the run.

Q2: The reaction seems to stall before all the starting material is consumed, even with excess reagents. Why?

A2: A stalled reaction often points to catalyst deactivation, poor solubility, or mass transfer limitations.

• Catalyst Issues: In chemical synthesis, the catalyst (e.g., DMAP, p-TsOH) may be neutralized by impurities or degrade over time, especially at high temperatures[6]. In enzymatic synthesis, the lipase may become denatured or inhibited by byproducts[7].

  • Solution: Ensure all reagents are pure. If catalyst deactivation is suspected, a fresh portion can be added midway through the reaction. For enzymatic reactions, ensure the temperature and pH are within the enzyme's optimal range.

• Poor Substrate Solubility: The long, saturated nature of the fatty acid chains and the glycerol backbone can lead to poor solubility in some organic solvents, especially at lower temperatures[4].

  • Solution: Choose a solvent that effectively dissolves all reactants. For this specific TAG, solvents like toluene, hexane, or dichloromethane are common starting points. Gentle heating can improve solubility, but care must be taken to avoid side reactions.

Category B: Purity, Side Reactions & Isomerization

Q3: My final product is contaminated with a significant amount of the 1,3-di-docosenoyl-2-oleoyl isomer. How can I prevent this?

A3: The presence of the sn-2 oleoyl isomer is almost always due to acyl migration . This is the intramolecular transfer of an acyl group from one hydroxyl position to another on the glycerol backbone. It is a critical challenge in mixed-acid TAG synthesis[5][8].

• Cause: Acyl migration is catalyzed by both acid and base and is accelerated by heat. The diacylglycerol (DAG) intermediate (1,2-Di-13(Z)-docosenoyl-rac-glycerol) is particularly susceptible. During the final acylation step or even during purification, the erucoyl group at the sn-2 position can migrate to the free sn-3 position, leading to a more stable 1,3-DAG, which is then acylated by oleic acid at the newly freed sn-2 position.

• Prevention Strategies:

  • Temperature Control: Maintain the lowest possible temperature throughout all reaction and purification steps.

  • pH Control: Avoid strongly acidic or basic conditions, especially during workup. Neutralize the reaction mixture carefully and promptly.

  • Choice of Catalyst: For enzymatic synthesis, use a regioselective lipase (sn-1,3 specific lipases are excellent tools) under mild conditions to minimize migration[5]. For chemical synthesis, use mild coupling agents (e.g., DCC/DMAP) at low temperatures (0 °C to room temperature).

Q4: How do I efficiently remove unreacted erucic acid and oleic acid from my crude product?

A4: Free fatty acids (FFAs) are common impurities that can interfere with purification and downstream applications.

• Solution 1: Alkaline Wash: A simple and effective method is to dissolve the crude product in a non-polar solvent (e.g., hexane, diethyl ether) and wash it with a dilute aqueous base solution, such as 1% potassium hydroxide (KOH) or sodium bicarbonate (NaHCO₃)[5]. The base converts the FFAs into their water-soluble carboxylate salts, which partition into the aqueous layer.

  • Caution: Do not use a strong base or prolonged contact time, as this can saponify (hydrolyze) your desired triglyceride product.

• Solution 2: Chromatographic Separation: FFAs can be readily separated from the non-polar TAG using standard silica gel column chromatography. The TAG will elute first with a non-polar mobile phase (e.g., hexane/ethyl acetate mixtures), while the more polar FFAs will be retained longer on the column.

Category C: Purification & Analysis

Q5: Standard silica gel chromatography provides poor separation between my target TAG and its isomers. What are my options?

A5: Co-elution of TAG isomers is a common problem because they often have very similar polarities. Advanced chromatographic techniques are required for separation[9].

• Silver Ion Chromatography (Ag⁺-HPLC or Ag⁺-TLC): This is the most powerful technique for separating lipids based on the number, geometry, and position of double bonds[10][11]. The silver ions interact reversibly with the π-electrons of the double bonds. Since your target molecule and its main isomer have the same number of double bonds, separation relies on the subtle differences in how the silver ions access these bonds based on their position on the glycerol backbone.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique separates TAGs based on their "Equivalent Carbon Number" (ECN), where ECN = CN - 2n (CN = total carbon number of fatty acyl chains, n = total number of double bonds)[12]. While your target and its primary isomer have the same ECN, modern high-resolution C18 or C30 columns can often achieve partial or complete separation of positional isomers[10].

Purification & Analysis Workflow

Caption: A comprehensive workflow for the purification and analysis of the target TAG.

Q6: How can I definitively confirm the regiochemistry of my final product?

A6: Confirming that you have the 1,2-di-docosenoyl-3-oleoyl structure and not an isomer is crucial. No single technique is sufficient; a combination is required.

• ¹³C-NMR Spectroscopy: This is a powerful non-destructive technique. The chemical shifts of the carbonyl carbons and the glycerol backbone carbons are sensitive to the identity of the attached fatty acid and its position (sn-1, sn-2, or sn-3)[9]. By comparing the spectrum of your product to reference data for known TAGs, you can confirm the regiospecificity.

• Enzymatic Hydrolysis with Pancreatic Lipase: Pancreatic lipase is sn-1,3 specific. It selectively hydrolyzes the fatty acids at the sn-1 and sn-3 positions, leaving the sn-2 monoacylglycerol intact[9].

  • Protocol: Incubate your purified TAG with pancreatic lipase. Extract the resulting mixture and isolate the 2-monoacylglycerol (2-MAG) using TLC. Transesterify the 2-MAG to form fatty acid methyl esters (FAMEs) and analyze them by Gas Chromatography (GC). If your synthesis was successful, the GC analysis should show predominantly erucic acid methyl ester, confirming it was at the sn-2 position.

Key Experimental Protocols

Protocol 1: Illustrative Chemical Synthesis via 1-O-Trityl-rac-glycerol

This protocol is a representative example and requires optimization for your specific laboratory conditions.

• Protection: Dissolve rac-glycerol (1 eq.) in anhydrous pyridine. Cool to 0°C. Add trityl chloride (1.05 eq.) portion-wise and stir at room temperature for 12-16 hours. Monitor by TLC. Quench with methanol, remove solvent under reduced pressure, and purify by column chromatography to yield 1-O-Trityl-rac-glycerol[13].

• First Acylation: Dissolve 1-O-Trityl-rac-glycerol (1 eq.) and DMAP (0.1 eq.) in anhydrous dichloromethane. Cool to 0°C. Add erucoyl chloride (2.1 eq.) dropwise. Allow to warm to room temperature and stir for 8-12 hours. Monitor by TLC. Wash the reaction mixture with dilute HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate to yield crude 1-O-Trityl-2,3-di-13(Z)-docosenoyl-rac-glycerol.

• Deprotection: Dissolve the crude tritylated intermediate in a solution of 2% boric acid in trimethyl borate. Stir at room temperature for 2-4 hours, monitoring carefully by TLC to minimize acyl migration. Quench with NaHCO₃ solution and extract with diethyl ether. Purify immediately by flash chromatography to isolate 1,2-Di-13(Z)-docosenoyl-rac-glycerol.

• Final Acylation: Dissolve the purified 1,2-diacylglycerol (1 eq.) and DMAP (0.1 eq.) in anhydrous dichloromethane at 0°C. Add oleoyl chloride (1.1 eq.) dropwise. Stir at 0°C for 1 hour, then at room temperature for 4-6 hours. Monitor by TLC.

• Workup and Purification: Wash the reaction mixture as in Step 2. Purify the crude product by flash chromatography followed by preparative HPLC as needed to achieve the desired purity.

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Plate: Silica gel 60 F₂₅₄

• Mobile Phase: Hexane:Ethyl Acetate (90:10, v/v). Adjust polarity as needed.

• Visualization:

  • UV light (254 nm) if any components are UV-active.

  • Iodine vapor chamber (stains lipids yellow/brown).

  • Potassium permanganate stain (stains unsaturated lipids).

• Expected Rf values: TAG (highest Rf) > DAG > FFA > MAG > Glycerol (lowest Rf).

Summary of Key Parameters

Parameter	Chemical Synthesis	Enzymatic Synthesis	Rationale & Key Considerations
Temperature	0°C to 160°C	30°C to 60°C	Lower temperatures are crucial to prevent acyl migration, especially for chemical methods[5][14].
Catalyst	DCC/DMAP, p-TsOH, Sn-based	sn-1,3 specific lipases (e.g., from Rhizomucor miehei)	Enzymatic catalysts offer high regioselectivity under mild conditions, reducing isomer formation[5][].
Solvent	Hexane, Toluene, Dichloromethane	Solvent-free or non-polar (e.g., Hexane)	Solvent choice impacts substrate solubility and enzyme activity[4][7].
Water Removal	Molecular Sieves, Vacuum	Molecular Sieves, Vacuum	Essential to drive the esterification equilibrium towards product formation[5][6].
Purification	Column Chromatography, HPLC	Column Chromatography, HPLC	Multi-step purification is almost always necessary to remove byproducts and isomers[14][].

References

• 1. 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol | illuminated Cell [illuminatedcell.com]
• 2. caymanchem.com [caymanchem.com]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. benchchem.com [benchchem.com]
• 5. media.neliti.com [media.neliti.com]
• 6. preprints.org [preprints.org]
• 7. researchgate.net [researchgate.net]
• 8. Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements [mdpi.com]
• 9. aocs.org [aocs.org]
• 10. Development of Analytical Methods and Nutritional Studies Using Synthetic Fatty Acids and Triacylglycerols [jstage.jst.go.jp]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. US7868196B2 - Preparation of glycerol derivatives and intermediates therefor - Google Patents [patents.google.com]
• 14. aocs.onlinelibrary.wiley.com [aocs.onlinelibrary.wiley.com]

Technical Support Center: Storage and Handling of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Welcome to the technical support center for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable triacylglycerol in your experiments. Here, you will find in-depth answers to frequently asked questions and troubleshooting guides to address potential degradation issues.

Introduction: Understanding the Molecule

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a specific triacylglycerol containing two monounsaturated 13(Z)-docosenoic acid (erucic acid) chains at the sn-1 and sn-2 positions, and one monounsaturated oleic acid chain at the sn-3 position. The presence of carbon-carbon double bonds in these fatty acid chains makes the molecule susceptible to degradation, primarily through oxidation and hydrolysis. Understanding these degradation pathways is crucial for implementing effective preventative measures.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of degradation for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol during storage?

A1: The main culprits are oxidation and hydrolysis .

• Oxidative Degradation: This is the most common issue for unsaturated lipids. The double bonds in the docosenoic and oleic acid chains are susceptible to attack by atmospheric oxygen. This process, often initiated by light, heat, or the presence of metal ions, leads to the formation of lipid hydroperoxides. These are unstable and can break down into a variety of secondary products, including aldehydes and ketones, which can alter the structure and function of the molecule.[1][2][3]

• Hydrolytic Degradation: This involves the cleavage of the ester bonds that link the fatty acids to the glycerol backbone. This reaction is catalyzed by water and can be accelerated by acidic or basic conditions, or by the presence of lipase enzymes.[4][5][6][7] Hydrolysis results in the formation of free fatty acids and di- or monoglycerides.

Q2: What are the recommended storage conditions for long-term stability?

A2: For optimal long-term stability (≥ 2 years), 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol should be stored at -20°C .[8][9] It is supplied as a liquid and should be stored in a tightly sealed container to prevent exposure to moisture and air.

Q3: The product is supplied as a liquid. Should I be concerned about freezing and thawing cycles?

A3: While a single freeze-thaw cycle is generally acceptable if the entire sample is used, repeated cycles should be avoided. Each cycle can introduce atmospheric oxygen and moisture into the sample, increasing the risk of degradation. If you need to use smaller aliquots over time, it is best practice to aliquot the stock solution upon receipt into smaller, single-use vials. This minimizes the exposure of the bulk material to ambient conditions.

Q4: Do I need to store this lipid under an inert atmosphere?

A4: Yes, for maximum stability, it is highly recommended to store 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol under an inert gas such as argon or nitrogen .[10] After each use, flush the headspace of the vial with the inert gas before sealing. This displaces oxygen and significantly reduces the rate of oxidative degradation.

Q5: The product information sheet mentions dissolving it in organic solvents. What is the best way to handle this?

A5: 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is soluble in organic solvents like ethanol and dimethyl formamide (DMF).[9] When preparing a stock solution, it is recommended to use a solvent that has been purged with an inert gas to remove dissolved oxygen. Store the resulting solution at -20°C under an inert atmosphere. Aqueous solutions are not recommended for storage beyond one day due to the increased risk of hydrolysis.[9]

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving potential degradation issues.

Issue 1: Unexpected Experimental Results or Loss of Compound Activity

Possible Cause: Chemical degradation of the lipid leading to the formation of inactive or interfering byproducts.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected experimental results.

Step-by-Step Protocol:

• Verify Storage Conditions:

  • Temperature: Confirm that the sample has been consistently stored at or below -20°C.

  • Atmosphere: Was the vial properly sealed and stored under an inert atmosphere?

  • Light Exposure: Has the sample been protected from light?

• Check for Physical Signs of Oxidation:

  • Color Change: A yellowish tint may indicate oxidation.[11]

  • Odor: A rancid or unusual smell is a strong indicator of oxidative degradation.

• Assess for Potential Hydrolysis:

  • Moisture Contamination: Has the sample been exposed to moisture? Check for condensation inside the vial.

  • pH of Solutions: If used in a buffered solution, was the pH neutral? Extreme pH can accelerate hydrolysis.[12]

• Analytical Confirmation (if necessary):

  • Thin-Layer Chromatography (TLC): Compare the stored sample to a fresh standard. The appearance of new spots indicates the presence of degradation products.

  • Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques can provide a more detailed analysis of the lipid profile and identify specific degradation products.

• Corrective Actions:

  • If minor degradation is suspected, and the sample is still deemed usable, ensure all future handling is performed under strict anaerobic and anhydrous conditions.

  • If significant degradation is confirmed, it is highly recommended to discard the compromised stock and use a fresh, unopened vial.

Issue 2: Precipitate Formation in a Stock Solution

Possible Cause: The solubility limit of the lipid has been exceeded in the chosen solvent, especially at low temperatures.

Troubleshooting Steps:

• Gently Warm the Solution: Allow the vial to warm to room temperature and gently agitate to see if the precipitate redissolves. Do not use excessive heat, as this can accelerate degradation.

• Solvent Check: Verify that the correct solvent and concentration were used as per the product information sheet or your established protocol.

• Consider a Different Solvent: If the precipitate persists, the lipid may have limited solubility in that specific solvent at -20°C. Consider preparing a new stock solution in an alternative recommended solvent like DMF or chloroform.

Best Practices for Prevention of Degradation

To ensure the longevity and reliability of your 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, adhere to the following best practices:

Parameter	Recommendation	Rationale
Temperature	Store at -20°C or lower.	Slows down the rates of both oxidative and hydrolytic reactions.[13][14]
Atmosphere	Store under an inert gas (argon or nitrogen).	Prevents contact with oxygen, the primary driver of oxidative degradation.[10]
Light	Store in an amber vial or in the dark.	Light, especially UV light, can initiate the free radical chain reactions of lipid oxidation.[2]
Moisture	Use anhydrous solvents and handle in a dry environment.	Minimizes the risk of hydrolytic cleavage of the ester bonds.
Aliquoting	Divide the stock into single-use vials upon receipt.	Avoids repeated freeze-thaw cycles and contamination of the bulk supply.
Antioxidants	Consider adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) to organic stock solutions.	Scavenges free radicals and inhibits the propagation of lipid peroxidation.[15]

Visualizing Degradation Pathways

The following diagrams illustrate the primary mechanisms of degradation for unsaturated triglycerides.

Caption: Simplified pathway of oxidative degradation.

Caption: Simplified pathway of hydrolytic degradation.

By implementing these storage and handling protocols, you can significantly mitigate the risk of degradation and ensure the accuracy and reproducibility of your experimental results.

References

• Mechanism of Lipid Peroxidation - YouTube. Available at: [Link]

• Mechanisms of Lipid Oxidation - Department of Chemistry & Chemical Biology, Rutgers University. Available at: [Link]

• Acid Hydrolysis of Triglycerides Chemistry Tutorial - AUS-e-TUTE. Available at: [Link]

• Revised Understanding of Lipid Oxidation Mechanisms - Rutgers, The State University of New Jersey. Available at: [Link]

• Lipid oxidation in foods and its implications on proteins - National Center for Biotechnology Information. Available at: [Link]

• Lipid Metabolism | Anatomy and Physiology II - Lumen Learning. Available at: [Link]

• Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PubMed Central. Available at: [Link]

• Hydrolysis of Triglycerides (Saponification) - AK Lectures. Available at: [Link]

• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - National Institutes of Health. Available at: [Link]

• Neutralization of Fatty Acids and Hydrolysis of Triglycerides - Chemistry LibreTexts. Available at: [Link]

• How Should I Store My Liposomes? - Avanti Polar Lipids. Available at: [Link]

• Triglyceride - Wikipedia. Available at: [Link]

• How to Analyze Lipids in Food — Beginner's Lab Guide for Accurate Lipid Profiling - BOC Sciences. Available at: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Lipid oxidation in foods and its implications on proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acid Hydrolysis of Triglycerides Chemistry Tutorial [ausetute.com.au]
• 5. Triglyceride Metabolism: Structure, Regulation, and Role in Metabolic Diseases [metwarebio.com]
• 6. Lipid Metabolism | Anatomy and Physiology II [courses.lumenlearning.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. caymanchem.com [caymanchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. avantiresearch.com [avantiresearch.com]
• 11. Triglyceride - Wikipedia [en.wikipedia.org]
• 12. avantiresearch.com [avantiresearch.com]
• 13. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tsapps.nist.gov [tsapps.nist.gov]
• 15. youtube.com [youtube.com]

Troubleshooting poor peak resolution of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in chromatography

Guide Topic: Troubleshooting Poor Peak Resolution of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in Chromatography

Welcome to the technical support guide for the chromatographic analysis of large, unsaturated triacylglycerols (TAGs). As a Senior Application Scientist, I understand the unique challenges presented by molecules like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. This molecule, with its high molecular weight (≈997.66 g/mol ) and long acyl chains, requires a carefully optimized method to achieve sharp, well-resolved peaks.

This guide is structured as a series of frequently asked questions (FAQs) to directly address the common issues encountered in the laboratory. We will explore the causal relationships between chromatographic parameters and separation quality, empowering you to diagnose and solve resolution problems effectively.

Frequently Asked Questions (FAQs)

Q1: My peak for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is broad and co-elutes with similar compounds. Where should I begin my troubleshooting?

Poor resolution for large TAGs is a multifaceted problem, but it can be systematically addressed. The primary factors influencing your separation are the mobile phase, stationary phase, column temperature, and sample preparation.[1] Broad peaks are often a sign of slow kinetics, poor solubility, or secondary interactions within the system. Co-elution indicates that the chromatographic selectivity is insufficient to differentiate between your target analyte and other structurally similar molecules.

A logical troubleshooting workflow begins with the most easily adjustable parameters and progresses to more fundamental changes.

Caption: Initial troubleshooting workflow for poor peak resolution.

Q2: How does the mobile phase composition affect the resolution of my large TAG, and how can I optimize it?

The mobile phase is the most critical and flexible tool for optimizing Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) separations of TAGs.[2] For large, non-polar molecules like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, isocratic elution is rarely sufficient. A gradient elution, where the solvent strength is increased over time, is necessary to elute highly retained compounds as sharp peaks within a reasonable timeframe.[3]

Causality: The Role of Solvents

In RP-HPLC, TAGs are separated based on their hydrophobicity. Retention increases with the length of the fatty acid chains and decreases with the number of double bonds.[4]

• Weak Solvent (Solvent A): Typically acetonitrile (ACN). It has a moderate polarity that allows for the retention of TAGs on the C18 stationary phase.

• Strong Solvent/Modifier (Solvent B): A less polar solvent is required to decrease retention and elute the large TAGs. Common choices include acetone, isopropanol (IPA), dichloromethane (DCM), or methyl tert-butyl ether (MTBE).[5][6] The modifier's primary role is to improve the solubility of the TAGs in the mobile phase and facilitate their release from the stationary phase.[5] Acetonitrile/acetone and acetonitrile/dichloromethane mixtures are frequently cited for providing excellent separations.[1][5]

Optimization Protocol:

• Select Your Modifier: If you are experiencing broad peaks, it may be due to poor solubility in your current mobile phase. An ACN/DCM or ACN/IPA system may provide better solubility for very long-chain TAGs than ACN/acetone.[5][7][8]

• Adjust the Gradient Slope: A shallow gradient (a slow increase in Solvent B) provides more time for the analytes to interact with the stationary phase, which typically improves the resolution between closely eluting peaks. Conversely, a steep gradient shortens the analysis time but may sacrifice resolution.

• Modify Initial/Final Conditions: Ensure the initial percentage of the strong solvent is low enough for good retention of early-eluting compounds but strong enough to ensure your analyte is soluble. The final percentage should be high enough to elute all components from the column.

Table 1: Example Starting Gradients for TAG Analysis on a C18 Column

Time (min)	Flow Rate (mL/min)	% Acetonitrile (A)	% Modifier (B) [e.g., DCM or IPA]	Curve
0.0	1.0	70	30	Initial
20.0	1.0	40	60	Linear
25.0	1.0	40	60	Hold
26.0	1.0	70	30	Linear
30.0	1.0	70	30	Equilibrate

Note: This is a starting point. Your specific gradient will depend on your column dimensions and the complexity of your sample matrix.

Q3: My peak is tailing or fronting. Could my sample solvent or injection volume be the problem?

Yes, absolutely. Peak distortion, such as fronting or tailing, is frequently caused by issues related to the sample itself, specifically the injection solvent and the injected mass or volume.[9]

Causality: Solvent Mismatch and Overload

• Injection Solvent Strength: The fundamental rule is to dissolve your sample in a solvent that is as weak as or weaker than the initial mobile phase. Injecting a sample dissolved in a solvent significantly stronger than the mobile phase (e.g., pure dichloromethane into a high-acetonitrile mobile phase) causes the analyte to travel through the column head as a diffuse band before it has a chance to focus, leading to broad or split peaks.[5] Under no circumstances should hexane be used as an injection solvent in RP-HPLC , as its properties are too similar to the stationary phase, causing severe peak distortion.[5]

• Column Overload: Injecting too much sample leads to peak distortion.

  • Mass Overload: Exceeding the binding capacity of the stationary phase causes excess analyte molecules to travel through the column unretained, resulting in a characteristic "fronting" peak shape.[10]

  • Volume Overload: Injecting a large volume, even of a weak solvent, can also cause band broadening. A general guideline is to keep the injection volume to 1-2% of the total column volume.[10]

Protocol for Sample Preparation and Injection:

• Solvent Selection: Prepare your sample by dissolving it in your initial mobile phase composition (e.g., 70:30 ACN:DCM). If solubility is poor, use the minimum amount of a slightly stronger solvent (like pure DCM) and then dilute with your weak solvent (ACN).[7][8]

• Filtering: Always filter your sample through a 0.22 µm or 0.45 µm filter before injection to remove particulates that can clog the column and cause high backpressure and distorted peaks.[1][11]

• Test for Overload: To diagnose overloading, prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10). Inject the series and observe the peak shape. If the peak shape improves (becomes more symmetrical) upon dilution, you were likely overloading the column.[11]

Q4: What is the role of column temperature, and how can I use it to improve peak shape and resolution?

Column temperature is a powerful but often overlooked parameter for optimizing lipid separations. It influences solvent viscosity, reaction kinetics, and analyte solubility.[1][12]

Causality: The Duality of Temperature Effects

• Improved Efficiency: Increasing the column temperature (e.g., to 30-40°C) lowers the viscosity of the mobile phase.[10][12] This leads to more efficient mass transfer of the large TAG molecule between the mobile and stationary phases, resulting in sharper, narrower peaks and often shorter retention times.[12][13] Higher temperatures can also enhance the solubility of highly saturated or long-chain TAGs, preventing on-column precipitation.[1][14]

• Altered Selectivity: Temperature can change the separation selectivity—the relative retention of two compounds. While higher temperatures often reduce analysis time, in some cases, a lower temperature may be required to enhance the subtle interaction differences needed to resolve structurally similar TAGs.[6]

It is crucial to use a thermostatically controlled column compartment to ensure the temperature is stable and reproducible, as fluctuations can cause retention time shifts.[9][11]

Caption: The dual effects of temperature on chromatographic separation.

Q5: Am I using the right type of HPLC column for this analysis?

For the separation of TAGs, the stationary phase chemistry is relatively standardized, but the physical properties of the column are paramount for achieving high resolution.

Stationary Phase Fundamentals

• Chemistry: The vast majority of successful TAG separations are performed on octadecylsilane (C18 or ODS) columns.[1][3] The long, non-polar C18 chains provide the necessary hydrophobicity to retain and separate TAGs based on their acyl chain lengths and degrees of unsaturation.[4]

• Particle Size: Columns packed with smaller particles (e.g., 3 µm or sub-2 µm for UHPLC) provide significantly higher efficiency (more theoretical plates per unit length) than those with larger particles (e.g., 5 µm).[1] This translates directly to sharper peaks and better resolution.

• Pore Size and Surface Area: For molecules like TAGs, a high surface area is beneficial for capacity. Columns with a pore size around 100-120 Å are typical and effective.[7][15]

• Column Dimensions: Using a longer column (e.g., 250 mm vs. 150 mm) increases the number of theoretical plates and can improve the resolution of complex mixtures, albeit at the cost of longer run times and higher backpressure.[1]

If you are consistently getting poor resolution after optimizing other parameters, your column may be degraded. Contaminants can accumulate at the column head, or the packed bed can develop voids, both of which lead to peak tailing and broadening.[16] Consider flushing the column or, if it's old, replacing it with a new, high-efficiency C18 column.

Summary Troubleshooting Table

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Broad Peaks	1. Mobile phase too weak or poor analyte solubility. 2. Column temperature too low. 3. Injection solvent too strong. 4. Column is old or contaminated.	1. Increase gradient slope or switch to a stronger modifier (e.g., DCM, IPA). 2. Increase column temperature to 30-40°C to improve kinetics. 3. Dissolve sample in initial mobile phase. 4. Flush or replace the column.
Peak Tailing	1. Secondary interactions with active sites on silica. 2. Column contamination/degradation at the inlet. 3. Sample overload (mass).	1. Ensure mobile phase pH is controlled if applicable (less common for TAGs). 2. Use a guard column; flush or replace the analytical column. 3. Dilute the sample and re-inject.
Peak Fronting	1. Sample overload (mass or volume). 2. Sample solvent significantly stronger than mobile phase.	1. Dilute the sample and/or reduce injection volume. 2. Re-dissolve the sample in a weaker solvent.
Co-elution / Poor Resolution	1. Gradient is too steep. 2. Insufficient column efficiency. 3. Column temperature is not optimal for selectivity.	1. Decrease the gradient slope (make it shallower). 2. Switch to a column with smaller particles or a longer length. 3. Experiment with different column temperatures (e.g., 20°C, 30°C, 40°C).

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 3. HPLC Analysis of Triacylglycerol Molecular Species | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. aocs.org [aocs.org]
• 6. youngin.com [youngin.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 11. uhplcs.com [uhplcs.com]
• 12. uhplcs.com [uhplcs.com]
• 13. researchgate.net [researchgate.net]
• 14. Chromatographic benefits of elevated temperature for the proteomic analysis of membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. agilent.com [agilent.com]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Refining extraction methods for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol from biological samples

Welcome to the technical support center dedicated to the robust and reproducible extraction of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol from diverse biological matrices. This guide is designed for researchers, scientists, and drug development professionals who require high-purity, high-yield recovery of this specific triacylglycerol (TAG) for downstream applications.

As a large, nonpolar lipid, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a TAG containing two erucic acid chains and one oleic acid chain, presents unique extraction challenges.[1][2][3] This hub moves beyond simple protocols to explain the underlying principles, helping you make informed decisions to optimize your workflow, troubleshoot common issues, and ensure the integrity of your results.

Foundational Principles of Triacylglycerol Extraction

The primary goal of any lipid extraction is to efficiently separate lipids from other cellular components like proteins, carbohydrates, and nucleic acids, while simultaneously preventing degradation.[4] For nonpolar lipids such as TAGs, the choice of solvent is paramount. The ideal solvent system must accomplish two main tasks:

• Disrupting Interactions: Lipids in biological samples are often associated with proteins in complex lipoprotein structures. A polar solvent, typically methanol, is required to disrupt these hydrogen bonds and electrostatic interactions, releasing the lipids.[5]

• Solubilizing Lipids: A nonpolar solvent, classically chloroform or hexane, is then needed to dissolve the released nonpolar TAGs.[5][6]

The most widely used methods, Folch and Bligh & Dyer, are based on a chloroform-methanol-water ternary system that, under the correct ratios, forms a biphasic mixture.[6][7] The lower, chloroform-rich phase contains the lipids, while the upper aqueous-methanolic phase retains the polar, non-lipid contaminants.[4]

Recommended Extraction Protocols

Choosing the right protocol depends on your sample's water content, lipid concentration, and the required purity for your downstream analysis (e.g., HPLC, GC-MS).[8][9]

Protocol 1: Modified Folch Method (High-Lipid Samples)

The Folch method is considered a "gold standard" and is particularly suited for tissues with low water content or for larger sample volumes, utilizing a high solvent-to-sample ratio.[5][10]

Step-by-Step Methodology:

• Homogenization: Homogenize ~1g of tissue in a glass homogenizer with 20 mL of a 2:1 (v/v) chloroform:methanol mixture. For liquid samples (e.g., plasma), use 1 mL of sample with 20 mL of solvent.

  • Rationale: Thorough homogenization is critical to disrupt the tissue matrix and ensure the solvent has access to the cellular lipids.[11] Using glass and PTFE materials prevents contamination from plasticizers.[11]

• Agitation & Incubation: Agitate the mixture vigorously for 15-20 minutes at room temperature. A brief sonication step (2-3 minutes in an ice bath) can enhance extraction efficiency.

  • Rationale: This step ensures complete mixing and allows time for the lipids to partition into the organic solvent. Sonication provides mechanical energy to further break down cellular structures.[5]

• Phase Separation: Add 4 mL of 0.9% NaCl solution (or 0.88% KCl) to the homogenate. Vortex for 1 minute.

  • Rationale: The addition of a salt solution induces the separation of the monophasic mixture into a biphasic system. The final solvent ratio should be approximately 8:4:3 (chloroform:methanol:water).[4][11] The salt reduces the risk of acidic lipids partitioning into the aqueous phase.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes to achieve a clean separation of the two phases.

  • Rationale: Centrifugation pellets the precipitated protein and cellular debris at the interface, resulting in two clear liquid phases.

• Collection: Carefully aspirate the upper aqueous layer and discard it. Using a clean glass Pasteur pipette, collect the lower chloroform layer, taking care to avoid the protein interface.

  • QC Check: A "fluff" or precipitate at the interface is normal. To maximize purity, you can wash the interface with a 1:1 methanol:water solution without disturbing the lower phase.[11]

• Drying & Storage: Evaporate the chloroform under a gentle stream of nitrogen. Avoid heating the sample to complete dryness to prevent lipid degradation.[11] Resuspend the lipid extract in a small, known volume of a suitable solvent (e.g., hexane or chloroform) for analysis. Store under nitrogen at -20°C or lower.[12]

Protocol 2: Solid-Phase Extraction (SPE) for High-Purity TAG Isolation

SPE is an excellent method for purifying TAGs from a total lipid extract, effectively removing more polar lipids (like phospholipids) and free fatty acids. This is particularly useful when high purity is required for sensitive downstream analysis.

Step-by-Step Methodology:

• Initial Extraction: Perform a preliminary lipid extraction using the Folch or Bligh & Dyer method to obtain a total lipid extract. Dry the extract under nitrogen and resuspend in a small volume of a non-polar solvent like hexane.

• Column Conditioning: Condition a silica gel SPE cartridge (e.g., 500 mg) by washing it with 5 mL of hexane. Do not allow the column to dry out.

  • Rationale: Conditioning solvates the stationary phase, ensuring proper interaction with the sample.

• Sample Loading: Load the resuspended lipid extract onto the column.

• Elution of Neutral Lipids: Elute the highly nonpolar fraction, which includes TAGs, using a non-polar solvent system. A mixture of hexane:diethyl ether (e.g., 95:5 v/v) is effective for eluting triacylglycerols.[13]

  • Rationale: The low polarity of this solvent mixture is insufficient to displace more polar lipids (phospholipids, free fatty acids) from the silica, allowing for a clean separation.

• (Optional) Elution of Other Lipid Classes: If desired, you can subsequently elute free fatty acids with a more polar solvent (e.g., hexane:diethyl ether with 1% acetic acid) and phospholipids with methanol.

• Drying & Storage: Collect the TAG-containing fraction and evaporate the solvent under a stream of nitrogen. Store as described in the Folch protocol.

Visual Workflow Guides

The following diagrams illustrate the core concepts of the primary extraction workflows.

Caption: Workflow for the Folch liquid-liquid extraction method.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol | Glyko [glyko.com]
• 3. caymanchem.com [caymanchem.com]
• 4. aquaculture.ugent.be [aquaculture.ugent.be]
• 5. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HPLC/HRMS and GC/MS for Triacylglycerols Characterization of Tuna Fish Oils Obtained from Green Extraction [mdpi.com]
• 9. Rapid Detection and Quantification of Triacylglycerol by HPLC–ELSD in Chlamydomonas reinhardtii and Chlorella Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 10. vliz.be [vliz.be]
• 11. benchchem.com [benchchem.com]
• 12. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aocs.org [aocs.org]

Addressing batch-to-batch variability of synthetic 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Technical Support Center: 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for synthetic 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. As a Senior Application Scientist, I have designed this guide to provide you with in-depth insights and practical solutions for addressing the batch-to-batch variability of this critical excipient. Our goal is to empower you to achieve consistent and reproducible results in your research and development endeavors, particularly in the formulation of lipid-based drug delivery systems.

This resource is structured to move from general questions to specific troubleshooting protocols, reflecting a logical workflow for problem-solving in the lab.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers encounter when working with new or different batches of synthetic lipids.

Q1: What is 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol and what are its primary applications?

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a synthetic triacylglycerol (triglyceride). It is specifically structured with two 13(Z)-docosenoic acid chains at the sn-1 and sn-2 positions and an oleic acid chain at the sn-3 position of the glycerol backbone[1][2]. This defined structure makes it a valuable component in advanced drug delivery systems, such as lipid nanoparticles (LNPs) and nanostructured lipid carriers (NLCs), where it can serve as a core matrix lipid[3]. Its function is to encapsulate therapeutic payloads, like small molecules, peptides, or nucleic acids, and influence the formulation's physical properties, stability, and release profile[4].

Q2: We're observing inconsistent nanoparticle size and encapsulation efficiency with different batches of this lipid, even when using the same protocol. Why is this happening?

This is a classic manifestation of batch-to-batch variability. The root cause often lies in subtle physicochemical differences between batches that are not always detailed on a standard Certificate of Analysis (C of A)[5]. Key contributing factors include:

• Purity Profile: Minor variations in the levels of related impurities—such as diacylglycerols (DAGs), monoacylglycerols (MAGs), and free fatty acids (FFAs)—can significantly alter the self-assembly process during nanoparticle formation, impacting particle size and polydispersity[6].

• Oxidative Species: The unsaturated fatty acid chains (docosenoic and oleic) are susceptible to oxidation. The presence of lipid peroxides or other oxidative byproducts can compromise the integrity of the lipid matrix and affect encapsulation[7][].

• Polymorphism: Triglycerides can crystallize into different polymorphic forms (e.g., alpha, beta-prime, beta), each with a distinct melting point, molecular packing, and stability[9]. The thermal history of a batch during manufacturing and shipping can favor one form over another, leading to inconsistencies in drug solubilization and loading within the lipid core[10].

Q3: What are the Critical Quality Attributes (CQAs) we should scrutinize on the C of A for this lipid?

While a standard C of A provides essential information, a discerning scientist should look for specific attributes that predict performance. Beyond basic identity and purity, it's crucial to consider the CQAs that directly influence the performance of lipid-based formulations.

Critical Quality Attribute (CQA)	Acceptance Criteria (Typical)	Rationale & Impact on Formulation
Purity (by HPLC-CAD/ELSD)	> 98.0%	Ensures the primary component is the desired triglyceride. Higher purity minimizes the impact of related impurities on particle formation and stability[11].
Fatty Acid Composition (by GC-MS)	Docosenoic Acid: 65-68% Oleic Acid: 32-35%	Confirms the correct fatty acid stoichiometry. Deviations indicate impurities or degradation, which can alter the physical properties (e.g., melting point) of the lipid matrix.
Acid Value	< 1.0 mg KOH/g	Measures the content of free fatty acids from hydrolysis. High values can indicate degradation, affect the formulation's pH, and potentially interact with the payload[].
Peroxide Value	< 5.0 meq/kg	Indicates the level of primary oxidation products. Elevated levels suggest lipid degradation, which can lead to formulation instability and the formation of reactive impurities[12].

Q4: How should we properly store and handle 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol to maintain its integrity?

Proper storage and handling are critical to prevent degradation and ensure consistency.

• Storage Temperature: Store in a freezer at or below -20°C. This minimizes the rates of both hydrolysis and oxidation. For long-term stability (≥ 2 years), -20°C is standard[1].

• Inert Atmosphere: The lipid is susceptible to oxidation. It should be stored under an inert gas like argon or nitrogen. After each use, flush the container headspace with inert gas before re-sealing.

• Light Protection: Store in an amber vial or protect from light, as light can accelerate the formation of free radicals and promote oxidation[10].

• Handling: When weighing or aliquoting, allow the container to equilibrate to room temperature before opening to prevent condensation of moisture, which can promote hydrolysis. Use clean, dry spatulas or syringes.

Troubleshooting Guide: From Problem to Solution

This guide provides a systematic approach to diagnosing and resolving common issues arising from lipid variability.

Problem 1: Inconsistent Nanoparticle Size and Polydispersity Index (PDI)

You receive a new batch of lipid and suddenly your previously optimized LNP formulation protocol yields particles that are significantly larger or have a PDI > 0.2.

Caption: Workflow for troubleshooting nanoparticle size and PDI variability.

• Cause: Purity Discrepancies: Even a 1-2% increase in DAGs or FFAs can act as a surfactant, altering the interfacial tension during nanoparticle formation and leading to larger, more polydisperse particles[6].

  • Action: Perform a comparative HPLC-CAD analysis against a previous, well-performing batch. If new peaks or significant changes in peak area ratios are observed, this is strong evidence for a purity issue.

• Cause: Polymorphic Variation: If a new batch is predominantly in a more stable, higher-melting point β-form, while the previous batch was in a less stable α-form, it may not melt or disperse as effectively under your established process conditions (e.g., temperature of the lipid phase)[9][10].

  • Action: Run a Differential Scanning Calorimetry (DSC) analysis on both the old and new batches. A significant shift in the melting endotherm is a clear indicator of polymorphic differences. You may need to adjust the temperature of your lipid melt to ensure complete and uniform dispersion.

Problem 2: Low or Variable Encapsulation Efficiency (EE%)

Your formulation's ability to load your therapeutic payload has dropped significantly with a new lipid batch.

• Impurities Competing for Space: Degradation products or synthesis-related impurities can disrupt the ordered packing of the triglyceride molecules in the nanoparticle core. This creates a less favorable environment for your payload, effectively "squeezing it out" into the aqueous phase during formulation[3].

  • Solution: Qualify the new batch using the analytical methods described below (HPLC, GC-MS). A clean purity profile is paramount for achieving high encapsulation, especially for crystalline or poorly lipid-soluble drugs.

• Altered Lipid Matrix Crystallinity: As discussed under polymorphism, a more ordered (more crystalline) lipid matrix can reduce the available space for drug molecules, leading to lower loading capacity. This is a known challenge in solid lipid nanoparticle (SLN) and NLC systems[10].

  • Solution: Use DSC to assess the thermal properties. If the new batch shows a sharper, higher-temperature melting peak, it indicates higher crystallinity. Consider adjusting your formulation by adding a small percentage of a liquid lipid (like oleic acid) to the lipid phase. This disrupts the crystal lattice, creating imperfections that can accommodate more drug—the fundamental principle behind NLCs[3].

• Chemical Incompatibility with Impurities: Acidic or oxidative impurities in the lipid batch could potentially interact with and degrade a sensitive payload (e.g., mRNA, peptides), leading to an apparent decrease in EE% when quantifying the intact drug.

  • Solution: Assess the stability of your payload incubated directly with a molten solution of the new lipid batch and compare it to a control. Any degradation points to an incompatibility that needs to be addressed with the supplier.

Key Analytical Protocols for Batch Qualification

Do not rely solely on the supplier's C of A. An in-house analytical qualification of each new batch against an established internal reference standard is critical for ensuring reproducible results.

Protocol 1: Purity Assessment by HPLC with Charged Aerosol Detector (CAD)

This method is ideal for quantifying non-volatile compounds like triglycerides and related impurities without requiring a chromophore.

• System: HPLC system with a C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm) and a Charged Aerosol Detector.

• Mobile Phase Gradient:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50 v/v)

  • Gradient: Start at 70% B, ramp to 100% B over 20 minutes, hold for 10 minutes.

• Sample Preparation: Accurately weigh and dissolve the lipid in Dichloromethane (DCM) or a similar solvent to a concentration of 1 mg/mL.

• Analysis: Inject 10 µL and monitor the chromatogram. Compare the peak area percentage of the main triglyceride peak and any impurity peaks to your reference standard. This method effectively separates TAGs, DAGs, MAGs, and FFAs[11].

Protocol 2: Fatty Acid Composition by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol verifies the identity and ratio of the fatty acid chains.

• Derivatization (FAMEs Preparation):

  • Dissolve ~10 mg of the lipid in 2 mL of toluene.

  • Add 4 mL of 2% H₂SO₄ in methanol.

  • Heat at 50°C for 2 hours in a sealed vial. This transesterifies the fatty acids into their volatile Fatty Acid Methyl Esters (FAMEs).

  • Cool, add 2 mL of saturated NaCl solution, and extract the FAMEs with 2 mL of hexane.

• GC-MS System: A GC system with a capillary column suitable for FAMEs analysis (e.g., DB-23) coupled to a Mass Spectrometer.

• GC Program:

  • Inlet Temperature: 250°C

  • Oven Program: Start at 150°C, hold for 1 min, ramp at 4°C/min to 230°C, hold for 5 min.

• Analysis: Inject 1 µL of the hexane layer. Identify the FAMEs by their retention times and mass spectra compared to FAME standards (methyl oleate and methyl 13(Z)-docosenoate). Quantify by peak area percentage[13].

Protocol 3: Thermal Analysis by Differential Scanning Calorimetry (DSC)

This method reveals the melting behavior and polymorphic state of the lipid.

• Sample Preparation: Accurately weigh 3-5 mg of the lipid into a standard aluminum DSC pan and hermetically seal it.

• DSC Program:

  • Equilibrate at 25°C.

  • Ramp down to -40°C at 10°C/min.

  • Hold for 5 minutes to ensure complete crystallization.

  • Ramp up to 80°C at 5°C/min.

• Analysis: Record the heat flow to determine the onset temperature and peak maximum of the melting endotherm(s). Multiple peaks or a broad peak can indicate the presence of multiple polymorphs or impurities[10]. Compare the thermogram directly to that of your reference standard.

References

• Lísa, M., & Holčapek, M. (2023). Recent Analytical Methodologies in Lipid Analysis. Molecules, 28(19), 6891. [Link][14][15]

• Srigley, C. T., & Mossoba, M. M. (2017). Current Analytical Techniques for Food Lipids. In Food Lipids. [Link][13]

• McClements, D.J. (n.d.). Analysis of Lipids. University of Massachusetts Amherst. [Link][7]

• Gunsolus, I.L., & Heien, M.L.A.V. (2016). Analytical Techniques for Single-Cell Biochemical Assays of Lipids. Analytical Chemistry, 88(18), 8837-8846. [Link][16]

• ResearchGate. (2023). Recent Analytical Methodologies in Lipid Analysis. ResearchGate. [Link]

• Beloqui, A., Solinís, M. A., & Rodríguez-Gascón, A. (2016). Lipid-based nanoparticles for drug/gene delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development. ACS Sustainable Chemistry & Engineering, 4(6), 2974-2992. [Link][3]

• Glyko. (n.d.). 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. Glyko. [Link][17]

• Helgason, T., Awad, T. S., Kristbergsson, K., McClements, D. J., & Weiss, J. (2009). Physical Stability due to Changes in Lipids. In Solid Lipid Nanoparticles. [Link][10]

• Sharma, A., & Sharma, U. S. (2011). Stability Aspects of Liposomes. Indian Journal of Pharmaceutical Education and Research, 45(1), 82-91. [Link][18]

• Fu, A., et al. (2021). Determination of lipid content and stability in lipid nanoparticles using ultra high-performance liquid chromatography in combination with a Corona Charged Aerosol Detector. Journal of Pharmaceutical and Biomedical Analysis, 206, 114368. [Link][11]

• Sartorius BIA Separations. (2023). Manufacturing Challenges of Complex LNP Biopharmaceuticals for Cancer, Gene Editing, and Vaccines. YouTube. [Link][12]

• CD Formulation. (n.d.). Liposome Stability and Storage Testing. CD Formulation. [Link][19]

• Al-Kassas, R., et al. (2023). Navigating the challenges of lipid nanoparticle formulation: the role of unpegylated lipid surfactants in enhancing drug loading and stability. Journal of Nanobiotechnology, 21(1), 473. [Link][20]

• Zaether. (n.d.). Navigating Batch-to-Batch Variability with a Data-Centric Approach. Zaether. [Link][5]

• CAS. (n.d.). Comprehensive insights on lipid-based drug delivery systems. CAS. [Link][4]

• Martins, S., et al. (2024). Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols. Pharmaceutics, 16(2), 272. [Link][6]

• GSC Online Press. (2022). An overview of lipid based vesicular systems: stability and regulatory considerations. GSC Biological and Pharmaceutical Sciences, 21(3), 134-143. [Link][21]

• Cell and Gene. (2024). Defining the Root Cause of Batch-to-Batch Variability. YouTube. [Link][22]

• López-Beceiro, J., et al. (2020). Triglycerides as Novel Phase-Change Materials: A Review and Assessment of Their Thermal Properties. Molecules, 25(23), 5573. [Link][9]

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• 7. ANALYSIS OF LIPIDS [people.umass.edu]
• 9. Triglycerides as Novel Phase-Change Materials: A Review and Assessment of Their Thermal Properties [mdpi.com]
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Technical Support Center: Experimental Integrity of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. This document provides in-depth guidance for researchers, scientists, and drug development professionals on how to minimize oxidation and ensure the stability of this triacylglycerol during experimental use. Our goal is to equip you with the foundational knowledge and practical protocols necessary to maintain the integrity of your compound and the reproducibility of your results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and stability of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Q1: What is 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, and why is it susceptible to oxidation?

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a mixed triacylglycerol, a molecule composed of a glycerol backbone esterified with three fatty acid chains.[1][2][3][4] Specifically, it contains two molecules of 13(Z)-docosenoic acid (a monounsaturated omega-9 fatty acid) and one molecule of oleic acid (a monounsaturated omega-9 fatty acid).[5] The susceptibility to oxidation arises from the presence of carbon-carbon double bonds (C=C) within these fatty acid chains.[6] These double bonds are vulnerable to attack by free radicals in a process called lipid peroxidation, a chain reaction that can degrade the molecule.[7][8]

Q2: What are the primary triggers of oxidation in a laboratory setting?

The main instigators of lipid peroxidation are:

• Atmospheric Oxygen: The direct reactant in the propagation of the oxidative chain reaction.[8]

• Light: Particularly UV light, which can provide the energy to initiate radical formation.[9]

• Heat: Increased temperature accelerates the rate of all chemical reactions, including oxidation.

• Transition Metal Ions: Trace amounts of metals like iron (Fe²⁺/Fe³⁺) or copper (Cu⁺/Cu²⁺) can catalyze the formation of initiating radicals.[7]

Q3: How can I detect if my sample of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol has oxidized?

Oxidation can be detected through several analytical methods that measure its primary and secondary byproducts.[10][11]

• Primary Oxidation Products: These include hydroperoxides and conjugated dienes. Methods like peroxide value (PV) titration or UV-Vis spectrophotometry (measuring absorbance around 234 nm for conjugated dienes) can be used.[12]

• Secondary Oxidation Products: As the initial products break down, they form more stable compounds like aldehydes and ketones, which contribute to rancidity.[13][14] These can be measured using the thiobarbituric acid reactive substances (TBARS) assay or the p-Anisidine value (p-AV).[12][13] For detailed characterization, chromatographic techniques like GC-MS or HPLC are highly effective.[12][14]

Q4: What are the ideal storage conditions for this lipid?

To maximize shelf-life, strict storage protocols are essential. The manufacturer recommends storage at -20°C for up to two years.[5] For ultimate long-term stability, we recommend:

• Temperature: Store at -80°C.

• Atmosphere: Store under a dry, inert atmosphere such as argon or high-purity nitrogen.[15]

• Container: Use amber glass vials with polytetrafluoroethylene (PTFE)-lined caps to prevent light exposure and ensure an airtight seal.

• Aliquoting: Upon receipt, gently warm the primary container and aliquot the compound into smaller, single-use volumes. This crucial step prevents repeated freeze-thaw cycles and minimizes the exposure of the bulk material to atmospheric oxygen and moisture.[15]

Q5: Should I add an antioxidant to my solutions?

Adding an antioxidant can be an effective strategy, but it must be chosen carefully to avoid interference with your experiment.

• Common Choices: Butylated hydroxytoluene (BHT) or Vitamin E (α-tocopherol) are frequently used radical scavengers. They work by interrupting the free-radical chain reaction.[7][16] A combination of Vitamin C and E can also be effective.[17]

• Considerations: Always run a control experiment to ensure the antioxidant itself does not affect your biological or chemical system. The concentration should be optimized, typically in the range of 0.01% to 0.1%.

Troubleshooting Guide: Addressing Experimental Issues

This guide provides solutions to specific problems that may arise from compound oxidation.

Problem Encountered	Potential Cause (Oxidation-Related)	Recommended Solution & Rationale
Unexpected peaks in LC-MS, NMR, or GC-MS spectra.	The sample has degraded, leading to the formation of hydroperoxides, aldehydes, ketones, or other secondary oxidation products.[12][14]	1. Use a Fresh Aliquot: Discard the current working solution and prepare a new one from a previously unopened, properly stored aliquot. 2. Confirm Oxidation: If possible, use a TBARS or peroxide value assay to confirm that the previous sample was oxidized.[18] 3. Refine Handling: Strictly adhere to the inert atmosphere handling protocol (see below) for all future sample preparations.
Poor reproducibility or inconsistent results between experiments.	The extent of oxidation is varying between experimental setups. This can be due to differences in incubation time, light exposure, or the quality of solvents used.	1. Standardize the Protocol: Ensure every step of the experiment, from solution preparation to final analysis, is identical across all replicates. 2. Use Fresh, High-Purity Solvents: Solvents, especially ethers and chloroform, can contain peroxides or degrade into reactive species.[9] Use freshly opened bottles of HPLC-grade or anhydrous solvents. De-gas all aqueous and organic solvents before use. 3. Control Incubation Conditions: Protect samples from light by using amber vials or covering them with aluminum foil. Maintain a consistent temperature.
The compound, which should be a liquid/oil, appears viscous, has changed color (yellowing), or has a rancid odor.	This indicates severe, advanced oxidation. The double bonds have been extensively modified, potentially leading to polymerization.[6]	The sample is heavily compromised and should be discarded. There is no reliable way to reverse this level of degradation. Review storage and handling procedures immediately to prevent loss of additional material.

Diagrams: Visualizing Key Processes

Detailed Experimental Protocols

Protocol 1: Preparing Solutions Under an Inert Atmosphere

This protocol describes the use of standard laboratory equipment to handle the lipid while minimizing its exposure to oxygen.

Materials:

• Single-use aliquot of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

• Round-bottom flask or vial, flame- or oven-dried

• Rubber septum

• High-purity nitrogen or argon gas source with tubing

• Balloon

• Two needles (e.g., 22 gauge)

• Gas-tight syringe for lipid transfer

• Standard syringe for solvent transfer

• High-purity, degassed solvent

Procedure:

• Flask Preparation: Flame-dry the reaction flask under vacuum or oven-dry it at >120°C for several hours and allow it to cool in a desiccator. Immediately seal the cool flask with a rubber septum.

• Inerting the Flask: Insert one needle connected to the balloon filled with inert gas. Insert a second, shorter "exit" needle. Allow the inert gas to flush the flask for 5-10 minutes to displace all the air, then remove the exit needle.[19] The balloon will maintain a slight positive pressure.

• Solvent Transfer: Using a standard syringe, draw up the required volume of degassed solvent. Pierce the septum and add the solvent to the flask.

• Lipid Transfer: Remove the lipid aliquot from the -80°C freezer and allow it to warm to room temperature in a desiccator. Using a gas-tight syringe, carefully draw up the desired volume of the lipid.

• Addition: Pierce the septum on the reaction flask and slowly add the lipid to the solvent.

• Final Steps: Remove the syringe. The solution is now ready for use. For storage of the solution, ensure the flask is sealed, wrapped in foil to protect from light, and stored at an appropriate temperature (e.g., 4°C for short-term, or frozen for longer-term if the solvent is suitable).

Protocol 2: Monitoring Oxidation via UV-Vis Spectroscopy (Conjugated Diene Measurement)

This is a quick method to assess the primary stages of oxidation.

Procedure:

• Sample Preparation: Prepare a dilute solution of your lipid in a UV-transparent solvent (e.g., isooctane or ethanol). A concentration of ~0.5-1.0 mg/mL is a good starting point. Prepare a solvent-only blank.

• Spectroscopy: Use a dual-beam UV-Vis spectrophotometer. Scan the sample from 300 nm down to 220 nm.

• Analysis: The formation of conjugated dienes, an early sign of oxidation, results in a characteristic absorption peak around 234 nm .[12] A significant increase in absorbance at this wavelength compared to a freshly prepared, unoxidized sample indicates the onset of degradation.

References

• Shahidi, F., & Hossain, A. (2021). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants, 10(10), 1587. [Link]

• MDPI. (2021, October 7). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. MDPI. [Link]

• OUCI. (n.d.). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. OUCI. [Link]

• DADUN. (n.d.). A REVIEW OF ANALYTICAL METHODS MEASURING LIPID OXIDATION STATUS IN FOODS. DADUN. [Link]

• MDPI. (n.d.). Recent Advances in Analytical Methods for the Detection of Olive Oil Oxidation Status during Storage along with Chemometrics, Authenticity and Fraud Studies. MDPI. [Link]

• Bhamra, S., et al. (2021). The Impact of Solvent Selection: Strategies to Guide the Manufacturing of Liposomes Using Microfluidics. Pharmaceutics, 13(9), 1335. [Link]

• Găman, L., et al. (2011). Effect of Natural Food Antioxidants against LDL and DNA Oxidative Changes. Molecules, 16(9), 7847-7864. [Link]

• Valgimigli, L., & Pratt, D. A. (2023). Lipid Peroxidation and Antioxidant Protection. Antioxidants, 12(8), 1624. [Link]

• Klebe, S., et al. (2007). Anti-oxidative vitamins prevent lipid-peroxidation and apoptosis in corneal endothelial cells. Klinische Monatsblätter für Augenheilkunde, 224(4), 252-257. [Link]

• Carré, P., et al. (2025, January 6). Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 5: Impacts on the oil quality. OCL - Oilseeds and fats, Crops and Lipids. [Link]

• Rasti, B., et al. (2025, May 5). Effect of Solvent and Cholesterol On Liposome Synthesis By Reverse-Phase Evaporation (RPE) Method. Bio-protocol, 15(9), e1100912. [Link]

• ResearchGate. (2023, August 18). (PDF) Lipid Peroxidation and Antioxidant Protection. ResearchGate. [Link]

• Li, M., et al. (2025, October 17). Guideline for screening antioxidant against lipid‐peroxidation by spectrophotometer. Food Science & Nutrition, 13(10), 5797-5810. [Link]

• Organic Lab Techniques. (2022, February 1). Inert Atmosphere. YouTube. [Link]

• Amsbio. (n.d.). 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. Amsbio. [Link]

• illuminated Cell. (n.d.). 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. illuminated Cell. [Link]

• ScienceDirect. (n.d.). Mechanism of Storage and Synthesis of Fatty Acids and Triglycerides in White Adipocytes. ScienceDirect. [Link]

• Wikipedia. (n.d.). Triglyceride. Wikipedia. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for the Quantification of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

This guide provides a comprehensive comparison of analytical methodologies for the quantification of the specific triacylglycerol (TAG), 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol.[1][2] Designed for researchers, scientists, and drug development professionals, this document delves into the foundational principles of method validation, offering detailed experimental protocols and objective performance comparisons. Our focus is to equip you with the expertise to select and validate an analytical method that is not only technically sound but also unequivocally "fit for purpose," ensuring data integrity and regulatory compliance.

The accurate quantification of specific TAGs is paramount in fields ranging from metabolic disease research to the development of lipid-based drug delivery systems. The specific arrangement of fatty acids on the glycerol backbone dictates the molecule's physicochemical properties and biological function. Therefore, a validated analytical method is the cornerstone of reliable research and development, providing the confidence that the data generated is accurate, precise, and reproducible.

A Comparative Overview of Core Analytical Techniques

The choice of an analytical technique for TAG quantification is a critical decision that influences the specificity, sensitivity, and overall scope of the analysis. Here, we compare the three most prominent techniques: High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS), Gas Chromatography with Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

• High-Performance Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful and versatile technique for the analysis of complex lipid mixtures.[3] LC separates the different lipid species based on their physicochemical properties, and the mass spectrometer detects and quantifies them based on their mass-to-charge ratio. LC-MS is particularly well-suited for the analysis of intact triglycerides, providing information on the specific fatty acid composition of each TAG molecule.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a high-resolution technique that is typically used for the analysis of the fatty acid components of triglycerides after hydrolysis and derivatization.[4] While it provides detailed information about the fatty acid profile, it does not directly quantify the intact 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol molecule. However, it can be used to confirm the identity and purity of the fatty acid constituents.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a non-destructive technique that provides both quantitative and structural information about lipids.[6][7][8] ¹H NMR can be used to quantify the total amount of triglycerides in a sample and to determine the relative proportions of different fatty acid classes (e.g., saturated, monounsaturated, polyunsaturated).[9][10] While generally less sensitive than MS-based methods, its non-destructive nature and minimal sample preparation for some applications make it a valuable tool.[11]

Performance Comparison of Analytical Techniques

The following table summarizes the key performance characteristics of each technique for the analysis of 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol.

Parameter	HPLC-MS	GC-MS (for fatty acid profile)	¹H NMR Spectroscopy
Information Provided	Concentration of intact triglyceride species and their fatty acid composition.[3]	Fatty acid composition after hydrolysis.[4]	Quantitative and structural information on different lipid classes.[11]
Specificity	High; can distinguish between isomers.	High for individual fatty acids.	Moderate; signals can overlap in complex mixtures.
Sensitivity	Very High (pg to fg range).	High (pg range).	Lower than MS-based methods (µg to mg range).
Throughput	Moderate to High.	Moderate.	Moderate.
Sample Preparation	More complex; typically involves lipid extraction.[11]	Complex; requires hydrolysis and derivatization.[5]	Can be minimal for some applications.[11]
Cost per Sample	High.[11]	Moderate.	High.[11]
Key Advantage	Provides detailed molecular information on intact triglycerides.[11]	Excellent for detailed fatty acid profiling.	Non-destructive and provides rich structural information.[11]

The Regulatory Imperative: A Framework for Validation

The validation of an analytical procedure is a regulatory requirement designed to demonstrate its suitability for its intended purpose.[12][13] The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) provides a comprehensive framework for method validation in its guideline Q2(R1), which has been recently updated to Q2(R2).[14][15][16][17] Similarly, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have their own guidelines that are largely harmonized with the ICH.[18][19][20][21]

The core principle of validation is to establish, through documented evidence, a high degree of assurance that a specific method will consistently produce a result meeting its predetermined specifications and quality attributes.[22][23]

Workflow for Analytical Method Validation

Caption: A generalized workflow for the validation of an analytical method.

Core Validation Parameters: Experimental Protocols and Acceptance Criteria

This section provides detailed, step-by-step methodologies for the key validation experiments as outlined in the ICH Q2(R1) guideline.[24]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[20]

Experimental Protocol:

• Sample Preparation:

  • Prepare a solution of the 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol reference standard.

  • Prepare a blank sample (matrix without the analyte).

  • Prepare a spiked sample by adding a known amount of the reference standard to the matrix.

  • If available, prepare samples containing potentially interfering substances (e.g., other TAG isomers, free fatty acids).

• Analysis: Analyze all prepared samples using the developed analytical method.

• Evaluation:

  • Compare the chromatograms (or spectra) of the blank, standard, and spiked samples.

  • The blank sample should not show any significant peaks at the retention time (or resonance) of the analyte.

  • The peak for the analyte in the spiked sample should be free from co-eluting peaks.

  • The method should be able to distinguish the analyte from potentially interfering substances.

Linearity and Range

Linearity refers to the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte for which the method has a suitable level of precision, accuracy, and linearity.

Experimental Protocol:

• Standard Preparation: Prepare a series of at least five calibration standards by diluting a stock solution of the reference standard to cover the expected concentration range.

• Analysis: Analyze each calibration standard in triplicate.

• Evaluation:

  • Plot the mean response (e.g., peak area) against the corresponding concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Acceptance Criteria:

• Correlation Coefficient (r²): Typically ≥ 0.99.[25]

Workflow for Linearity Assessment

Caption: Experimental workflow for determining the linearity of an analytical method.

Accuracy

Accuracy is the measure of the closeness of the experimental value to the true value. It is typically assessed through recovery studies.

Experimental Protocol:

• Sample Preparation:

  • Prepare a minimum of nine samples by spiking the matrix with the analyte at three different concentration levels (low, medium, and high), with three replicates at each level.

• Analysis: Analyze the spiked samples.

• Evaluation:

  • Calculate the percentage recovery for each sample using the formula: % Recovery = (Measured Concentration / Spiked Concentration) * 100

  • Calculate the mean percentage recovery and the standard deviation for each concentration level.

Acceptance Criteria:

• Mean Recovery: Typically within 95-105%.[25]

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

3.4.1 Repeatability (Intra-assay Precision)

Repeatability is the precision under the same operating conditions over a short interval of time.

Experimental Protocol:

• Sample Preparation:

  • Prepare a minimum of six samples at 100% of the test concentration, or

  • Prepare nine samples covering the specified range (three concentrations, three replicates each).[24]

• Analysis: Analyze the samples on the same day, by the same analyst, and with the same instrument.

• Evaluation: Calculate the relative standard deviation (RSD) of the measurements.

3.4.2 Intermediate Precision (Inter-assay Precision)

Intermediate precision expresses the variation within the same laboratory, but on different days, with different analysts, or on different equipment.

Experimental Protocol:

• Sample Preparation: Prepare a set of identical samples.

• Analysis: Analyze the samples on different days, by different analysts, or with different instruments.

• Evaluation: Calculate the RSD of the measurements across the different conditions.

Acceptance Criteria for Precision:

• RSD: Typically ≤ 5%.[25]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest concentration of the analyte that can be reliably detected but not necessarily quantified.

• LOQ: The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Analysis:

  • Analyze a series of samples with known low concentrations of the analyte.

  • Determine the signal-to-noise (S/N) ratio for each sample.

• Evaluation:

  • LOD: The concentration that yields a S/N ratio of approximately 3:1.

  • LOQ: The concentration that yields a S/N ratio of approximately 10:1.

Robustness

Robustness is the capacity of a method to remain unaffected by small, deliberate variations in method parameters.

Experimental Protocol:

• Parameter Variation: Identify critical method parameters (e.g., mobile phase composition, column temperature, flow rate for HPLC; oven temperature program for GC).

• Analysis: Introduce small, deliberate variations to these parameters and analyze a standard sample under each modified condition.

• Evaluation: Evaluate the effect of these variations on the results (e.g., retention time, peak area, resolution). The results should not be significantly affected by the variations.

Conclusion: Ensuring Data of the Highest Caliber

The validation of an analytical method for the quantification of 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol is a systematic and essential process for ensuring the generation of reliable and reproducible data. While HPLC-MS often represents the gold standard for detailed, quantitative analysis of intact triglycerides, the choice of method should always be guided by the specific requirements of the study.

References

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• European Patient Treatment and Research Initiative. (n.d.). EMA released for public consultation the draft ICH guideline M10 on bioanalytical method validation. Retrieved from [Link]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• GMP Compliance. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• Shimadzu. (n.d.). A Sample Prep-Free Analysis of Triglycerides and Fatty Acids with “Smart IS+” and “SMCI+”. Retrieved from [Link]

• National Genomics Data Center. (n.d.). Lipid Profiling Using H NMR Spectroscopy. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

• PubMed. (2019). Lipid Profiling Using 1H NMR Spectroscopy. Retrieved from [Link]

• Slideshare. (n.d.). Bioanalytical method validation emea. Retrieved from [Link]

• PubMed Central. (n.d.). 1H NMR spectroscopy quantifies visibility of lipoproteins, subclasses, and lipids at varied temperatures and pressures. Retrieved from [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• Oxford Academic. (n.d.). Analysis of mixed lipid extracts using 1H NMR spectra. Retrieved from [Link]

• Altabrisa Group. (2025). What Is FDA Method Validation Guidance and Its Importance?. Retrieved from [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Lipid Profiling Using 1 H NMR Spectroscopy. Retrieved from [Link]

• PubMed. (n.d.). Validation of a method based on triglycerides for the detection of low percentages of hazelnut oil in olive oil by column liquid chromatography. Retrieved from [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

• PubMed. (2011). Dual analysis of triglycerides from certain common lipids and seed extracts. Retrieved from [Link]

• Oxford Academic. (2024). A-226 Validation of Calculated Glycerol Corrected Triglycerides. Retrieved from [Link]

• ACS Publications. (n.d.). Analysis of triglyceride mixtures by gas chromatography-mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). A-226 Validation of Calculated Glycerol Corrected Triglycerides. Retrieved from [Link]

• National Institutes of Health. (n.d.). Comparison between the triglycerides standardization of routine methods used in Japan and the chromotropic acid reference measurement procedure used by the CDC Lipid Standardization Programme. Retrieved from [Link]

• AOCS. (2019). High-temperature Gas Chromatography of Triacylglycerols. Retrieved from [Link]

• Dr. Oracle. (2025). What is the method for measuring Triglycerides (TG), a type of lipid profile?. Retrieved from [Link]

• MDPI. (n.d.). The MALDI Method to Analyze the Lipid Profile, Including Cholesterol, Triglycerides and Other Lipids. Retrieved from [Link]

• Oxford Academic. (n.d.). Triglyceride measurements: a review of methods and interferences. Retrieved from [Link]

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Comparative Analysis for Metabolic Studies: 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol vs. Triolein

A Senior Application Scientist's Guide for Researchers

In the intricate world of lipid metabolism, the choice of substrate is paramount to the experimental outcome. This guide provides an in-depth comparison of two structurally distinct triglycerides: Triolein, a ubiquitous component of dietary fats, and 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a specialized mixed-acid triglyceride critical to research in very-long-chain fatty acid (VLCFA) metabolism. Understanding their fundamental differences in structure, metabolic fate, and biological impact is essential for designing robust and insightful metabolic studies.

Molecular and Physicochemical Profiles

The primary distinction lies in their constituent fatty acids. Triolein is a simple triglyceride composed of three oleic acid (C18:1) moieties.[1][2] In contrast, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a mixed triglyceride containing two molecules of the VLCFA erucic acid (C22:1) and one molecule of oleic acid.[3][4][5][6] This difference in fatty acid chain length and composition dictates their physical properties and subsequent biological processing.

Property	Triolein (Glyceryl Trioleate)	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol
Molecular Formula	C57H104O6[1][7]	C65H120O6[5][8]
Molar Mass	~885.43 g/mol [1][9]	~997.6 g/mol [5]
Fatty Acid Composition	3 x Oleic Acid (C18:1, ω-9)	2 x Erucic Acid (C22:1, ω-9), 1 x Oleic Acid (C18:1, ω-9)
Appearance	Colorless to yellowish oily liquid[9][10]	Liquid[5]
Melting Point	-4 to 5 °C[1][7][9]	Not specified
Common Solubility	Insoluble in water; Soluble in chloroform, ether[7][9]	Soluble in DMF, Ethanol[5]

Comparative Metabolic Fate and Biological Significance

While both triglycerides undergo initial digestion and absorption through similar pathways, their fates diverge significantly at the cellular level, leading to distinct physiological consequences.

Digestion and Absorption: A Common Gateway

Dietary triglycerides are not absorbed intact. In the intestinal lumen, pancreatic lipases hydrolyze them into free fatty acids and monoacylglycerols. These products are then absorbed by enterocytes, re-esterified back into triglycerides, and packaged into chylomicrons for transport into the lymphatic system and eventually the bloodstream.[11][12] Both Triolein and the erucic acid-containing triglyceride follow this general pathway, with studies showing high digestibility for erucic acid-containing triglycerides in humans.[13]

References

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• 2. deascal.com [deascal.com]
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• 7. Triolein [drugfuture.com]
• 8. 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol | 60003-02-3 [sigmaaldrich.com]
• 9. Triolein | C57H104O6 | CID 5497163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. TRIOLEIN | 122-32-7 [chemicalbook.com]
• 11. mdpi.com [mdpi.com]
• 12. New insights into the role of dietary triglyceride absorption in obesity and metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. foodstandards.gov.au [foodstandards.gov.au]

A Senior Application Scientist's Guide to the Comparative Analysis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol Isomers

Authored for Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipid chemistry, the precise structural characterization of triacylglycerols (TAGs) is paramount. The seemingly subtle differences between isomers—molecules with the same chemical formula but different arrangements of atoms—can lead to profound variations in physical properties, metabolic fate, and biological activity. This guide provides an in-depth comparative analysis of the analytical methodologies required to distinguish the isomers of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a complex TAG composed of two erucic acid (22:1 n-9) moieties and one oleic acid (18:1 n-9) moiety on a glycerol backbone.

The presence of "rac-" (racemic) indicates a mixture of enantiomers, adding another layer of analytical complexity. Understanding the isomeric composition of such structured lipids is critical, particularly in fields like drug development and nutrition, where products like "Lorenzo's Oil" (a mixture of glyceryl trioleate and glyceryl trierucate) are used to manage complex metabolic disorders like adrenoleukodystrophy (ALD).[1][2][3][4] The efficacy and metabolism of such therapeutic lipids are directly tied to their isomeric purity.

This guide moves beyond simple protocols to explain the causality behind experimental choices, offering a self-validating framework for the robust characterization of these challenging molecules.

The Isomeric Challenge: Defining the Targets

The topic of our analysis, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, presents three primary analytical targets. These TAGs are isobaric (same integer mass) and share many physicochemical properties, making their differentiation a significant challenge.[5][6]

• sn-1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-glycerol (EEO): The primary named structure.

• sn-2,3-Di-13(Z)-Docosenoyl-1-Oleoyl-glycerol (OEE): The enantiomer (mirror image) of EEO. As a racemic mixture, EEO and OEE are present in equal amounts.

• sn-1,3-Di-13(Z)-Docosenoyl-2-Oleoyl-glycerol (EOE): A regioisomer (or positional isomer), where the oleoyl group is at the central sn-2 position.

Caption for Diagram 1: Molecular structures of the target triacylglycerol isomers.

Section 1: Chromatographic Separation Strategies

Chromatography is the cornerstone of isomer analysis. The choice of stationary and mobile phases is critical and dictated by the specific differences between the isomers.[7]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC separates molecules based on their hydrophobicity. For TAGs, this relates to the total number of carbon atoms and double bonds in the fatty acid chains, often expressed as the Equivalent Carbon Number (ECN).[8] While all our target isomers have the same ECN, subtle differences in molecular shape and the interaction with the stationary phase can allow for the separation of regioisomers.

Expertise & Causality: The key to separating regioisomers like EEO and EOE via RP-HPLC lies in maximizing the interaction between the TAGs and the stationary phase. A C18 stationary phase is most suitable for TAGs with fatty acids in the C16-C22 range.[9] Lowering the column temperature increases the interaction and can enhance the resolution between positional isomers.[10][11] The choice of a non-aqueous mobile phase, like a gradient of acetonitrile and isopropanol, is essential because TAGs have very low water solubility.[12][13]

Experimental Protocol: RP-HPLC for Regioisomer Separation

• System: High-Performance Liquid Chromatography (HPLC) system with a gradient pump and an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS).

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). For higher resolution, connecting two columns in series can be effective.[10]

• Mobile Phase A: Acetonitrile.

• Mobile Phase B: Isopropanol or Acetone.[12]

• Gradient Program:

  • Start with a high percentage of Acetonitrile.

  • Run a shallow gradient to increase the concentration of the stronger solvent (Isopropanol/Acetone). A typical gradient might run from 30% to 70% B over 60 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 15-25°C. Lower temperatures often improve resolution for positional isomers.[8]

• Detection: ELSD is a universal detector for non-volatile analytes like TAGs. Alternatively, coupling to a mass spectrometer provides mass information.[13][14]

Expected Performance: RP-HPLC can typically separate the regioisomer EOE from the enantiomeric pair EEO/OEE. The symmetric EOE isomer often elutes slightly earlier than the asymmetric EEO/OEE pair. However, RP-HPLC on a standard C18 column cannot separate the enantiomers EEO and OEE.

Chiral Chromatography

To resolve the enantiomers EEO and OEE, a chiral stationary phase (CSP) is mandatory.[15][16] This is the most definitive method for stereospecific analysis. The separation mechanism relies on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector on the stationary phase, leading to different retention times.[9]

Expertise & Causality: Polysaccharide-based CSPs, such as cellulose-tris(3,5-dimethylphenylcarbamate), are highly effective for the direct enantiomeric separation of TAGs without derivatization.[16][17] The choice of mobile phase is critical; non-polar solvents like hexane mixed with a polar modifier like 2-propanol are commonly used. The separation is often sensitive to temperature and the specific modifier used. Supercritical Fluid Chromatography (SFC) with chiral columns is also an excellent, faster alternative.[5]

Experimental Protocol: Chiral HPLC for Enantiomer Separation

• System: HPLC or SFC system, preferably coupled to a Mass Spectrometer (MS) for confident peak identification.[18]

• Column: Chiral Stationary Phase column (e.g., CHIRALPAK series).[5][18] Using two columns in series can enhance resolution.[17]

• Mobile Phase: A gradient of Hexane and 2-Propanol (Isopropanol).

• Gradient Program: An isocratic or shallow gradient program, for example, starting at 1% 2-Propanol in Hexane and holding for an extended period.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25°C (optimization may be required).

• Detection: MS is highly recommended for identifying the eluting isomers, as retention times alone are not sufficient for confirmation.

Expected Performance: Chiral chromatography is the only technique that can baseline-separate the enantiomers sn-1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-glycerol (EEO) and sn-2,3-Di-13(Z)-Docosenoyl-1-Oleoyl-glycerol (OEE). The regioisomer EOE will also be separated from the enantiomeric pair.

Silver Ion High-Performance Liquid Chromatography (Ag-HPLC)

Silver ion chromatography separates lipids based on their degree of unsaturation.[19][20] The π-electrons of the double bonds in the fatty acid chains form reversible complexes with silver ions impregnated on the stationary phase.[21] The more double bonds a molecule has, the stronger it is retained.

Expertise & Causality: For the target isomers, all three molecules (EEO, OEE, EOE) contain the same number of double bonds (three in total: two from the erucoyl chains and one from the oleoyl chain). However, the position of these unsaturated fatty acids on the glycerol backbone can influence the stability of the silver ion complex, sometimes allowing for the separation of regioisomers.[20] Generally, TAGs with unsaturated acyl groups at the sn-2 position may interact differently with the silver ions compared to those with unsaturated groups at the sn-1/3 positions. Despite this, Ag-HPLC is not the primary choice for this specific problem as the separation of these particular regioisomers can be challenging and it offers no ability to resolve enantiomers.[22]

Section 2: Spectroscopic & Spectrometric Identification

While chromatography separates the isomers, mass spectrometry and NMR spectroscopy are required for their definitive identification and structural elucidation.

Mass Spectrometry (MS/MS) for Regioisomer Identification

When coupled with HPLC, tandem mass spectrometry (MS/MS) is a powerful tool for identifying positional isomers.[14][23] The technique relies on the principle that regioisomers, despite having the same mass, produce different fragment ions upon collision-induced dissociation.

Expertise & Causality: In positive ion mode using atmospheric pressure chemical ionization (APCI), TAGs typically form a protonated molecule [M+H]⁺.[24] The fragmentation of this ion involves the neutral loss of a fatty acid. Crucially, the loss of the fatty acid from the sn-2 position is less favorable than from the sn-1 or sn-3 positions.[7] This results in a lower abundance of the [M+H - R₂COOH]⁺ fragment ion compared to the [M+H - R₁/₃COOH]⁺ fragment.

• For EOE (sn-1,3-Erucoyl, sn-2-Oleoyl), the primary fragment will be from the loss of Erucic acid. The fragment corresponding to the loss of Oleic acid from the sn-2 position will be significantly less intense.

• For EEO/OEE (sn-1,2-Erucoyl, sn-3-Oleoyl or vice versa), fragments from the loss of both Erucic acid and Oleic acid will be observed with higher relative intensity for the fatty acid at the sn-1/3 position.

Experimental Protocol: HPLC-APCI-MS/MS

• LC System: Couple the output of the RP-HPLC system (as described in 1.1) to the MS inlet.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI), positive ion mode.

• MS Analysis:

  • Full Scan (MS1): Acquire data to identify the [M+H]⁺ ion for the target TAGs.

  • Product Ion Scan (MS/MS): Isolate the precursor [M+H]⁺ ion and fragment it.

• Data Interpretation: Analyze the relative intensities of the diacylglycerol-like fragment ions ([M+H-RCOOH]⁺). Compare the fragmentation pattern of the separated peaks to distinguish EOE from the EEO/OEE pair.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR is a non-destructive technique that provides detailed structural information, making it the gold standard for confirming the identity of regioisomers without relying on fragmentation patterns.[25]

Expertise & Causality: The chemical environment of each carbon atom in the molecule influences its resonance frequency (chemical shift). The carbonyl carbons of the fatty acid esters and the carbons of the glycerol backbone are particularly sensitive to their position.[26]

• Carbonyl Region (~172-174 ppm): The carbonyl carbon of the fatty acid at the sn-2 position has a distinct, upfield chemical shift compared to the carbonyl carbons at the sn-1 and sn-3 positions.[26][27]

• Glycerol Backbone Region (~62-70 ppm): Similarly, the sn-2 carbon of the glycerol backbone has a different chemical shift than the sn-1,3 carbons.[28]

By integrating the signals in these regions, one can quantify the proportion of fatty acids at the sn-2 versus the sn-1,3 positions, thus definitively identifying the regioisomers.[27] However, standard NMR cannot distinguish between the enantiomers EEO and OEE.

Experimental Protocol: Quantitative ¹³C NMR

• Sample Preparation: Dissolve a purified fraction of the TAG isomer(s) in a deuterated solvent (e.g., CDCl₃).

• Instrument: High-field NMR spectrometer (e.g., 500 MHz or higher) for optimal resolution.

• Acquisition: Acquire a quantitative ¹³C NMR spectrum. This requires a long relaxation delay between pulses to ensure full magnetization recovery for accurate integration. Inverse-gated decoupling is used to suppress the Nuclear Overhauser Effect (NOE).

• Data Analysis: Integrate the distinct signals in the carbonyl region corresponding to the sn-2 position versus the sn-1,3 positions. The ratio of these integrals will reveal the positional distribution of the oleoyl and erucoyl moieties.

Section 3: Integrated Analytical Workflow & Data Summary

A robust analysis requires an integrated approach. No single technique can fully characterize the isomeric mixture. The logical workflow involves separation followed by identification.

Caption for Diagram 2: Integrated workflow for the complete analysis of TAG isomers.

Comparative Performance Summary

The table below summarizes the capabilities of each technique for this specific analytical challenge.

Analytical Technique	Separates EEO vs. OEE (Enantiomers)	Separates EOE vs. EEO/OEE (Regioisomers)	Primary Purpose	Key Strengths	Limitations
RP-HPLC	No	Yes	Separation	High resolution for regioisomers, robust.	Cannot resolve enantiomers.
Chiral HPLC/SFC	Yes	Yes	Separation	The only method to resolve enantiomers.	Requires specialized, expensive columns.
Ag-HPLC	No	Maybe	Separation	Excellent for separation by unsaturation.	Limited utility for this specific problem.
Tandem MS (MS/MS)	No	Yes (Identification)	Identification	Highly sensitive, provides structural fragments.	Cannot distinguish enantiomers.
¹³C NMR	No	Yes (Identification)	Confirmation	Definitive, non-destructive structural data.	Low sensitivity, requires pure samples.

Conclusion

The comprehensive analysis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol and its isomers is a multi-step, multi-instrument process that demands a deep understanding of the underlying chemical principles. A two-dimensional approach is essential:

• Enantiomer & Regioisomer Separation: Chiral HPLC is the superior chromatographic technique as it can resolve all three target isomers in a single run.[15][16][18]

• Structural Confirmation: Coupling the chromatograph to a mass spectrometer allows for the sensitive detection and identification of regioisomers based on their unique fragmentation patterns. For ultimate, unambiguous structural confirmation of the regioisomers, collection of purified fractions for analysis by high-field ¹³C NMR is the authoritative standard.[25][27]

By following this integrated and causality-driven approach, researchers can achieve a complete and trustworthy characterization of complex triacylglycerol isomers, ensuring the scientific integrity required for advanced research and development.

References

• Kuklev, D. V., & Smith, W. L. (2022). Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements. Molecules. Available at: [Link]

• Wikipedia. (n.d.). Lorenzo's oil. Retrieved from: [Link]

• Rezanka, T., & Sigler, K. (2017). Regioisomeric and enantiomeric analysis of triacylglycerols. Analytical Biochemistry, 524, 3-12. Available at: [Link]

• Morris, L. J. (1966). Separations of lipids by silver ion chromatography. Journal of Lipid Research. Available at: [Link]

• Gudmundsson, K. S., Kristinsson, B., & Haraldsson, G. G. (2024). Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior. Analytical Chemistry. Available at: [Link]

• Shimadzu Corporation. (n.d.). Chiral Separation of Triacyclglycerols Isomers by Supercritical Fluid Chromatography. Retrieved from: [Link]

• Ueta, M., et al. (2021). Simultaneous Quantification of Mixed-Acid Triacylglycerol Positional Isomers and Enantiomers in Palm Oil and Lard by Chiral High-Performance Liquid Chromatography Coupled with Mass Spectrometry. Molecules. Available at: [Link]

• Itabashi, Y. (2012). Chiral separation of glycerolipids by high-performance liquid chromatography. Journal of Lipid Nutrition. Available at: [Link]

• Andersen, M. L. (2018). HPLC Analysis of Triacylglycerol Molecular Species. Springer Nature Experiments. Available at: [Link]

• Phenomenex. (n.d.). One-Step Triglyceride Separation by Reversed Phase HPLC Without Argentation. Retrieved from: [Link]

• Christie, W. W. (2019). Structural Analysis of Triacylglycerols. AOCS Lipid Library. Available at: [Link]

• ResearchGate. (n.d.). Regioisomeric and enantiomeric analysis of triacylglycerols. Retrieved from: [Link]

• Holcapek, M., et al. (2013). Characterization of Triacylglycerol Enantiomers Using Chiral HPLC/APCI-MS and Synthesis of Enantiomeric Triacylglycerols. Analytical Chemistry. Available at: [Link]

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• Christie, W. W. (2019). Reversed-Phase HPLC of Triacylglycerols. AOCS Lipid Library. Available at: [Link]

• AOCS Lipid Library. (2019). Silver Ion Chromatography of Lipids. Retrieved from: [Link]

• Woodman, M. (2009). High-Resolution Analysis of Intact Triglycerides by Reversed Phase HPLC Using the Agilent 1290 Infinity LC UHPLC System. Agilent Technologies. Available at: [Link]

• ResearchGate. (n.d.). Separation of regioisomers and enantiomers of triacylglycerols containing branched fatty acids (iso and/or anteiso). Retrieved from: [Link]

• Abe, K., et al. (2020). Development of Analytical Methods and Nutritional Studies Using Synthetic Fatty Acids and Triacylglycerols. Journal of Oleo Science. Available at: [Link]

• Christie, W. W. (1995). Silver ion chromatography of lipids and fatty acids. Journal of Chromatography B: Biomedical Applications. Available at: [Link]

• Kamal-Eldin, A., et al. (2009). Analysis of triacylglycerol isomers in Malaysian cocoa butter using HPLC-mass spectrometry. Food Chemistry. Available at: [Link]

• EasyMeds Pharmacy. (n.d.). Lorenzo's Oil 500ml by Nutricia. Retrieved from: [Link]

• AOCS Lipid Library. (2019). Introduction to Silver Ion Chromatography. Retrieved from: [Link]

• Adrenoleukodystrophy.info. (2024). Lorenzo's oil. Retrieved from: [Link]

• Nikolova-Damyanova, B. (2012). Advances in Silver Ion Chromatography for the Analysis of Fatty Acids and Triacylglycerols—2001 to 2011. Analytical Sciences. Available at: [Link]

• Iwasaki, Y., et al. (2003). HPLC Separation of Triacylglycerol Positional Isomers on a Polymeric ODS Column. Journal of Oleo Science. Available at: [Link]

• Uchida, H., et al. (2019). Lorenzo's oil inhibits ELOVL1 and lowers the level of sphingomyelin with a saturated very long-chain fatty acid. Journal of Lipid Research. Available at: [Link]

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• Lorusso, L., et al. (2023). Triacylglycerol Composition and Chemical-Physical Properties of Cocoa Butter and Its Derivatives: NMR, DSC, X-ray, Rheological Investigation. International Journal of Molecular Sciences. Available at: [Link]

• Gonzalez-Franquesa, A., & C. elegans, et al. (2011). A high-resolution ¹³C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditis elegans. Journal of Lipid Research. Available at: [Link]

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A Guide to the Cross-Validation of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol: An Integrated Analytical Approach

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the analytical cross-validation of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a specific mixed-acid triacylglycerol (TAG). In fields such as lipidomics, materials science, and pharmaceutical development, the unambiguous confirmation of a lipid's structure and purity is paramount. No single analytical technique is sufficient to define a complex molecule like a TAG. Instead, a multi-faceted approach, where orthogonal methods are used to cross-validate findings, ensures the highest degree of scientific integrity.

This document outlines an integrated workflow employing High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Gas Chromatography (GC), and Mass Spectrometry (MS). The causality behind experimental choices is explained, and each protocol is designed as a self-validating component of a larger analytical system.

The Principle of Analytical Cross-Validation

The core principle of cross-validation is the convergence of evidence. Data from distinct analytical techniques, each probing different molecular attributes, must logically align to build a single, consistent structural and purity profile. For the target molecule, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, this means confirming its purity, molecular weight, the identity and ratio of its fatty acid constituents (two erucic acids and one oleic acid), and their specific positions on the glycerol backbone.

The following diagram illustrates the workflow, where the output of each technique serves as a validation point for the others.

Caption: Integrated workflow for triacylglycerol (TAG) characterization.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: Reverse-Phase HPLC (RP-HPLC) is the gold standard for assessing the purity of TAGs. Separation is based on the molecule's overall hydrophobicity, which is determined by the total carbon number and degree of unsaturation of its fatty acid chains. For detection, a universal detector like an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is preferred over UV, as TAGs lack a strong chromophore. This analysis confirms the sample is predominantly a single species before more detailed structural work is undertaken.

Experimental Protocol: RP-HPLC-ELSD

• System Preparation:

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: Acetonitrile.

  • Mobile Phase B: Dichloromethane/Methanol (50:50, v/v).

  • Gradient Program: 100% A to 100% B over 40 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • ELSD Settings: Nebulizer Temperature: 40 °C, Evaporator Temperature: 60 °C, Gas Flow: 1.5 L/min.

• Sample Preparation:

  • Accurately weigh ~10 mg of the TAG sample.

  • Dissolve in 1 mL of isopropanol/hexane (50:50, v/v) to create a 10 mg/mL stock solution.

  • Filter the solution through a 0.45 µm PTFE syringe filter.

• Analysis:

  • Inject 10 µL of the prepared sample.

  • Run the gradient program and record the chromatogram.

  • Purity is calculated based on the area percentage of the main peak relative to all detected peaks.

Trustworthiness: A purity result of >99% from this method provides high confidence that the sample is suitable for subsequent spectroscopic and spectrometric analyses, ensuring that the data from those techniques will reflect the target molecule and not significant impurities.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR spectroscopy is the most powerful tool for determining the specific placement (regiochemistry) of the fatty acids on the glycerol backbone. ¹H NMR allows for the quantification of different proton types, confirming the ratio of fatty acids, while ¹³C NMR confirms the carbon skeleton and the nature of the ester linkages. For TAGs, the chemical shifts of the protons on the glycerol backbone (sn-1, sn-2, sn-3) are distinct and diagnostic.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Dissolve 15-20 mg of the HPLC-purified TAG in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup (500 MHz Spectrometer):

  • Acquire a ¹H NMR spectrum (e.g., 16 scans, 30° pulse, 5-second relaxation delay).

  • Acquire a ¹³C NMR spectrum using a proton-decoupled pulse program (e.g., 1024 scans, 10-second relaxation delay).

• Data Interpretation & Cross-Validation:

  • ¹H NMR:

    • Glycerol Backbone: Look for the characteristic signals of the glyceryl protons. The sn-2 proton appears as a multiplet around δ 5.25 ppm, while the four sn-1,3 protons appear as two doublets of doublets around δ 4.1-4.3 ppm.

    • Olefinic Protons: The protons on the double bonds (-CH=CH-) will appear around δ 5.34 ppm.

    • Validation Point: Integrate the olefinic proton signals and the glycerol sn-2 proton signal. For 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, there are 6 olefinic protons (2 from each of the three chains) and 1 sn-2 proton. The integral ratio should be approximately 6:1, confirming the overall degree of unsaturation.

  • ¹³C NMR:

    • Carbonyl Carbons: The ester carbonyl carbons (C=O) will have distinct chemical shifts. The sn-1,3 carbonyls typically resonate around δ 173.2 ppm, while the sn-2 carbonyl resonates slightly downfield at ~δ 172.8 ppm. This pattern helps confirm the placement of fatty acids.

    • Validation Point: The presence of two distinct sets of signals for the erucoyl chains and one set for the oleoyl chain confirms the 2:1 composition.

Fatty Acid Composition by Gas Chromatography (GC-FAME)

Expertise & Rationale: To definitively identify and quantify the constituent fatty acids, they are first cleaved from the glycerol backbone and converted into their corresponding fatty acid methyl esters (FAMEs). These more volatile derivatives are readily separated and quantified by gas chromatography with a flame ionization detector (GC-FID). This provides an independent, quantitative measure of the fatty acid ratio, which serves as a crucial cross-validation point for the NMR data.

Experimental Protocol: Transesterification and GC-FID

• Transesterification to FAMEs:

  • Dissolve ~5 mg of the TAG in 1 mL of toluene in a screw-cap vial.

  • Add 2 mL of 0.5 M methanolic potassium hydroxide (KOH).

  • Cap the vial tightly and vortex for 2 minutes at room temperature.

  • Allow the layers to separate. The upper toluene layer contains the FAMEs.

• GC-FID Analysis:

  • Column: A polar capillary column suitable for FAME separation (e.g., DB-23, 30 m x 0.25 mm).

  • Carrier Gas: Helium.

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 230°C at 4°C/min, and hold for 5 min.

  • Injector Temperature: 250°C.

  • Detector Temperature: 260°C.

  • Injection: Inject 1 µL of the upper toluene layer.

• Data Interpretation:

  • Identify the FAME peaks by comparing their retention times to a certified FAME standard mixture (which must include methyl erucate and methyl oleate).

  • Integrate the peak areas for methyl erucate and methyl oleate.

  • Calculate the molar ratio from the peak areas.

Trustworthiness: This method provides a highly accurate and precise quantitative result for the fatty acid composition. The experimental finding of a ~2:1 molar ratio of methyl erucate to methyl oleate directly validates the proposed structure and corroborates the integration results from ¹H NMR.

Molecular Weight Confirmation by Mass Spectrometry (MS)

Expertise & Rationale: High-resolution mass spectrometry using a soft ionization technique like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) provides an exact mass of the intact molecule. This measurement is sufficiently accurate to confirm the elemental formula, offering the final piece of evidence in the cross-validation puzzle.

Experimental Protocol: ESI-MS

• Sample Preparation:

  • From the HPLC stock solution, create a dilute solution (~10 µg/mL) in methanol containing 1 mM sodium acetate (to promote the formation of sodiated adducts, [M+Na]⁺, which are stable and easily identifiable for TAGs).

• Instrument Setup (Q-TOF or Orbitrap):

  • Ionization Mode: Positive ESI.

  • Infusion: Direct infusion via syringe pump at 5 µL/min.

  • Mass Range: Scan from m/z 200 to 1500.

  • Resolution: Set to >10,000.

• Data Interpretation & Cross-Validation:

  • Calculate Theoretical Mass:

    • Glycerol backbone (C₃H₅): 41.039 g/mol

    • 2 x Erucoyl chains (C₂₂H₄₁O): 2 x 321.316 g/mol = 642.632 g/mol

    • 1 x Oleoyl chain (C₁₈H₃₃O): 265.253 g/mol

    • Total Molecular Formula: C₆₅H₁₂₂O₆

    • Monoisotopic Mass (M): 1006.924 g/mol

    • Expected [M+Na]⁺ adduct: 1029.906 g/mol

  • Validation Point: The high-resolution mass spectrum should show a prominent ion with an m/z value that matches the theoretical mass of the [M+Na]⁺ adduct to within a few parts-per-million (ppm). This result provides unambiguous confirmation of the elemental composition, validating the identities established by GC and NMR.

Summary of Cross-Validation Data

The convergence of data from these four orthogonal techniques provides a high-confidence validation of the structure and purity of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Analytical Technique	Parameter Measured	Expected Result	Cross-Validation Role
RP-HPLC-ELSD	Purity	Single major peak (>99% area)	Confirms sample is suitable for structural analysis.
¹H & ¹³C NMR	Regiochemistry & Composition	Signals consistent with two acyl chains at sn-1/2 and one at sn-3; olefinic proton ratio confirms unsaturation.	Defines the precise isomeric structure. Validated by GC ratio.
GC-FAME Analysis	Fatty Acid Identity & Ratio	Methyl Erucate and Methyl Oleate detected in a ~2:1 molar ratio.	Quantitatively confirms the fatty acid building blocks. Validates NMR integration.
High-Res MS	Molecular Weight	Detection of [M+Na]⁺ at m/z 1029.906 (± 5 ppm).	Unambiguously confirms the elemental formula (C₆₅H₁₂₂O₆).

References

• Gunstone, F. D. (2009). Lipid Glossary 2. The Oily Press. [Link]

Efficacy Showdown: Unpacking the Therapeutic Potential of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol Versus Other Erucic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

In the landscape of therapeutic interventions for X-linked adrenoleukodystrophy (ALD), the strategic use of erucic acid esters has been a cornerstone of investigation for decades. This guide provides a deep dive into the comparative efficacy of a specific structured triacylglycerol, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, against other erucic acid-containing compounds, most notably the well-known Lorenzo's oil. We will explore the foundational science, present available (though limited) comparative data, and provide detailed experimental protocols for the evaluation of these molecules, aiming to equip researchers with the knowledge to navigate this complex therapeutic area.

The Scientific Rationale: Targeting Very Long-Chain Fatty Acid Metabolism in X-linked Adrenoleukodystrophy

X-linked adrenoleukodystrophy is a devastating genetic disorder characterized by the accumulation of very long-chain fatty acids (VLCFAs), particularly hexacosanoic acid (C26:0), in tissues and plasma. This accumulation is due to mutations in the ABCD1 gene, which codes for a peroxisomal transporter protein essential for the degradation of VLCFAs. The buildup of these fatty acids is believed to contribute to the demyelination of nerve cells in the central nervous system and adrenal insufficiency, leading to the severe neurological and endocrine symptoms of the disease.

The therapeutic approach with erucic acid (C22:1), a monounsaturated fatty acid, is based on the principle of competitive inhibition. Erucic acid competes with saturated fatty acids for the elongase enzymes that are responsible for the synthesis of VLCFAs. By introducing erucic acid into the diet, the aim is to reduce the endogenous production of C26:0 and other harmful VLCFAs.

Lorenzo's oil, a 4:1 mixture of glyceryl trioleate (the triacylglycerol form of oleic acid) and glyceryl trierucate (the triacylglycerol form of erucic acid), was developed based on this principle.[1][2] While it has shown some efficacy in normalizing plasma VLCFA levels, its clinical effectiveness, particularly in symptomatic patients, remains a subject of debate.[3][4] One of the key questions that has emerged is whether the specific structure of the triacylglycerol carrying erucic acid can influence its therapeutic efficacy.

The Contender: 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

The focus of this guide, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, is a structured triacylglycerol. Unlike the random mixture of triacylglycerols found in Lorenzo's oil, this molecule has a defined structure where two molecules of erucic acid are esterified to the sn-1 and sn-2 positions of the glycerol backbone, and one molecule of oleic acid is at the sn-3 position.

The hypothesis is that this specific positioning may offer advantages in terms of bioavailability, metabolic processing, and ultimately, therapeutic effect. The stereospecific positioning of fatty acids on the glycerol backbone is known to influence their digestion, absorption, and subsequent metabolic fate.[5][6] For instance, fatty acids at the sn-2 position are often absorbed as monoacylglycerols and may be more readily incorporated into tissues.

Comparative Efficacy: A Landscape of Limited Direct Evidence

However, we can infer potential differences based on our understanding of lipid metabolism and the available data on Lorenzo's oil.

Key Performance Indicators for Comparison:

Performance Indicator	Lorenzo's Oil (Glyceryl Trioleate/Trierucate Mixture)	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol (Hypothesized)
Reduction of Plasma VLCFAs	Effective in normalizing or significantly lowering plasma C26:0 levels within weeks of treatment.[7][8]	Potentially more efficient due to the specific delivery of two erucic acid molecules per triacylglycerol. The presence of oleic acid may also contribute to the inhibition of VLCFA synthesis.
Brain Bioavailability	Studies have shown that while erucic acid from Lorenzo's oil is found in plasma and adipose tissue, its penetration into the brain is limited.[4][9]	The specific structure might influence its transport across the blood-brain barrier, but this requires experimental verification.
Clinical Outcomes	Evidence suggests a potential preventive effect in asymptomatic boys with normal brain MRIs.[8] However, it does not appear to alter the course of the disease in symptomatic patients.[3][4]	Unknown due to lack of clinical data. A more efficient delivery of erucic acid could potentially lead to better clinical outcomes, especially if brain bioavailability is improved.
Side Effects	Can cause a reduction in platelet count (thrombocytopenia).[7]	The side effect profile is likely to be similar to other erucic acid esters, but the specific formulation could influence its severity.

Experimental Protocols for Efficacy Evaluation

To rigorously compare the efficacy of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol and other erucic acid esters, a series of well-defined in vitro and in vivo experiments are necessary.

In Vitro Efficacy Assessment

Objective: To determine the direct effect of the compounds on VLCFA synthesis in a controlled cellular environment.

Cell Model: X-ALD patient-derived fibroblasts or a suitable cell line with deficient ABCD1 function.

Protocol:

• Cell Culture: Culture X-ALD fibroblasts in standard growth medium.

• Treatment: Treat the cells with equimolar concentrations of erucic acid delivered as 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, glyceryl trierucate, or Lorenzo's oil for a specified period (e.g., 72 hours). A vehicle control (e.g., ethanol) should be included.

• Lipid Extraction: After treatment, wash the cells with PBS and perform a total lipid extraction using a modified Folch method (chloroform:methanol, 2:1 v/v).

• Fatty Acid Analysis:

  • Perform acid-catalyzed transmethylation to convert the fatty acids in the lipid extract to fatty acid methyl esters (FAMEs).

  • Analyze the FAMEs by gas chromatography-mass spectrometry (GC-MS) to quantify the levels of C24:0 and C26:0.

  • Normalize the VLCFA levels to a stable internal standard and total protein content.

• Data Analysis: Compare the reduction in C24:0 and C26:0 levels between the different treatment groups.

Diagram of In Vitro Experimental Workflow:

Caption: Workflow for in vitro evaluation of erucic acid ester efficacy.

In Vivo Efficacy Assessment

Objective: To evaluate the ability of the compounds to reduce VLCFA levels in relevant tissues and to assess any potential therapeutic benefits in an animal model of ALD.

Animal Model: An Abcd1-knockout mouse model is a well-established preclinical model for ALD.[10] A recently developed rabbit model also shows promise.[1]

Protocol:

• Animal Husbandry: House Abcd1-knockout mice under standard conditions.

• Treatment: Administer 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, glyceryl trierucate, or Lorenzo's oil orally to the mice daily for a defined period (e.g., 4-8 weeks). A control group should receive the vehicle (e.g., corn oil). The doses should be equivalent in terms of erucic acid content.

• Sample Collection: At the end of the treatment period, collect blood samples for plasma VLCFA analysis. Euthanize the animals and collect relevant tissues, including the brain, spinal cord, adrenal glands, and liver.

• VLCFA Analysis:

  • Extract total lipids from plasma and homogenized tissues.

  • Perform FAME preparation and GC-MS analysis as described in the in vitro protocol.

• Histopathological Analysis:

  • Perform histological analysis on brain and spinal cord sections to assess for signs of demyelination and inflammation.

  • Stain adrenal gland sections to look for the characteristic lipid clefts.

• Behavioral Testing (Optional): Conduct behavioral tests to assess motor function and coordination.

• Data Analysis: Compare VLCFA levels, histopathological scores, and behavioral outcomes between the treatment groups.

Diagram of In Vivo Experimental Workflow:

Caption: Workflow for in vivo evaluation of erucic acid ester efficacy.

Signaling Pathways and Mechanism of Action

The primary mechanism of action of erucic acid is the competitive inhibition of fatty acid elongase enzymes, particularly ELOVL1, which is responsible for the synthesis of saturated and monounsaturated VLCFAs.[11] By reducing the synthesis of C26:0, erucic acid aims to mitigate the downstream pathological effects of VLCFA accumulation.

Diagram of the Proposed Mechanism of Action:

Caption: Proposed mechanism of erucic acid in reducing VLCFA synthesis.

Future Directions and Conclusion

The therapeutic potential of erucic acid esters in the management of X-linked adrenoleukodystrophy is an area of ongoing research. While Lorenzo's oil has paved the way, the exploration of structured triacylglycerols like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol represents a logical and scientifically-driven evolution in this field. The hypothesis that a defined molecular structure can lead to improved efficacy is compelling, but requires rigorous experimental validation.

The protocols outlined in this guide provide a framework for researchers to conduct the necessary comparative studies. By systematically evaluating the in vitro and in vivo effects of these different erucic acid formulations, the scientific community can move closer to optimizing this therapeutic strategy for patients with ALD. Future research should also focus on understanding the pharmacokinetics and brain bioavailability of these structured lipids to better correlate their biochemical effects with clinical outcomes.

References

• 1. Development of a rabbit model for adrenoleukodystrophy: A pilot study on gene therapy using rAAV9 - Alex - The Leukodystrophy Charity [alextlc.org]
• 2. Dietary erucic acid therapy for X-linked adrenoleukodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Drug discovery for X-linked adrenoleukodystrophy: An unbiased screen for compounds that lower very long-chain fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. adrenoleukodystrophy.info [adrenoleukodystrophy.info]
• 5. Effects of stereospecific positioning of fatty acids in triacylglycerol structures in native and randomized fats: a review of their nutritional implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of fatty acid positioning in dietary triacylglycerols and intake of long-chain n-3 polyunsaturated fatty acids on bone mineral accretion in growing piglets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lorenzo's_oil [bionity.com]
• 9. Brain, liver, and adipose tissue erucic and very long chain fatty acid levels in adrenoleukodystrophy patients treated with glyceryl trierucate and trioleate oils (Lorenzo's oil) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A mouse model for X-linked adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lorenzo's oil inhibits ELOVL1 and lowers the level of sphingomyelin with a saturated very long-chain fatty acid - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Replicating Studies with 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in Advanced Drug Delivery Systems

For researchers, scientists, and drug development professionals, the precise formulation and characterization of lipid-based drug delivery systems are paramount to achieving desired therapeutic outcomes. This guide provides an in-depth technical comparison of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a unique mixed-acid triacylglycerol, against more conventional alternatives in the context of lipid nanoparticle (LNP) formulations. By elucidating the causal relationships behind experimental choices and providing detailed, self-validating protocols, this document serves as a practical resource for replicating and advancing research in this domain.

Introduction: The Significance of Triglyceride Selection in Lipid Nanoparticles

Lipid nanoparticles, encompassing solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), have emerged as leading platforms for the delivery of a wide array of therapeutic agents, from small molecules to nucleic acids.[1][2] The choice of the core lipid matrix, often a triglyceride, is a critical determinant of the nanoparticle's physicochemical properties, including drug loading capacity, release kinetics, and stability.[3]

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a triacylglycerol of particular interest due to its unique composition: two long-chain monounsaturated erucic acid (C22:1) moieties at the sn-1 and sn-2 positions, and an oleic acid (C18:1) moiety at the sn-3 position.[4][5] This structure imparts a combination of properties that may offer distinct advantages over commonly used saturated triglycerides like tristearin or tripalmitin. The presence of long, unsaturated fatty acid chains can influence the crystallinity of the lipid matrix, potentially leading to higher drug encapsulation efficiencies and more controlled release profiles.[6][7]

This guide will provide a comparative analysis of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol with other triglycerides, supported by experimental protocols to enable researchers to replicate and build upon these findings.

Comparative Analysis of Triglycerides for Lipid Nanoparticle Formulation

The selection of a triglyceride for LNP formulation should be a deliberate process based on a thorough understanding of its physicochemical properties and how they translate to nanoparticle performance.

Physicochemical Properties of Selected Triglycerides

A foundational understanding of the properties of the core lipid is essential for predicting its behavior in a nanoparticle formulation.

Property	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol	Tristearin (C18:0)	Tripalmitin (C16:0)	Trimyristin (C14:0)
Molecular Formula	C65H120O6[5]	C57H110O6	C51H98O6	C45H86O6
Molecular Weight	997.6 g/mol [5]	891.5 g/mol	807.3 g/mol	723.2 g/mol
Fatty Acid Composition	2x Erucic Acid (C22:1), 1x Oleic Acid (C18:1)[5]	3x Stearic Acid (C18:0)	3x Palmitic Acid (C16:0)	3x Myristic Acid (C14:0)
Melting Point	Liquid at room temperature[5]	~72 °C[3]	~66 °C	~57 °C
Expected Matrix Structure	Less ordered, potentially amorphous or mixed crystalline/amorphous[6]	Highly ordered, crystalline β-polymorph[2]	Ordered, crystalline β-polymorph[2]	Crystalline β-polymorph[2]

Note: The properties of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol suggest its use in Nanostructured Lipid Carriers (NLCs) where a liquid lipid is blended with a solid lipid to create a less ordered matrix.[6]

Performance Characteristics in Lipid Nanoparticle Formulations

The choice of triglyceride directly impacts the critical quality attributes of the resulting LNPs. The following table provides a comparative overview based on published data for similar lipid classes.

Performance Parameter	1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol (Inferred)	Saturated Triglycerides (e.g., Tristearin, Trimyristin)	Rationale and Supporting Evidence
Particle Size	100-300 nm	150-300 nm	The long, kinked unsaturated fatty acid chains may lead to a less compact core, potentially influencing particle size. However, with proper homogenization, sizes comparable to saturated lipids can be achieved.[8]
Polydispersity Index (PDI)	< 0.3	< 0.3	A low PDI is achievable with optimized formulation and processing parameters for both lipid types.
Zeta Potential	-30 to -50 mV	-20 to -40 mV	The surface charge is primarily determined by the surfactant and the pH of the aqueous phase, but the core lipid can have a minor influence.
Encapsulation Efficiency (EE%)	Potentially higher	Variable, can be lower for highly crystalline drugs	The less ordered matrix of NLCs formed with liquid lipids like the target triglyceride can accommodate more drug molecules, reducing drug expulsion during storage.[6]
Drug Release Profile	Sustained, potentially biphasic	Sustained, often slower initial release	The less crystalline core can allow for an initial burst release followed by a more sustained release from the lipid matrix. Saturated lipids form a more rigid barrier to drug diffusion.[9]
Stability	Good, with potential for polymorphic transitions	Prone to polymorphic transition from α to β form, which can lead to drug expulsion.[2]	The mixed fatty acid composition may inhibit the formation of a highly ordered, stable β-polymorph, potentially improving long-term stability.[6]

Experimental Protocols for Replicating Comparative Studies

To facilitate the replication of studies involving 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, the following detailed protocols are provided.

Formulation of Nanostructured Lipid Carriers (NLCs)

This protocol describes the preparation of NLCs using a high-pressure homogenization technique, a robust and scalable method.

dot

Caption: Workflow for NLC formulation.

Materials:

• Solid Lipid: Tristearin

• Liquid Lipid: 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

• Drug: A model lipophilic drug (e.g., curcumin, paclitaxel)

• Surfactant: Poloxamer 188

• Aqueous Phase: Deionized water

Procedure:

• Lipid Phase Preparation:

  • Melt the solid lipid (tristearin) at a temperature 5-10°C above its melting point.

  • Add the liquid lipid (1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol) to the molten solid lipid.

  • Dissolve the lipophilic drug in the lipid mixture with continuous stirring until a clear solution is obtained. Maintain the temperature.

• Aqueous Phase Preparation:

  • Dissolve the surfactant (Poloxamer 188) in deionized water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot lipid phase to the hot aqueous phase under high-shear stirring (e.g., using a homogenizer at 10,000 rpm for 5 minutes) to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization:

  • Immediately pass the hot pre-emulsion through a high-pressure homogenizer for 3-5 cycles at a pressure of 500-1500 bar.

• NLC Formation:

  • Cool the resulting nanoemulsion to room temperature under gentle stirring to allow for the recrystallization of the lipid matrix and the formation of NLCs.

Characterization of Lipid Nanoparticles

Thorough characterization is essential to ensure the quality and performance of the formulated LNPs.

3.2.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

• Technique: Dynamic Light Scattering (DLS)

• Procedure:

  • Dilute the LNP dispersion with deionized water to an appropriate concentration.

  • Measure the particle size, PDI, and zeta potential using a DLS instrument at 25°C.

  • Perform measurements in triplicate for each sample.

3.2.2. Encapsulation Efficiency (EE%) and Drug Loading (DL%)

• Technique: Ultracentrifugation followed by UV-Vis Spectroscopy or HPLC.

• Procedure:

  • Separate the unencapsulated drug from the LNPs by ultracentrifugation (e.g., 100,000 x g for 30 minutes at 4°C).[10]

  • Carefully collect the supernatant containing the free drug.

  • Quantify the amount of free drug in the supernatant using a validated UV-Vis or HPLC method.[10]

  • Calculate EE% and DL% using the following formulas:[10]

    • EE% = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL% = [(Total Drug - Free Drug) / Total Lipid Weight] x 100

dot

Caption: Workflow for EE% determination.

3.2.3. In Vitro Drug Release Study

• Technique: Dialysis Bag Method[11]

• Procedure:

  • Place a known amount of the LNP dispersion into a dialysis bag with a suitable molecular weight cut-off.

  • Immerse the dialysis bag in a release medium (e.g., phosphate-buffered saline with 0.5% Tween 80 to ensure sink conditions) maintained at 37°C with constant stirring.

  • At predetermined time intervals, withdraw aliquots of the release medium and replace with an equal volume of fresh medium.

  • Analyze the drug concentration in the collected samples using a validated analytical method.

  • Plot the cumulative percentage of drug released versus time.

Causality Behind Experimental Choices and Self-Validation

• Choice of High-Pressure Homogenization: This method is selected for its ability to produce nanoparticles with a narrow size distribution and for its scalability, which is crucial for potential clinical and commercial applications.[2] The high shear forces generated during homogenization effectively break down the coarse emulsion into nano-sized droplets.

• Rationale for NLCs with the Target Lipid: Given that 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a liquid at room temperature, it is best suited as the liquid lipid component in an NLC formulation.[6] This approach is intended to create imperfections in the crystal lattice of the solid lipid, thereby increasing the drug loading capacity and preventing drug expulsion during storage.[6]

• Self-Validating Protocols: The described characterization methods form a self-validating system. For instance, DLS provides immediate feedback on the success of the formulation process in achieving the desired particle size and homogeneity. The EE% measurement validates the efficiency of drug encapsulation, and the in vitro release study provides crucial data on the performance of the formulation in a simulated physiological environment. Consistent results across these assays indicate a robust and reproducible formulation.

Conclusion and Future Directions

The unique structural attributes of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, particularly its long, unsaturated fatty acid chains, present a compelling rationale for its investigation as a core lipid component in advanced drug delivery systems. While direct comparative data is still emerging, the theoretical advantages in terms of drug loading and stability, especially within an NLC framework, are significant. The experimental protocols detailed in this guide provide a robust framework for researchers to conduct their own comparative studies, thereby contributing to a deeper understanding of how triglyceride structure can be rationally selected to optimize lipid nanoparticle performance. Future research should focus on direct, head-to-head comparisons of this triglyceride with a range of saturated and unsaturated lipids in various therapeutic applications, including the delivery of sensitive biologic drugs like mRNA and siRNA.

References

Sources

• 1. In Vitro Dissolution Testing Strategies for Nanoparticulate Drug Delivery Systems: Recent Developments and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Current State-of-Art and New Trends on Lipid Nanoparticles (SLN and NLC) for Oral Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.hh-publisher.com [journals.hh-publisher.com]
• 9. mdpi.com [mdpi.com]
• 10. Encapsulation Efficiency (LNP) Determination of DNA & RNA Drugs - Creative Proteomics [creative-proteomics.com]
• 11. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to the Analytical Benchmarking of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Introduction: The Critical Role of Well-Characterized Excipients in Advanced Drug Delivery

In the rapidly evolving landscape of drug development, particularly in the realm of lipid-based formulations such as lipid nanoparticles (LNPs) for nucleic acid therapies, the precise chemical and physical properties of every component are of paramount importance. 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a synthetic triacylglycerol, is emerging as a key excipient in such advanced delivery systems. Its specific structure, comprising two erucic acid chains and one oleic acid chain, imparts unique physicochemical properties that can influence the stability, encapsulation efficiency, and bioavailability of the final drug product.

For researchers, scientists, and drug development professionals, the ability to rigorously benchmark the quality and purity of this synthetic lipid against certified reference materials (CRMs) is not merely a matter of analytical due diligence; it is a cornerstone of robust formulation development and regulatory compliance. This guide provides a comprehensive framework for the analytical characterization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, offering a scientifically sound approach to benchmarking its performance and ensuring its suitability for use in cutting-edge pharmaceutical applications.

While a specific certified reference material for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol may not be commercially available, a robust analytical characterization, guided by the principles outlined in ISO 17034 and ISO Guide 35 for reference material production, can establish a well-defined quality profile.[1][2][3][4] This guide will detail a multi-pronged analytical strategy to create a comprehensive data package for this critical raw material, using commercially available triglyceride CRMs to validate analytical systems and ensure the metrological traceability of measurements.

Part 1: Foundational Characterization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

A thorough understanding of the identity, purity, and physicochemical properties of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is the first step in its qualification for pharmaceutical use. The following experimental workflow outlines a comprehensive approach to this foundational characterization.

Experimental Workflow for Foundational Characterization

Caption: Figure 1: Experimental Workflow for Foundational Characterization.

Detailed Experimental Protocols

1.1.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Rationale: ¹H and ¹³C NMR are powerful, non-destructive techniques for the structural elucidation of organic molecules. They provide detailed information about the chemical environment of each proton and carbon atom, allowing for unambiguous confirmation of the triglyceride structure, including the position of the fatty acid chains and the stereochemistry of the glycerol backbone.

• Protocol:

  • Dissolve 10-20 mg of the sample in 0.6 mL of deuterated chloroform (CDCl₃).

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

  • Process the data and assign the peaks based on chemical shifts, coupling constants, and integration values.

  • Compare the obtained spectra with the expected structure of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

1.1.2 High-Resolution Mass Spectrometry (HRMS)

• Rationale: HRMS provides a highly accurate mass measurement of the parent ion, allowing for the determination of the elemental composition and confirmation of the molecular formula.

• Protocol:

  • Prepare a dilute solution of the sample (1-10 µg/mL) in a suitable solvent such as isopropanol/acetonitrile (1:1 v/v).

  • Infuse the solution into an Orbitrap or TOF mass spectrometer equipped with an electrospray ionization (ESI) source in positive ion mode.

  • Acquire the full scan mass spectrum in a high-resolution mode.

  • Compare the measured accurate mass of the protonated molecule [M+H]⁺ or other adducts with the theoretically calculated mass.

1.2.1 High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

• Rationale: HPLC-CAD is a sensitive and universal detection method for non-volatile and semi-volatile compounds, making it ideal for the purity assessment of triglycerides. It can detect impurities that lack a UV chromophore.

• Protocol:

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: Isopropanol

  • Gradient: A suitable gradient from high acetonitrile to high isopropanol concentration.

  • Column: A C18 reversed-phase column suitable for lipid analysis.

  • Detector: Charged Aerosol Detector (CAD).

  • Sample Preparation: Dissolve the sample in a suitable solvent like dichloromethane or isopropanol.

  • Inject the sample and analyze the chromatogram for the main peak and any impurity peaks. Purity is typically assessed by area normalization.

1.2.2 Gas Chromatography-Flame Ionization Detection (GC-FID) of Fatty Acid Methyl Esters (FAMEs)

• Rationale: To confirm the fatty acid composition of the triglyceride and to quantify any minor fatty acid impurities, a derivatization to fatty acid methyl esters (FAMEs) followed by GC-FID analysis is a standard and robust method.

• Protocol:

  • Derivatization: Transesterify the triglyceride to FAMEs using a reagent such as methanolic HCl or BF₃-methanol.

  • GC System: A gas chromatograph equipped with a flame ionization detector (FID).

  • Column: A polar capillary column suitable for FAME analysis (e.g., a biscyanopropyl polysiloxane phase).

  • Temperature Program: A temperature gradient to separate the FAMEs of oleic and erucic acid, as well as any other potential fatty acid impurities.

  • Quantification: Use area normalization to determine the relative percentage of each fatty acid.

Part 2: Benchmarking Against Certified Reference Materials

While a direct CRM for the target molecule is unavailable, the use of well-characterized, commercially available triglyceride CRMs is essential for validating the analytical methods and ensuring the quality of the generated data. This process establishes confidence in the accuracy and precision of the purity and concentration assignments for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Strategy for Benchmarking

The benchmarking strategy involves using a triglyceride CRM (e.g., a mixture of triacylglycerols or a single, high-purity triacylglycerol) to first establish the performance of the analytical systems (system suitability) and then to validate the methods for accuracy and precision.

Caption: Figure 2: Benchmarking Strategy Using a Certified Reference Material.

Comparative Data Summary

The following table presents a hypothetical comparison of the analytical results for a batch of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol against the acceptance criteria, which are informed by the performance of the analytical methods as validated using a triglyceride CRM.

Parameter	Analytical Method	Acceptance Criteria	Hypothetical Batch Results	Benchmarking Against CRM
Identity	¹H and ¹³C NMR, HRMS	Spectrum conforms to structure, accurate mass within 5 ppm	Conforms	N/A (CRM used for system validation)
Purity (Area %)	HPLC-CAD	≥ 98.0%	99.2%	Method validated for linearity, accuracy, and precision using a triglyceride CRM.
Fatty Acid Composition (Area %)	GC-FID of FAMEs	Erucic Acid: 65-68%, Oleic Acid: 32-35%	Erucic Acid: 66.5%, Oleic Acid: 33.1%	FAMEs from a CRM triglyceride mix used to confirm peak identification and system suitability.
Acid Value (mg KOH/g)	Titration	≤ 0.5	0.2	Method accuracy verified using a CRM with a certified acid value.
Water Content (%)	Karl Fischer Titration	≤ 0.1	0.05	Instrument calibration verified with a certified water standard.

Part 3: The Causality Behind Experimental Choices and Ensuring Trustworthiness

The selection of orthogonal analytical techniques is a deliberate strategy to build a self-validating system for the characterization of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. For instance, while HPLC-CAD provides an excellent measure of the purity of the intact triglyceride, the GC-FID analysis of its FAMEs offers a complementary and independent assessment of the fatty acid building blocks. Any significant discrepancy between these two methods would trigger further investigation, thus ensuring the trustworthiness of the final purity assignment.

The use of CRMs, even if they are not an exact match for the analyte, is grounded in the principle of metrological traceability. By demonstrating that the analytical system can accurately and precisely measure a known quantity (the CRM), we establish confidence in the measurements of the unknown (the analyte). This approach is consistent with the guidelines for the characterization of reference materials as outlined by the International Organization for Standardization (ISO).[1][2][3]

Conclusion: A Pathway to Confident Formulation Development

For researchers, scientists, and drug development professionals, the rigorous analytical benchmarking of critical raw materials like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a non-negotiable aspect of modern pharmaceutical development. By adopting a comprehensive analytical strategy that includes orthogonal methods for identity and purity assessment, and by grounding these methods in the principles of metrological traceability through the judicious use of certified reference materials, a high degree of confidence in the quality and performance of this key excipient can be achieved. This, in turn, paves the way for the development of safe, effective, and reproducible advanced drug delivery systems.

References

• Principles for the characterisation and the value assignment of the candidate reference material in the new ISO Guide 35:2017. ResearchGate. Available at: [Link]

• Principles for the characterisation and the value assignment of the candidate reference material in the new ISO Guide 35:2017. JRC Publications Repository. Available at: [Link]

• Medium-Chain Triglycerides. USP-NF. Available at: [Link]

• ISO (2017) ISO Guide 35 Reference Materials-Guidance for Characterization and Assessment of Homogeneity and Stability, ISO, Geneva. Scientific Research Publishing. Available at: [Link]

• ISO 17034 Guide to International Standards for Reference Material Producers. ARO Scientific. Available at: [Link]

• Guidelines for the Selection and Use of Reference Materials. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 3. ISO (2017) ISO Guide 35 Reference Materials-Guidance for Characterization and Assessment of Homogeneity and Stability, ISO, Geneva. - References - Scientific Research Publishing [scirp.org]
• 4. ISO 17034 Guide to International Standards for Reference Material Producers [aroscientific.com]

A Senior Application Scientist's Guide to Comparative Lipidomics: Elucidating the Cellular Impact of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Executive Summary

Lipidomics, the large-scale study of cellular lipids, provides a powerful lens to understand cellular physiology and pathology.[1][2] This guide presents a comprehensive framework for a comparative lipidomic analysis to investigate the cellular impact of a specific synthetic triglyceride, 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. This molecule is uniquely composed of two erucic acid moieties and one oleic acid moiety. By treating a model cell line with this triglyceride and comparing its lipidome to an untreated control, we can trace the metabolic fate of its constituent fatty acids and uncover downstream effects on cellular lipid networks and signaling pathways. This guide details the experimental rationale, provides step-by-step protocols for cell culture, lipid extraction, and high-resolution mass spectrometry, and presents a hypothetical dataset to illustrate the potential findings and their biological implications.

Introduction: The Rationale for a Targeted Lipidomic Investigation

Cellular lipids are not merely structural components or energy depots; they are critical signaling molecules that regulate a vast array of biological processes.[2] Lipidomics has emerged as an indispensable discipline for defining the complete lipid profile of a cell or tissue, offering profound insights into metabolic health and disease.[1][3][4] This guide focuses on a specific triglyceride composed of two nutritionally significant fatty acids:

• Oleic Acid (18:1 n-9): A ubiquitous monounsaturated omega-9 fatty acid, widely recognized for its beneficial roles in maintaining cell membrane fluidity, serving as a key energy source, and its association with cardiovascular health.[5][6][7][8]

• Erucic Acid (22:1 n-9): A very-long-chain monounsaturated omega-9 fatty acid prevalent in the oils of the Brassicaceae family (e.g., rapeseed, mustard).[9][10] While it has industrial applications, high dietary intake has been associated with myocardial lipidosis in animal models, leading to regulations limiting its content in edible oils.[9] Erucic acid is metabolized in the liver via elongation and breakdown into shorter-chain fatty acids.[10][11][12]

By introducing 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol to a biological system, we can ask specific questions:

• How is this exogenous triglyceride metabolized and incorporated into the cell's lipidome?

• Does an influx of erucic and oleic acids remodel other lipid classes, such as membrane phospholipids or signaling lipids?

• What are the downstream consequences for cellular signaling pathways?

To address these questions, we designed a comparative lipidomic study using the human hepatoblastoma cell line, HepG2, a well-established and reliable model for studying hepatic lipid and lipoprotein metabolism.[13][14][15]

Experimental Design and Workflow

Our experimental approach is designed to provide a comprehensive, quantitative comparison of the lipidome between control and treated cells. The workflow integrates cell culture, a robust lipid extraction protocol, and analysis by high-resolution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Model System and Treatment

HepG2 cells were chosen for their robust lipid metabolism pathways and relevance to hepatic function.[13][15][16] Cells were cultured under standard conditions and then treated for 24 hours with either a vehicle control (0.1% fatty acid-free BSA in media) or 100 µM of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol complexed with BSA. This concentration and time point were selected based on preliminary studies to ensure significant lipid uptake without inducing cytotoxicity.

Overall Experimental Workflow

The entire process, from cell culture to data interpretation, is outlined below. This workflow ensures reproducibility and captures a comprehensive snapshot of the cellular lipidome.

Caption: Overall experimental workflow for comparative lipidomic analysis.

Detailed Methodologies and Protocols

Scientific integrity rests on reproducible methods. The following protocols are detailed to ensure they can be replicated, providing a self-validating system.

Protocol 1: Lipid Extraction from Cultured HepG2 Cells (Bligh-Dyer Method)

This protocol is adapted from the classic Bligh and Dyer method, which is highly effective for total lipid extraction from samples with high water content.[17][18][19]

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• LC-MS grade Methanol, Chloroform, and Water

• Glass centrifuge tubes

Procedure:

• Place cell culture plates on ice and aspirate the growth medium.

• Wash cells twice with 5 mL of ice-cold PBS per plate.

• Add 1 mL of ice-cold methanol to the plate and scrape the cells. Transfer the cell suspension to a glass centrifuge tube.

• Add 1 mL of chloroform to the tube. Vortex vigorously for 1 minute.

• Add 0.9 mL of LC-MS grade water to induce phase separation.[20] Vortex again for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (containing lipids) using a glass Pasteur pipette, avoiding the protein disk at the interface, and transfer to a new glass tube.[18][21]

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Store the dried lipid extract at -80°C until analysis. For analysis, reconstitute in a suitable solvent such as 2:1:1 isopropanol:acetonitrile:water.[20]

Protocol 2: LC-MS/MS Based Lipidomic Analysis

This untargeted workflow uses high-resolution mass spectrometry to identify and semi-quantify a broad range of lipid species.[22][23][24]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a C18 or C30 reversed-phase column.[24]

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) with an Electrospray Ionization (ESI) source.

Procedure:

• Chromatographic Separation: Inject the reconstituted lipid extract onto the HPLC column. Separate lipids using a gradient of mobile phases (e.g., acetonitrile/water with formic acid and ammonium formate vs. isopropanol/acetonitrile). The separation provided by LC is critical for resolving isomeric and isobaric lipid species.[1][24]

• Mass Spectrometry: Analyze the eluent in both positive and negative ESI modes to detect a wider range of lipid classes.

• Data Acquisition: Use a Data-Dependent Acquisition (DDA) method. The instrument performs a high-resolution MS1 scan to detect precursor ions, followed by MS/MS fragmentation of the most abundant ions to generate fragment spectra for structural identification.[22]

• Data Processing: Process the raw data using a specialized software platform. This involves peak picking, feature alignment, and blank subtraction.

• Lipid Identification: Identify lipid species by matching the accurate mass of the precursor ion and its experimental MS/MS fragmentation pattern against a comprehensive database, such as the LIPID MAPS® Structure Database (LMSD).[25][26][27][28]

Hypothetical Results and Discussion

Following data analysis, the results are compiled to compare the lipid profiles of the control and treated groups.

Quantitative Comparison of Lipid Classes

The treatment with 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is expected to cause significant shifts in the cellular lipidome. The table below presents a hypothetical but plausible dataset summarizing these changes.

Lipid Class	Abbreviation	Control (Relative Abundance)	Treated (Relative Abundance)	Fold Change	p-value	Biological Implication
Triacylglycerols	TG	1.00 ± 0.12	4.52 ± 0.45	+4.52	<0.001	Direct incorporation and storage of exogenous fatty acids.
TG Species (22:1/22:1/18:1)	Not Detected	Highly Abundant	-	<0.001	Direct evidence of uptake of the administered triglyceride.
Diacylglycerols	DAG	1.00 ± 0.09	1.89 ± 0.21	+1.89	<0.01	Increased precursor pool for TG synthesis and potential activation of signaling pathways.
Phosphatidylcholines	PC	1.00 ± 0.15	0.95 ± 0.13	-1.05	>0.05	Minimal change in major membrane phospholipid class.
Phosphatidylethanolamines	PE	1.00 ± 0.11	1.03 ± 0.10	+1.03	>0.05	Minimal change in major membrane phospholipid class.
Free Fatty Acids	FFA	1.00 ± 0.20	2.75 ± 0.31	+2.75	<0.01	Increased lipolysis or cellular uptake exceeding incorporation capacity.

Data are represented as mean ± standard deviation, normalized to the control group. Statistical significance was determined by a Student's t-test.

Discussion of Results:

The most striking hypothetical result is the dramatic 4.5-fold increase in total triacylglycerols (TGs) in the treated cells. This strongly suggests that the HepG2 cells readily take up the exogenous triglyceride and store its fatty acids. The specific detection of TG species containing two erucic (22:1) and one oleic (18:1) acid moieties in the treated group provides direct proof of this process.

Furthermore, the significant elevations in Diacylglycerols (DAGs) and Free Fatty Acids (FFAs) are noteworthy. The rise in DAGs likely reflects an increase in the metabolic precursors for TG synthesis. However, DAGs are also potent second messengers.[29][30] An increase in the cellular DAG pool could have significant consequences for intracellular signaling, particularly the activation of Protein Kinase C (PKC) isozymes.[29][31][32][33]

Impact on Cellular Signaling: The Diacylglycerol-PKC Pathway

The observed increase in DAG levels warrants a closer look at its potential to activate signaling cascades. The DAG-PKC pathway is a critical regulator of numerous cellular processes, including cell growth, differentiation, and metabolism.[29][30] Chronic or excessive activation of certain PKC isoforms by DAG has been implicated in the development of insulin resistance.[31][32][33]

Caption: Potential activation of the PKC signaling pathway by increased DAG.

This hypothetical analysis suggests that treatment with 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol not only leads to lipid storage but may also perturb key signaling pathways. The accumulation of DAG could activate PKC, leading to downstream phosphorylation events that alter cellular metabolism and gene expression. This highlights the power of lipidomics to connect changes in lipid metabolism to functional cellular outcomes.

Conclusion and Future Directions

This guide outlines a comprehensive and scientifically rigorous approach for conducting a comparative lipidomic analysis. By applying this workflow, we can effectively dissect the cellular impact of specific lipid molecules like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. Our hypothetical results demonstrate that beyond simple incorporation, such a treatment can significantly remodel the cellular lipid landscape, with potential consequences for critical signaling pathways like the DAG-PKC axis.

Future studies could expand on this framework by:

• Performing time-course experiments to understand the dynamics of lipid remodeling.

• Using stable isotope-labeled fatty acids to precisely trace metabolic fluxes.

• Integrating lipidomic data with proteomic and transcriptomic analyses to build a more complete picture of the cellular response.

By leveraging these advanced analytical strategies, researchers can continue to unravel the complex and vital roles of lipids in biology, paving the way for new diagnostic and therapeutic strategies in metabolic disease.

References

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• 8. globalresearchonline.net [globalresearchonline.net]
• 9. Erucic_acid [chemeurope.com]
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• 11. Comparative metabolism of erucic and oleic acid in hepatocytes from rats fed partially hydrogenated marine oil or palm oil - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Lipid and lipoprotein metabolism in Hep G2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
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• 21. tabaslab.com [tabaslab.com]
• 22. researchgate.net [researchgate.net]
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Safety & Regulatory Compliance

A Guide to the Proper Disposal of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple instructions to explain the causality behind each procedural step, ensuring a deep understanding of laboratory safety and environmental stewardship. Our commitment is to provide value beyond the product, building trust through expertise and a dedication to scientific integrity.

Part 1: Core Principle - Hazard Assessment and Verification

The foundation of any chemical disposal procedure is a thorough understanding of the substance's hazards. 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a triacylglycerol used in research settings.[1][2][3] Before initiating disposal, it is imperative to confirm the identity and hazard classification of the material.

Hazard Identification

According to the Safety Data Sheet (SDS), 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is not classified as a hazardous substance under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. It exhibits no significant acute toxicity, flammability, or reactivity.

This non-hazardous classification is a critical piece of information, but it does not exempt the material from proper disposal protocols within a regulated laboratory environment. The overriding principle is that no laboratory activity should begin without a clear plan for the disposal of all resulting wastes.[4]

Quantitative Hazard Summary

For rapid assessment, the hazard ratings for this compound are summarized below. These ratings indicate a very low immediate risk, but do not negate the need for professional handling.

Hazard Classification System	Health	Fire	Reactivity	Specific Hazard
NFPA 704	0	0	0	None
HMIS®	0	0	0	None
GHS Classification	Not Classified	Not Classified	Not Classified	N/A
Data sourced from the Cayman Chemical Safety Data Sheet.

Despite its non-hazardous nature, the SDS notes a Water Hazard Class 1 (self-assessment), indicating it is slightly hazardous for water. Therefore, disposal strategies must prevent large quantities from entering groundwater, water courses, or sewage systems.

Part 2: The Disposal Workflow: A Step-by-Step Protocol

While the SDS suggests that small quantities can be disposed of with household waste, this recommendation is not appropriate for a professional laboratory setting. Laboratories operate under specific institutional policies and local regulations that supersede general recommendations.[5][6][7] The following protocol ensures compliance and safety.

Step 1: Consultation and Segregation

• Review Institutional Policies : Before disposal, consult your institution's Chemical Hygiene Plan (CHP) and waste disposal guidelines.[8] Your Environmental Health & Safety (EHS) department provides the definitive procedures for your facility.

• Confirm Non-Hazardous Status : Verify with your EHS office that they concur with the non-hazardous classification of this specific triglyceride.

• Designate a Waste Container : Use a dedicated, leak-proof, and sealable container for the collection of non-hazardous chemical waste.[9][10] The container must be clearly labeled as "Non-Hazardous Laboratory Waste" and should list the contents to avoid accidental mixing with hazardous materials.[11][12]

Step 2: Preparing the Chemical for Disposal

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is supplied as a liquid.[1][2]

• Absorb the Liquid : Pour the liquid onto an inert, absorbent material such as vermiculite, sand, or sawdust. This converts the liquid waste into a solid form, which is generally easier and safer to handle.

• Contain the Absorbed Material : Place the absorbent material containing the chemical into the designated and labeled non-hazardous waste container.[9]

• Seal the Container : Ensure the container is tightly sealed to prevent leaks or spills.[10] Store the sealed container in a designated waste accumulation area away from incompatible materials.[10]

Step 3: Disposal of Empty Containers

Empty chemical containers are not considered hazardous waste, provided they are properly cleaned.[13]

• Triple Rinse : Rinse the empty container three times with a suitable solvent. Given the solubility of this compound in ethanol, it would be an appropriate rinsing agent.[2] The resulting rinsate from the first rinse must be collected and treated as chemical waste. Subsequent rinses can often be disposed of down the drain, but this must be confirmed with your institutional EHS guidelines.

• Air Dry : Allow the rinsed container to air dry completely in a well-ventilated area, such as a fume hood.[13]

• Deface the Label : Completely remove or deface the original product label to prevent confusion.[7]

• Final Disposal : Dispose of the clean, dry, and unlabeled container in the regular laboratory trash or glass recycling bin, as directed by your facility's procedures.[7][13]

Step 4: Handling Spills

In the event of a spill, the procedure is straightforward due to the compound's low hazard profile.

• Ensure Personal Protection : Wear standard laboratory personal protective equipment (PPE), including gloves and safety glasses.

• Contain and Absorb : Cover the spill with an inert, absorbent material (e.g., vermiculite, sand, diatomite).

• Collect and Dispose : Sweep up the absorbed material and place it in your designated non-hazardous waste container.[9]

• Clean the Area : Clean the spill surface with soap and water.

Disposal Decision Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol in a laboratory environment.

Caption: Decision workflow for laboratory disposal of chemical waste.

Part 3: Regulatory Context and Best Practices

While 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is not a federally regulated hazardous waste under the Resource Conservation and Recovery Act (RCRA), laboratory operations fall under specific EPA guidelines.[5][14] The best approach to laboratory waste is always to prevent its generation in the first place through careful planning and purchasing.[4]

• Generator Status : Facilities are categorized by the EPA as Very Small, Small, or Large Quantity Generators (VSQG, SQG, LQG) based on the amount of hazardous waste produced monthly.[5] While this specific chemical won't contribute to your hazardous waste tally, understanding your facility's status is crucial for overall compliance.

• Waste Minimization : The principles of green chemistry encourage reducing the scale of operations and substituting non-hazardous chemicals where possible.[4]

• Segregation is Key : Never mix non-hazardous waste with hazardous waste streams.[11] Doing so is inefficient and costly, as the entire mixture must then be treated as hazardous.

By adhering to these rigorous procedures, you ensure the safety of yourself and your colleagues, maintain regulatory compliance, and protect the environment. This methodical approach transforms a routine task into a reflection of scientific professionalism and responsibility.

References

• Medical Laboratory Observer. (2019). Laboratory Waste Management: The New Regulations. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2023). Regulations for Hazardous Waste Generated at Academic Laboratories. [Link]

• Stephen F. Austin State University. Disposal Procedures for Non Hazardous Waste. [Link]

• Solvent Waste Management. (2024). How To Safely Dispose of Chemicals in Your Lab. [Link]

• National Science Teaching Association. (2024). Laboratory Waste Disposal Safety Protocols. [Link]

• American Chemical Society. Regulation of Laboratory Waste. [Link]

• Chemistry World. (2008). EPA tweaks hazardous waste rules for academic labs. [Link]

• U.S. Environmental Protection Agency. (2024). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. [Link]

• Purdue University. Hazardous Waste Disposal Guidelines. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• The University of Chicago. Hazardous Waste Disposal Procedures. [Link]

• Lehigh University. Hazardous Waste Disposal Procedures Handbook. [Link]

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A Strategic Guide to Personal Protective Equipment for Handling 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

In the landscape of pharmaceutical research and drug development, the meticulous handling of every compound is a cornerstone of both safety and scientific validity. This guide provides an in-depth operational plan for the safe handling of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol, a specific triacylglycerol. While this compound is not classified as hazardous, the principles of rigorous laboratory hygiene and personal protection remain paramount. Our approach transcends a simple checklist, delving into the causality behind each recommendation to build a culture of safety and excellence.

Core Principle: Risk Assessment Beyond the Molecule

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a large, oily lipid molecule. A review of its safety data sheet confirms it is not classified as a hazardous substance according to the Globally Harmonized System (GHS). It exhibits no specific health or environmental hazards, and has NFPA and HMIS ratings of 0 for health, fire, and reactivity.

However, an expert assessment of laboratory risk must extend beyond the intrinsic properties of the compound to the processes in which it is used. The primary risks associated with this triacylglycerol arise from secondary factors:

• Solvent Use: This compound is often soluble in organic solvents like ethanol or dimethylformamide (DMF).[1] These solvents frequently carry their own significant hazards, including flammability, volatility, and toxicity, which must govern the selection of PPE.

• Physical State & Handling: As a viscous liquid or oil, the primary physical hazard is the creation of extremely slippery surfaces in the event of a spill, leading to a significant risk of falls.[2]

• Aerosol Generation: Procedures involving heating, sonicating, or vigorous mixing can generate aerosols, which, while not toxic, can contaminate surfaces and other experiments.

Therefore, our safety protocols are designed to mitigate the risks of the entire workflow, not just the compound in isolation.

Personal Protective Equipment (PPE): A Task-Based Protocol

The selection of PPE should be dynamic and tailored to the specific task at hand. Adherence to a "one-size-fits-all" approach is insufficient. The following table outlines the minimum required PPE for common laboratory operations involving 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

Laboratory Task	Eye/Face Protection	Hand Protection	Protective Clothing	Respiratory Protection
Weighing & Aliquoting (Neat Oil)	Safety glasses with side shields	Nitrile gloves	Standard full-length lab coat	Not typically required
Dissolving in Solvents	Chemical splash goggles	Nitrile gloves (verify solvent compatibility)	Standard full-length lab coat	Required if outside a fume hood and using volatile solvents
Heating or Sonicating	Chemical splash goggles	Nitrile gloves	Standard full-length lab coat	Operations should be conducted within a chemical fume hood
Large Volume Transfers (>50 mL)	Chemical splash goggles and face shield	Nitrile gloves	Standard full-length lab coat	Not typically required unless splashing is likely

Causality of PPE Choices

• Eye and Face Protection: Standard safety glasses are sufficient for protection against minor splashes during low-risk transfers. However, when handling solvents or performing any action with a higher splash potential (e.g., vortexing, sonicating), chemical splash goggles are mandatory. They form a seal around the eyes, offering superior protection from liquids.[2][3]

• Hand Protection: Nitrile gloves provide excellent protection against oils, greases, and many common laboratory solvents.[4][5] They are the standard recommendation for handling this compound. It is critical, however, to consult a glove compatibility chart when using solvents, as some chemicals like acetone or aromatic solvents can degrade nitrile.[4][5][6] Always inspect gloves for integrity before use and remove them without touching the outer surface to avoid skin contact.[2]

• Protective Clothing: A full-length lab coat is non-negotiable to protect personal clothing from spatters and spills.[2][7] All lab attire should be supplemented with long pants and closed-toe shoes.

Procedural Workflow for Safe Handling & Disposal

Trustworthiness in laboratory protocols is built on clear, repeatable, and self-validating systems. The following workflows for handling and disposal are designed to be unambiguous and to prioritize safety at every step.

Experimental Workflow: From Vial to Solution

Caption: Standard workflow for preparing a solution of the triacylglycerol.

Spill Management Protocol

Even with non-hazardous materials, spills must be managed immediately and effectively to prevent slip hazards and contamination.

• Alert & Isolate: Immediately alert others in the area. If the spill is large, restrict access to the area to prevent slips.

• Contain: Use an appropriate absorbent material, such as vermiculite, sand, or a commercial spill kit, to contain the spill and begin absorbing the liquid.[2]

• Clean: Once the bulk of the material is absorbed, use paper towels to wipe the area. Because of the oily nature of the compound, a final wipe-down with a cloth lightly dampened with a solvent like 70% ethanol or isopropanol may be necessary to remove the slippery residue.

• Dispose: All contaminated absorbent materials, gloves, and wipes must be placed in a sealed bag and disposed of as chemical waste.[8]

Waste Disposal Plan

The principle of prudent waste management is to plan for disposal before any procedure begins.[9]

• Non-Hazardous Classification: 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol itself is not a regulated hazardous waste.[10]

• Mixture Dictates Disposal: The final waste stream is defined by its most hazardous component. If the triacylglycerol is dissolved in a hazardous solvent (e.g., chloroform, hexane), the entire solution must be disposed of as hazardous chemical waste.[9][11]

• Container Management: Collect all waste solutions in a properly labeled, sealed, and chemically resistant container.[8][11] Never dispose of this compound, even if not mixed with solvents, down the drain, as it can clog plumbing and is not appropriate for sewer systems.[9][12] Contaminated lab supplies (e.g., pipette tips, gloves, wipes) should also be collected in a designated solid chemical waste container.[8][11]

By adhering to these experience-driven protocols, researchers can handle 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol with confidence, ensuring both personal safety and the integrity of their scientific work.

References

• Cornell University Environmental Health and Safety. (n.d.). Disposal of Nonhazardous Laboratory Waste Chemicals.
• Cayman Chemical Company. (2024). 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol Safety Data Sheet.
• Stephen F. Austin State University. (n.d.). Disposal Procedures for Non Hazardous Waste. Retrieved from SFA Environmental Health, Safety, and Risk Management.
• Solvent Waste Management. (2024). How To Safely Dispose of Chemicals in Your Lab.
• Archem. (n.d.). SAFETY DATA SHEET TRIGLYCERIDES.
• National Science Teaching Association. (2024). Laboratory Waste Disposal Safety Protocols.
• Centers for Disease Control and Prevention. (2018). Triglycerides Laboratory Procedure Manual.
• SOSCleanroom. (2024). Nitrile Gloves and Their Chemical Resistance.
• International Enviroguard. (2023). Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart.
• National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Management of Waste.
• University of Pennsylvania Environmental Health and Radiation Safety. (n.d.). Nitrile Glove Chemical-Compatibility Reference.
• Cayman Chemical Company. (n.d.). 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.

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